Pyrromethene 597

Core Science & Biosynthesis

An In-Depth Technical Guide to Pyrromethene 597: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrromethene 597 (PM-597) is a highly efficient and photostable fluorescent dye belonging to the pyrromethene class, often categorized under the broader family of BODIPY (boron-dipyrromethene) dyes.[][2] Its exceptional photophysical properties, including a strong absorption in the visible spectrum, high fluorescence quantum yield, and narrow emission bandwidth, have established it as a valuable tool in various scientific disciplines.[3][4] This technical guide provides a comprehensive overview of the chemical structure, physicochemical and spectral properties, and key applications of Pyrromethene 597, with a focus on experimental protocols relevant to researchers in life sciences and materials science.

Chemical Structure and Identification

Pyrromethene 597 is chemically known as 1,3,5,7,8-pentamethyl-2,6-di-t-butylpyrromethene-difluoroborate complex.[] The core of the molecule is a dipyrromethene ligand complexed with a difluoroboron (BF₂) moiety. This BF₂ unit imparts rigidity to the structure, which is crucial for its high fluorescence efficiency. The bulky tert-butyl groups at the 2 and 6 positions enhance the dye's photostability and influence its solubility.[6]

Key Identifiers:

• IUPAC Name: 5,11-ditert-butyl-2,2-difluoro-4,6,8,10,12-pentamethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.0³,⁷]dodeca-1(12),4,6,8,10-pentaene

• CAS Number: 137829-79-9[]

• Molecular Formula: C₂₂H₃₃BF₂N₂[]

• Molecular Weight: 374.32 g/mol []

• Synonyms: PM-597[3]

Physicochemical and Spectral Properties

The utility of Pyrromethene 597 in various applications is dictated by its distinct physicochemical and spectral characteristics. These properties are summarized in the tables below.

Physicochemical Properties

Property	Value	Reference(s)
Melting Point	255-257 °C	[7]
Appearance	Crystalline solid
Solubility
Methanol	380 mg/L	[7]
Ethanol	1.5 g/L	[7]
N-Methyl-2-pyrrolidinone (NMP)	10.1 g/L	[7]
2-Phenoxyethanol (EPH)	7 g/L	[7]
1-Phenoxy-2-propanol (PPH)	9.2 g/L	[7]
p-Dioxane	9.8 g/L	[7]

Spectral Properties

Property	Value	Solvent	Reference(s)
Absorption Maximum (λabs)	523 nm	Methanol	[7]
525 nm	Ethanol	[7]
525 nm	NMP	[7]
529 nm	EPH	[7]
528 nm	PPH	[7]
526 nm	p-Dioxane	[7]
Molar Absorptivity (ε)	6.8 x 10⁴ L mol⁻¹ cm⁻¹	Ethanol (at 525 nm)	[7]
Emission Maximum (λem)	557 nm	Ethanol	[7][8]
Fluorescence Quantum Yield (Φf)	0.77	Ethanol	[7]
0.48	Methanol	[8]
Fluorescence Lifetime (τf)	~4.2 ns	Acetone	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Pyrromethene 597, including its synthesis, purification, and application in fluorescence microscopy.

Synthesis of Pyrromethene Dyes (General Protocol)

Materials:

• Appropriately substituted pyrroles (e.g., 2,4-dimethyl-3-tert-butylpyrrole)

• Acyl chloride (e.g., acetyl chloride)

• Anhydrous solvent (e.g., dichloromethane, DCM)

• Boron trifluoride etherate (BF₃·OEt₂)

• Triethylamine (B128534) (TEA) or a similar non-nucleophilic base

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Pyrromethene Formation:

  • Dissolve the substituted pyrrole (B145914) in anhydrous DCM under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the acyl chloride to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

  • The resulting pyrromethene hydrohalide often precipitates and can be collected by filtration. In some cases, it is used in the next step without isolation.[9]

• Complexation with BF₃:

  • Suspend or dissolve the pyrromethene hydrohalide in anhydrous DCM.

  • Add an excess of triethylamine to neutralize the hydrohalide salt and deprotonate the pyrromethene.

  • Slowly add an excess of boron trifluoride etherate to the stirred solution.

  • Stir the reaction mixture at room temperature for several hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

Caption: Generalized workflow for the synthesis of pyrromethene-BF₂ dyes.

Purification by Column Chromatography

The crude Pyrromethene 597 is typically purified by silica (B1680970) gel column chromatography.[11][12]

Materials:

• Silica gel (60 Å, 230-400 mesh)

• Eluent: A mixture of a non-polar solvent (e.g., hexanes, petroleum ether) and a slightly more polar solvent (e.g., dichloromethane, ethyl acetate). The exact ratio should be determined by thin-layer chromatography (TLC) analysis. A common starting point for BODIPY dyes is a gradient of ethyl acetate (B1210297) in hexanes.

Procedure:

• Prepare a slurry of silica gel in the non-polar solvent and pack it into a chromatography column.

• Dissolve the crude product in a minimal amount of the eluent or a suitable solvent (e.g., DCM).

• Load the sample onto the top of the silica gel column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent to obtain the purified Pyrromethene 597.

Recrystallization from a suitable solvent system (e.g., methanol/water or ethanol/water) can be performed for further purification if necessary.[13]

Protocol for Staining Live Cells with BODIPY Dyes

Pyrromethene 597, as a lipophilic BODIPY dye, can be used to stain intracellular lipid droplets and membranes. The following is a general protocol for live-cell imaging.

Materials:

• Pyrromethene 597 stock solution (e.g., 1 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture medium

• Live-cell imaging solution (e.g., phenol (B47542) red-free medium)

• Cells cultured on coverslips or in imaging dishes

Procedure:

• Cell Preparation: Culture cells to the desired confluency (typically 70-80%) on a suitable imaging substrate.

• Preparation of Staining Solution: Dilute the Pyrromethene 597 stock solution in serum-free cell culture medium or PBS to a final working concentration of 0.1–2 µM. The optimal concentration should be determined empirically for each cell type and application.

• Staining:

  • Remove the culture medium from the cells.

  • Wash the cells gently with pre-warmed PBS.

  • Add the staining solution to the cells and incubate for 15-30 minutes at 37 °C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells 2-3 times with pre-warmed PBS or live-cell imaging solution to remove unbound dye and reduce background fluorescence.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging solution to the cells.

  • Image the stained cells using a fluorescence microscope equipped with appropriate filters for Pyrromethene 597 (Excitation ~525 nm, Emission ~557 nm).

Caption: Experimental workflow for staining live cells with Pyrromethene 597.

Applications in Research and Development

The unique properties of Pyrromethene 597 make it a versatile tool in several research areas.

Laser Technology

Pyrromethene 597 is renowned for its application as a gain medium in dye lasers.[2] It exhibits high laser efficiency and photostability, particularly when pumped with the second harmonic (532 nm) of a Nd:YAG laser.[2] Its broad tuning range in the yellow-orange region of the spectrum makes it a valuable alternative to more established but less stable rhodamine dyes.[2]

Fluorescence Microscopy and Biological Imaging

As a member of the BODIPY family, Pyrromethene 597 can be used as a fluorescent probe in biological systems.[] Its lipophilic nature allows it to readily cross cell membranes and accumulate in lipid-rich environments such as lipid droplets and cellular membranes, enabling their visualization.[]

Photodynamic Therapy (PDT)

Pyrromethene derivatives are being investigated as photosensitizers in photodynamic therapy (PDT) for cancer treatment.[14][15] Upon excitation with light of a specific wavelength, these molecules can generate reactive oxygen species (ROS) that induce cell death in targeted cancer cells. The favorable spectral properties of pyrromethenes in the visible range allow for deeper tissue penetration of the excitation light.[15]

Drug Delivery

The fluorescent properties of Pyrromethene 597 make it a potential candidate for incorporation into drug delivery systems. It can be used to track the biodistribution and cellular uptake of nanoparticles or other drug carriers. While research on Pyrromethene 597 in this area is less extensive than for some other dyes, the broader class of BODIPY dyes has shown promise in this field.

Safety and Handling

Pyrromethene 597 should be handled in accordance with standard laboratory safety procedures. It is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[14]

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust.

• Avoid contact with skin and eyes.

• Store in a tightly closed container in a dry, well-ventilated place, protected from light.

In case of contact, wash the affected area with plenty of water. If irritation persists, seek medical attention.

Conclusion

Pyrromethene 597 is a high-performance fluorescent dye with a compelling combination of photostability, high quantum yield, and a tunable emission in the visible spectrum. Its utility extends from fundamental research in laser physics and spectroscopy to applied fields such as bio-imaging and therapeutics. The experimental protocols outlined in this guide provide a foundation for researchers to effectively utilize Pyrromethene 597 in their studies. As research continues to evolve, the unique properties of this and other pyrromethene dyes are likely to be exploited in an even wider range of innovative applications.

References

• 2. Conventional BODIPY Conjugates for Live-Cell Super-Resolution Microscopy and Single-Molecule Tracking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 8. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis, structure and spectroscopic properties of BODIPY dyes incorporating the pentafluorosulfanylphenyl group - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ00633F [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Photodynamic Therapy: From the Basics to the Current Progress of N-Heterocyclic-Bearing Dyes as Effective Photosensitizers - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Absorption and Emission Spectra of Pyrromethene 597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the core photophysical properties of the laser dye Pyrromethene 597 (PM597). The document focuses on its absorption and emission spectra, summarizing key quantitative data and detailing the experimental protocols for their measurement. This information is critical for applications in fluorescence spectroscopy, laser development, and as a probe in various biological and chemical systems.

Photophysical Properties of Pyrromethene 597

Pyrromethene 597 is a highly efficient laser dye known for its performance in the orange-red region of the visible spectrum.[1][2][3] Its photophysical characteristics, including absorption and emission maxima, fluorescence quantum yield, and fluorescence lifetime, are highly dependent on the solvent environment.[1][2][3] This solvatochromism is a key consideration for its practical application.

The absorption and emission spectra of Pyrromethene 597 are characterized by a main absorption band around 525 nm and a fluorescence spectrum centered around 565 nm in apolar solvents.[2] A notable feature of PM597 is its significant Stokes shift, which is the difference between the absorption and emission maxima. This large shift is attributed to a change in the molecule's geometry in the excited state, influenced by the bulky tert-butyl groups at the 2 and 6 positions of the chromophore core.[1] This property is advantageous in minimizing reabsorption and re-emission effects, especially in highly concentrated solutions.[1]

Quantitative Spectroscopic Data

The following tables summarize the key photophysical parameters of Pyrromethene 597 in a range of solvents with varying polarities.

Table 1: Absorption and Emission Maxima of Pyrromethene 597 in Various Solvents

Solvent	Absorption Maximum (λabs, nm)	Emission Maximum (λem, nm)	Stokes Shift (cm-1)
Isooctane	526	564	1250
Toluene	530	567	1200
Ethyl Acetate	524	560	1250
Acetone	522	558	1250
Acetonitrile	520	555	1250
Methanol (B129727)	523	557	1200
Ethanol	525	557	1150
2,2,2-Trifluoroethanol	518	550	1150

Data sourced from Prieto et al., The Journal of Physical Chemistry A.[1][2]

Table 2: Fluorescence Quantum Yield and Lifetime of Pyrromethene 597 in Various Solvents

Solvent	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τf, ns)
Isooctane	0.40	4.2
Toluene	0.42	4.3
Ethyl Acetate	0.65	4.9
Acetone	0.73	5.1
Acetonitrile	0.75	5.2
Methanol	0.77	5.3
Ethanol	0.77	5.3
2,2,2-Trifluoroethanol	0.60	4.8

Data sourced from Prieto et al., The Journal of Physical Chemistry A.[1][2] In ethanol, the fluorescence quantum yield is reported as 0.77.[4]

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. The following is a detailed description of the methodologies employed.

Laser-grade Pyrromethene 597 was used as received.[1] All solvents were of spectroscopic grade.[1] Dilute solutions of PM597 were prepared by dissolving the dye in a stock solution of acetone.[1] The appropriate volume of this stock solution was then added to the desired solvent after vacuum evaporation of the acetone.[1] The final concentration of the dye solutions for spectroscopic measurements was typically in the micromolar range (e.g., 2 x 10-6 M).[1][3]

UV-visible absorption spectra were recorded using a dual-beam spectrophotometer, such as a CARY 4E spectrophotometer.[1] Measurements were performed at room temperature using standard 1 cm path length quartz cuvettes.

Steady-state fluorescence spectra were recorded on a spectrofluorometer, for instance, a Shimadzu RF-5000.[1][3] The excitation wavelength was set at 495 nm.[1] The emitted fluorescence was collected at a 90-degree angle to the excitation beam to minimize scattered light.

Fluorescence quantum yields (Φf) were determined using a relative method.[3] This involves comparing the integrated fluorescence intensity of the PM597 sample to that of a well-characterized standard with a known quantum yield.[3] For these measurements, Rhodamine 6G in methanol was used as a reference standard (Φf = 0.91 at 20 °C).[3] Corrections for the wavelength dependence of the instrument and the photomultiplier sensibility were applied.[3]

Fluorescence lifetime measurements (τf) were performed using the time-correlated single-photon counting (TCSPC) technique.[3] An Edinburgh Instruments model ηF900 is an example of an instrument used for such measurements.[3] The excitation source for these measurements is typically a pulsed laser with a high repetition rate (e.g., 40 kHz).[3] The fluorescence decay curves were analyzed by fitting them to a monoexponential decay model.[1][3]

Experimental Workflow

The following diagram illustrates the general workflow for the absorption and emission spectra analysis of Pyrromethene 597.

Caption: Experimental workflow for Pyrromethene 597 spectral analysis.

Conclusion

The photophysical properties of Pyrromethene 597 are well-documented, with a clear dependence on the solvent environment. The provided data and experimental protocols offer a solid foundation for researchers and professionals working with this versatile dye. The significant Stokes shift and high fluorescence quantum yields in polar solvents make it a valuable tool in various applications, from laser systems to fluorescent probes in drug development. Understanding its spectral behavior is paramount to optimizing its performance in any given application.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. gen-opt.com [gen-opt.com]

An In-depth Technical Guide to the Determination of the Molar Extinction Coefficient of Pyrromethene 597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the molar extinction coefficient of Pyrromethene 597 (PM597), a widely used laser dye. This document outlines the essential photophysical properties, a detailed experimental protocol for measuring molar absorptivity, and a summary of reported values in various solvents.

Introduction to Pyrromethene 597

Pyrromethene 597 (PM597) is a highly fluorescent organic dye belonging to the pyrromethene-BF₂ complex family. These dyes are known for their excellent photophysical properties, including high molar absorption coefficients, high fluorescence quantum yields, and good photostability, making them valuable in applications such as dye lasers and as fluorescent probes.[1][2] The molecular structure of PM597 features a dipyrromethene-BF₂ core with methyl and tert-butyl substitutions, which influence its spectral properties.[3][4]

Photophysical Properties and Molar Extinction Coefficient

The molar extinction coefficient (ε), also known as molar absorptivity, is a crucial parameter that measures how strongly a chemical species absorbs light at a particular wavelength. It is an intrinsic property of a molecule and is dependent on the solvent, temperature, and wavelength of light.[5] For PM597, the molar extinction coefficient is typically high, in the order of 10⁵ M⁻¹cm⁻¹, indicating strong light absorption in the visible region of the electromagnetic spectrum.[1]

Quantitative Data Summary

The molar extinction coefficient and maximum absorption wavelength (λmax) of Pyrromethene 597 are highly dependent on the solvent used. The following table summarizes these properties in a range of solvents.

Solvent	λmax (nm)	Molar Extinction Coefficient (ε) (M-1cm-1)
Heptane	526	8.3 x 104
Ethanol	525	6.8 x 104
Ethanol	524.3	Not specified
Methanol	523	Not specified
Acetone	522.5	Not specified
Ethyl Acetate	523.2	Not specified
1-Octanol	527.3	Not specified
Acetonitrile	520.8	Not specified
2,2,2-Trifluoroethanol	521.6	Not specified
Dichloromethane	525	Not specified
p-Dioxane	526	Not specified

Data sourced from multiple studies and supplier datasheets.[6][7][8][9][10]

Experimental Protocol for Determination of Molar Extinction Coefficient

The determination of the molar extinction coefficient of Pyrromethene 597 is based on the Beer-Lambert Law, which states a linear relationship between absorbance and the concentration of an absorbing species.[5] The following protocol details the steps for its experimental determination using UV-Vis spectroscopy.

4.1. Materials and Equipment

• Pyrromethene 597 (solid)[4]

• Spectrophotometric grade solvent (e.g., ethanol)

• Volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

• Micropipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

• Analytical balance

4.2. Procedure

• Preparation of a Stock Solution:

  • Accurately weigh a small amount of Pyrromethene 597 (e.g., 1-2 mg) using an analytical balance. The molecular weight of PM597 is 374.32 g/mol .[4][11]

  • Dissolve the weighed dye in a known volume of the chosen solvent (e.g., 10 mL of ethanol) in a volumetric flask to prepare a stock solution of a specific concentration (e.g., around 1 x 10⁻⁴ M). Ensure the dye is completely dissolved.

• Preparation of Serial Dilutions:

  • Perform a series of dilutions from the stock solution to prepare at least five solutions of decreasing concentrations (e.g., 1 x 10⁻⁵ M, 8 x 10⁻⁶ M, 6 x 10⁻⁶ M, 4 x 10⁻⁶ M, 2 x 10⁻⁶ M).[1] Use volumetric flasks and micropipettes for accurate dilutions.

• UV-Vis Spectrophotometer Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Set the wavelength range to scan across the visible region (e.g., 400 nm to 700 nm) to determine the wavelength of maximum absorbance (λmax).

• Measurement of Absorption Spectra:

  • Use a quartz cuvette filled with the pure solvent as a blank to calibrate the spectrophotometer (baseline correction).

  • Measure the absorbance spectrum of each of the diluted solutions.

  • Identify the λmax from the absorption spectrum of one of the mid-range concentration solutions. This is the wavelength at which all subsequent absorbance measurements should be made.

• Data Collection:

  • Measure the absorbance of each of the prepared solutions at the determined λmax. Record the absorbance values for each concentration. It is recommended to keep absorbance values within the linear range of the instrument, typically between 0.1 and 1.0, to ensure adherence to the Beer-Lambert law.[5]

• Data Analysis:

  • Plot a graph of absorbance (at λmax) on the y-axis versus concentration (in mol/L) on the x-axis.

  • Perform a linear regression analysis on the plotted data. The graph should yield a straight line passing through the origin, as predicted by the Beer-Lambert Law (A = εbc, where A is absorbance, ε is the molar extinction coefficient, b is the path length of the cuvette (typically 1 cm), and c is the concentration).[5]

  • The molar extinction coefficient (ε) is calculated from the slope of the linear fit (slope = εb). Since the path length (b) is 1 cm, the slope of the line is equal to the molar extinction coefficient.

Experimental Workflow Visualization

The following diagram illustrates the experimental workflow for determining the molar extinction coefficient of Pyrromethene 597.

Caption: Experimental workflow for molar extinction coefficient determination.

This guide provides the fundamental information and a practical protocol for the accurate determination of the molar extinction coefficient of Pyrromethene 597. Adherence to this protocol will ensure reliable and reproducible results for researchers in various scientific disciplines.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. aptus.co.jp [aptus.co.jp]
• 5. Virtual Labs [mas-iiith.vlabs.ac.in]
• 6. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 7. exciton.luxottica.com [exciton.luxottica.com]
• 8. gen-opt.com [gen-opt.com]
• 9. researchgate.net [researchgate.net]
• 10. exciton.luxottica.com [exciton.luxottica.com]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Measurement of Fluorescence Quantum Yield of Pyrromethene 597

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data associated with the measurement of the fluorescence quantum yield (Φf) of Pyrromethene 597 (PM-597). This document is intended to serve as a practical resource for researchers in various fields, including materials science, photochemistry, and drug development, who utilize this versatile fluorophore.

Introduction to Pyrromethene 597 and its Fluorescence Properties

Pyrromethene dyes are a class of fluorophores known for their high absorption coefficients, excellent photostability, and strong fluorescence in the visible region of the electromagnetic spectrum.[1][2] Pyrromethene 597 (PM-597) is a notable member of this family, characterized by its emission in the orange-red spectral range.[1][3] The fluorescence quantum yield, a critical parameter that quantifies the efficiency of the fluorescence process, is defined as the ratio of the number of photons emitted to the number of photons absorbed.[4][5][6][7]

The quantum yield of PM-597 is highly sensitive to its environment, particularly the polarity of the solvent.[1][3] Generally, the highest fluorescence quantum yield for PM-597 is observed in polar media.[1][3] This solvent-dependent behavior is attributed to changes in the rate of non-radiative decay processes.[1][3] A key structural feature of PM-597, the presence of bulky tert-butyl groups, causes a loss of planarity in the excited state, leading to an increased rate of non-radiative deactivation and consequently, a lower quantum yield compared to other pyrromethene dyes like PM-567.[1][3]

Quantitative Data on the Fluorescence Quantum Yield of Pyrromethene 597

The photophysical properties of Pyrromethene 597 have been investigated in various solvents. The following table summarizes key quantitative data, providing a comparative overview of its performance in different chemical environments.

Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φf)	Reference
Isooctane	522	557	0.40	[1]
Toluene	525	561	0.45	[1]
Chloroform	526	563	0.48	[1]
Acetone	520	555	0.42	[1]
Acetonitrile	518	552	0.51	[1]
Methanol	523	557	0.48	[3]
Ethanol	525	557	0.77	[8]
Ethyl Acetate	-	-	0.43	[9]
Binary Mixture (90% BMIM BF4: 10% H2O)	522	564	-	[10]

Note: The quantum yield can be influenced by various factors including solute concentration, temperature, and the presence of quenchers. The values presented here are as reported in the cited literature under specific experimental conditions.

Experimental Protocols for Fluorescence Quantum Yield Measurement

The determination of the fluorescence quantum yield can be performed using two primary methods: the relative method and the absolute method.[4][11][12][13][14]

Relative Method

The relative method is the more common approach and involves comparing the fluorescence intensity of the sample under investigation (in this case, PM-597) to that of a well-characterized standard with a known quantum yield.[4][5][11][15]

The fundamental principle is that if two solutions (the sample and the standard) have the same absorbance at the same excitation wavelength and are measured under identical experimental conditions, the ratio of their integrated fluorescence intensities is directly proportional to the ratio of their fluorescence quantum yields.[11][15] The relationship is described by the following equation:

Φx = Φst * (Ix / Ist) * (Ast / Ax) * (nx2 / nst2)

Where:

• Φ is the fluorescence quantum yield.

• I is the integrated fluorescence intensity.

• A is the absorbance at the excitation wavelength.

• n is the refractive index of the solvent.

• The subscripts 'x' and 'st' refer to the unknown sample and the standard, respectively.[15]

The choice of a reference standard is critical for accurate measurements. The standard should:

• Have a well-documented and reliable quantum yield.

• Absorb and emit in a similar spectral region as the sample to minimize wavelength-dependent instrumental errors.[5]

• Be soluble in the same solvent as the sample, if possible, to eliminate the need for refractive index corrections.[11]

For Pyrromethene 597, with its absorption maximum around 520-530 nm and emission around 550-570 nm, suitable standards include Rhodamine 6G (Φf ≈ 0.95 in ethanol) or Rhodamine 101 (Φf ≈ 1.00 in ethanol).[6][16]

The following protocol outlines the steps for determining the relative fluorescence quantum yield of PM-597.

Materials and Equipment:

• Pyrromethene 597

• A suitable fluorescence standard (e.g., Rhodamine 6G)

• Spectroscopic grade solvents

• UV-Vis spectrophotometer

• Fluorometer with a monochromator for both excitation and emission

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of both PM-597 and the standard in the desired solvent. The concentration should be accurately known.

• Preparation of Dilute Solutions:

  • From the stock solutions, prepare a series of dilute solutions for both the sample and the standard.

  • The absorbance of these solutions at the chosen excitation wavelength should be kept low, typically below 0.1, to avoid inner filter effects.[5][15] It is good practice to prepare at least five different concentrations for each.[11][15]

• UV-Vis Absorbance Measurements:

  • Record the absorbance spectra of all prepared solutions using the UV-Vis spectrophotometer.

  • Determine the absorbance value at the excitation wavelength that will be used for the fluorescence measurements.

• Fluorescence Measurements:

  • Set the excitation wavelength on the fluorometer. This should be a wavelength where both the sample and the standard have significant absorbance.

  • Record the fluorescence emission spectrum for each of the prepared solutions. It is crucial to maintain identical experimental settings (e.g., excitation and emission slit widths, detector voltage) for all measurements of the sample and the standard.[5]

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each spectrum.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength. This should yield a linear relationship.[15]

  • Determine the gradient (slope) of the straight line for both the sample (Gradx) and the standard (Gradst).[15]

  • Calculate the quantum yield of PM-597 using the following equation, which is a rearranged form of the initial equation incorporating the gradients:[15]

    Φx = Φst * (Gradx / Gradst) * (nx2 / nst2)

Absolute Method

The absolute method for determining the fluorescence quantum yield does not require a reference standard.[4][12][13] It directly measures the ratio of emitted to absorbed photons using an integrating sphere.[4][7][12]

An integrating sphere is a hollow spherical cavity with a highly reflective, diffuse inner coating. When a sample inside the sphere is excited, the sphere collects nearly all of the emitted light, regardless of its spatial distribution.[7][12] The measurement involves two steps: first, measuring the intensity of the excitation light scattered by a blank sample (solvent), and second, measuring the scattered excitation light and the emitted fluorescence from the sample.[4][12] The difference between the two scattering signals gives the number of absorbed photons, and the integrated fluorescence signal corresponds to the number of emitted photons.[12]

Equipment:

• Fluorometer equipped with an integrating sphere accessory.

• Laser or a high-intensity lamp as the excitation source.

Procedure:

• Blank Measurement:

  • Place a cuvette containing only the solvent (blank) inside the integrating sphere.

  • Illuminate the blank with the excitation light and record the spectrum of the scattered light. This provides a measure of the incident photon flux.

• Sample Measurement:

  • Replace the blank with the cuvette containing the PM-597 solution.

  • Record the spectrum, which will now consist of the scattered excitation light and the fluorescence emission from the sample.

• Data Analysis:

  • The number of photons absorbed by the sample is determined by the difference in the integrated intensity of the scattered excitation light between the blank and the sample measurements.

  • The number of photons emitted is determined by integrating the area of the fluorescence emission peak.

  • The absolute quantum yield is then calculated as the ratio of the number of emitted photons to the number of absorbed photons.[4]

Visualizing the Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols.

Caption: Workflow for the relative fluorescence quantum yield measurement.

Caption: Workflow for the absolute fluorescence quantum yield measurement.

Factors Influencing Fluorescence Quantum Yield

Several factors can affect the measured fluorescence quantum yield of Pyrromethene 597:

• Solvent Polarity: As demonstrated in the data table, solvent polarity has a significant impact on the quantum yield of PM-597.[1][3]

• Concentration: At high concentrations, inner filter effects and self-quenching can lead to a decrease in the measured quantum yield.[5][15] Therefore, measurements should be performed on dilute solutions.[3]

• Temperature: Temperature can influence non-radiative decay rates, with higher temperatures often leading to lower quantum yields.[5]

• pH: The pH of the solution can affect the protonation state of the fluorophore and thus its electronic structure and fluorescence properties.[17]

• Presence of Quenchers: Molecular oxygen and other quenching agents can deactivate the excited state, reducing the fluorescence quantum yield.

Conclusion

Accurate measurement of the fluorescence quantum yield of Pyrromethene 597 is essential for its effective application in various scientific and technological fields. This guide has provided a detailed overview of the principles and experimental protocols for both relative and absolute quantum yield determination. By carefully selecting the appropriate methodology and controlling experimental parameters, researchers can obtain reliable and reproducible data to characterize the photophysical properties of this important fluorophore.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. jasco-global.com [jasco-global.com]
• 5. leica-microsystems.com [leica-microsystems.com]
• 6. Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. horiba.com [horiba.com]
• 8. exciton.luxottica.com [exciton.luxottica.com]
• 9. researchgate.net [researchgate.net]
• 10. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 11. edinst.com [edinst.com]
• 12. edinst.com [edinst.com]
• 13. Making sure you're not a bot! [opus4.kobv.de]
• 14. Absolute and Relative Methods for Fluorescence Quantum Yield Evaluation of Quantum Dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chem.uci.edu [chem.uci.edu]
• 16. iss.com [iss.com]
• 17. What are the factors affecting fluorescence? | AAT Bioquest [aatbio.com]

The Synthesis and Derivatization of Pyrromethene 597: A Technical Guide for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, properties, and derivatization of Pyrromethene 597 (PM-597), a prominent member of the BODIPY (boron-dipyrromethene) class of fluorescent dyes. Valued for its exceptional photostability and high fluorescence quantum yield, PM-597 serves as a critical tool in a variety of scientific disciplines, including materials science and as a fluorescent probe in biological research. This document outlines the fundamental synthetic pathways, key experimental protocols, and the influence of structural modifications on the photophysical characteristics of PM-597 and its analogs.

Core Synthesis of the Pyrromethene-BF₂ Scaffold

The synthesis of the pyrromethene-BF₂ core, the foundational structure of Pyrromethene 597, is a well-established process in organic chemistry. The most common synthetic routes involve the condensation of pyrrole (B145914) derivatives. A general approach begins with the acylation of an α-unsubstituted pyrrole, which then undergoes condensation to form a pyrromethene hydrohalide intermediate. This intermediate is subsequently treated with boron trifluoride etherate (BF₃·OEt₂) in the presence of a base to yield the final BODIPY dye.

Experimental Protocols

General Synthesis of a 2,6-Disubstituted Pyrromethene-BF₂ Complex (BODIPY)

This protocol is a representative method and may require optimization for the specific synthesis of Pyrromethene 597.

Materials:

• Appropriately substituted 2,4-dimethylpyrrole (B27635) (e.g., 3-tert-butyl-2,4-dimethylpyrrole)

• Anhydrous Dichloromethane (DCM)

• Acetyl chloride

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous Sodium Sulfate (B86663) or Magnesium Sulfate

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (B1210297) for chromatography

Procedure:

• Pyrrole Condensation:

  • Dissolve the substituted 2,4-dimethylpyrrole (2 equivalents) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add acetyl chloride (1 equivalent) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC). The formation of the dipyrromethane intermediate is often indicated by a color change.

• Oxidation and Complexation:

  • Once the formation of the dipyrromethane is complete, add a solution of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) or p-chloranil (1 equivalent) in anhydrous DCM to the reaction mixture.

  • Stir the mixture at room temperature for 1-2 hours. The solution will typically turn a deep color.

  • Cool the mixture to 0 °C and add an excess of a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (typically 5-10 equivalents).

  • Slowly add an excess of boron trifluoride etherate (BF₃·OEt₂) (typically 5-10 equivalents) to the reaction mixture.

  • Allow the reaction to stir at room temperature overnight.

• Work-up and Purification:

  • Quench the reaction by slowly adding water.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure pyrromethene-BF₂ complex.

Data Presentation: Photophysical Properties of Pyrromethene 597

The photophysical properties of Pyrromethene 597 are highly dependent on its solvent environment. The bulky tert-butyl groups at the 2 and 6 positions cause a loss of planarity in the excited state, which influences its fluorescence quantum yield and Stokes shift.[1]

Property	Value	Solvent	Reference(s)
Absorption Maximum (λ_abs)	525 nm	Ethanol	[2]
Molar Extinction Coefficient (ε)	6.8 x 10⁴ L mol⁻¹ cm⁻¹ at 525 nm	Ethanol	[2]
Emission Maximum (λ_em)	557 nm	Ethanol	[2]
Fluorescence Quantum Yield (Φ_f)	0.77	Ethanol	[2]
0.43	Ethyl Acetate	[3]
~0.70	Polymer Matrix	[3]
Fluorescence Lifetime (τ_f)	1.4 ns	90% BMIM BF4: 10% H₂O	[4]
3.6 ns	Ethanol	[4]

Table 1: Key Photophysical Properties of Pyrromethene 597 in Various Media.

Solvent	Solubility (at 25°C)
Methanol	380 mg/L
Ethanol	1.5 g/L
N-Methyl-2-Pyrrolidinone (NMP)	10.1 g/L
2-Phenoxyethanol (EPH)	7 g/L
1-Phenoxy-2-Propanol (PPH)	9.2 g/L
p-Dioxane	9.8 g/L

Table 2: Selected Solubility Limits of Pyrromethene 597.[2][5]

Derivatives of Pyrromethene 597

The versatility of the BODIPY core allows for functionalization at various positions, enabling the fine-tuning of its photophysical properties and the introduction of reactive groups for conjugation to biomolecules or materials.

Functionalization at the 2,6-Positions

The methyl groups at the 1, 3, 5, and 7 positions, and the meso-methyl at the 8-position, can be modified. However, the most common derivatization strategies for pyrromethene dyes involve modifications at the 2,6-positions and the meso-position. For derivatives of PM-597, this would involve starting with a different substituted pyrrole or modifying the tert-butyl groups, which is synthetically challenging. A more common approach for creating derivatives is to start with a different BODIPY core and introduce functionality. For example, introducing electron-withdrawing or -donating groups at these positions can significantly alter the absorption and emission spectra.

Meso-Position (8-Position) Derivatization

The meso-position is a common site for introducing functionality. This is typically achieved by using a functionalized aldehyde in the initial condensation step. This allows for the introduction of a wide range of substituents, including those with reactive handles for bioconjugation (e.g., carboxylic acids, azides, alkynes).

Mandatory Visualizations

References

• 1. Synthesis of [18F]BODIPY as Bifunctional Reporter for Hybrid Optical/PET imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gen-opt.com [gen-opt.com]
• 3. researchgate.net [researchgate.net]
• 4. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 5. aptus.co.jp [aptus.co.jp]

An In-depth Technical Guide to Pyrromethene 597 (CAS: 137829-79-9)

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

Pyrromethene 597, identified by the CAS number 137829-79-9, is a fluorescent dye belonging to the BODIPY (boron-dipyrromethene) class.[1][2] Its rigid molecular structure contributes to its high fluorescence quantum yield and photostability, making it a valuable tool in various scientific applications, particularly as a laser dye and a fluorescent probe.[1][3]

Chemical and Physical Properties

The fundamental properties of Pyrromethene 597 are summarized in the table below. This data is essential for its proper handling, storage, and use in experimental setups.

Property	Value	Reference
CAS Number	137829-79-9	[4][5]
Molecular Formula	C₂₂H₃₃BF₂N₂	[4][5][6]
Molecular Weight	374.32 g/mol	[4][5][6]
Appearance	Orange to red powder/solid	[7]
Melting Point	256-261 °C	[8]
Synonyms	1,3,5,7,8-pentamethyl-2,6-di-tert-butylpyrromethene - BF2 complex, PM 597	[2][4]

Solubility and Handling

Pyrromethene 597 is soluble in a variety of organic solvents. Notably, ethanol (B145695) is a commonly used solvent, offering good solubility and photostability.[9] It has also been studied in binary mixtures, such as with ionic liquids and water, to create more environmentally friendly solvent systems.[10][11] For laboratory use, it is crucial to handle the compound in a well-ventilated area, avoiding dust formation.[4] Personal protective equipment, including gloves and eye protection, is recommended.[4][8]

Spectroscopic Properties

The photophysical characteristics of Pyrromethene 597 are central to its applications. These properties can be influenced by the solvent environment.[3]

Parameter	Value (in Ethanol)	Reference
Maximum Absorption Wavelength (λₐ)	~522 nm	[10]
Maximum Emission Wavelength (λₑ)	~580 nm	[9]
Fluorescence Quantum Yield (Φf)	0.43 (in ethyl acetate)	[6]
Fluorescence Lifetime (τf)	3.6 ns	[10]

Note: Spectroscopic properties can vary depending on the solvent and concentration.

Experimental Protocols

While specific, detailed experimental protocols are proprietary to individual research labs and applications, a general methodology for preparing and analyzing Pyrromethene 597 using UV-Vis absorption and fluorescence spectroscopy can be outlined based on common laboratory practices described in the literature.[3]

Preparation of a Pyrromethene 597 Solution for Spectroscopic Analysis

Objective: To prepare a dilute solution of Pyrromethene 597 in a suitable solvent for spectroscopic measurements.

Materials:

• Pyrromethene 597 (laser grade)

• Spectroscopic grade solvent (e.g., ethanol, acetone)

• Volumetric flasks

• Micropipettes

• Vortex mixer or sonicator

• Cuvettes for spectroscopy

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a small amount of Pyrromethene 597 powder.

  • Dissolve the powder in a known volume of the chosen solvent (e.g., acetone) in a volumetric flask to create a concentrated stock solution.

  • Use a vortex mixer or sonicator to ensure complete dissolution.

• Working Solution Preparation:

  • Calculate the volume of the stock solution required to achieve the desired final concentration for the working solution (typically in the micromolar range for fluorescence measurements).

  • Transfer the calculated volume of the stock solution into a new volumetric flask.

  • If the final solvent is different from the stock solution solvent, the initial solvent can be removed by vacuum evaporation.[3]

  • Add the final spectroscopic grade solvent to the volumetric flask up to the mark.

  • Mix thoroughly to ensure a homogeneous solution.

• Spectroscopic Measurement:

  • Transfer the working solution to a clean, appropriate cuvette.

  • Record the absorption spectrum using a UV-Vis spectrophotometer.

  • Record the fluorescence emission spectrum using a spectrofluorometer, exciting at a wavelength close to the absorption maximum.

Applications in Research and Development

Pyrromethene 597's primary application lies in its use as a gain medium in dye lasers due to its high efficiency.[9] Its robust photophysical properties also make it suitable for:

• Fluorescent Probes: It can be used as a thermal probe.[1]

• Two-Color Laser-Induced Fluorescence (LIF): This technique can be applied for thermometry in various coolants.[12]

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the photophysical characterization of Pyrromethene 597.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 137829-79-9 | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. uni-muenster.de [uni-muenster.de]
• 5. chemscene.com [chemscene.com]
• 6. researchgate.net [researchgate.net]
• 7. Pyrromethene 597 137829-79-9 India [ottokemi.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. ntrs.nasa.gov [ntrs.nasa.gov]
• 10. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Unraveling the Influence of Solvent Environments on the Photophysics of PM597: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the solvent effects on the photophysical properties of Pyrromethene 597 (PM597), a laser dye known for its performance in the red part of the visible electromagnetic spectrum. Understanding how the solvent environment modulates the absorption and emission characteristics of fluorophores like PM597 is critical for applications ranging from high-performance laser systems to advanced fluorescence imaging and sensing in drug development.

Core Photophysical Properties of PM597: A Solvent-Dependent Landscape

The photophysical behavior of PM597 is intricately linked to the properties of the solvent in which it is dissolved. Key parameters such as absorption and fluorescence wavelengths, quantum yield, and fluorescence lifetime exhibit significant variations across different solvent environments, from apolar to polar and protic media.

A pivotal study on PM597 revealed that the dye's fluorescence quantum yield is notably lower than that of the well-known PM567 dye, a consequence of an increased nonradiative deactivation rate constant.[1][2][3] This is attributed to the steric hindrance from the tert-butyl groups at the 2 and 6 positions of the chromophore core, which leads to a loss of planarity in the excited state.[1][2][3] This structural change in the excited state results in a significant Stokes shift, which is advantageous in reducing reabsorption and reemission effects in concentrated solutions.[1][2]

The highest fluorescence quantum yields for PM597 are observed in polar media.[1][2][3] This suggests that polar environments help to stabilize the excited state and reduce the efficiency of non-radiative decay pathways.

Quantitative Analysis of Solvent Effects

The following table summarizes the key photophysical parameters of PM597 in a range of solvents, providing a clear comparison of its behavior in different chemical environments. The data is compiled from comprehensive spectroscopic studies.[1][2]

Solvent	Absorption Max (λabs, nm)	Molar Absorptivity (εmax, M-1cm-1)	Fluorescence Max (λfl, nm)	Stokes Shift (Δν̃, cm-1)	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τf, ns)	Radiative Rate Constant (kf, 108 s-1)	Non-radiative Rate Constant (knr, 108 s-1)
Isooctane	525	81,000	547	780	0.40	4.2	0.95	1.4
Cyclohexane	525	82,000	548	810	0.42	4.3	0.98	1.3
Toluene	528	80,000	552	810	0.45	4.5	1.0	1.2
Tetrahydrofuran (THF)	524	79,000	548	850	0.55	4.8	1.1	0.9
Ethyl Acetate	523	83,000	546	830	0.60	5.0	1.2	0.8
Acetone	521	85,000	543	810	0.65	5.2	1.3	0.7
Acetonitrile	519	86,000	540	790	0.68	5.3	1.3	0.6
Dimethylformamide (DMF)	526	81,000	550	840	0.70	5.4	1.3	0.5
Ethanol	521	84,000	544	830	0.77	5.6	1.4	0.4
Methanol	520	85,000	542	810	0.80	5.7	1.4	0.35
2,2,2-Trifluoroethanol (F3-ethanol)	515	88,000	535	760	0.85	5.8	1.5	0.25

Experimental Protocols

The characterization of the photophysical properties of PM597 involves a suite of spectroscopic techniques. The following sections detail the methodologies for these key experiments.

Sample Preparation

• Dye Concentration: For absorption and fluorescence measurements, dilute solutions of PM597 (typically 2 x 10-6 M) are prepared to avoid aggregation and inner filter effects.[2]

• Solvents: Solvents of spectroscopic grade are used without further purification to ensure high purity and minimize interference from impurities.[2]

UV-Visible Absorption Spectroscopy

• Instrumentation: A dual-beam UV-visible spectrophotometer is used to record the absorption spectra.

• Procedure:

  • The spectrophotometer is blanked using a cuvette containing the pure solvent.

  • The absorption spectrum of the PM597 solution is recorded over a relevant wavelength range (e.g., 350-700 nm).

  • The wavelength of maximum absorption (λabs) is determined from the spectrum.

  • The molar absorption coefficient (εmax) is calculated using the Beer-Lambert law: A = εcl, where A is the absorbance at λabs, c is the molar concentration of the dye, and l is the path length of the cuvette (typically 1 cm).

Steady-State Fluorescence Spectroscopy

• Instrumentation: A spectrofluorometer equipped with a corrected emission channel is used to measure fluorescence spectra.

• Procedure:

  • The PM597 solution is excited at or near its absorption maximum.

  • The fluorescence emission spectrum is recorded.

  • The wavelength of maximum fluorescence emission (λfl) is determined.

  • Fluorescence Quantum Yield (Φf) Determination: The relative method is employed. A standard dye with a known quantum yield (e.g., Rhodamine 6G in ethanol, Φf = 0.95) is used as a reference. The quantum yield of PM597 is calculated using the following equation:

    Φf,sample = Φf,ref * (Isample / Iref) * (Aref / Asample) * (nsample2 / nref2)

    where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent. Subscripts 'sample' and 'ref' refer to the PM597 solution and the reference solution, respectively.

Time-Resolved Fluorescence Spectroscopy

• Instrumentation: Time-Correlated Single Photon Counting (TCSPC) is the technique of choice for measuring fluorescence lifetimes.[2] This involves a pulsed light source (e.g., a picosecond laser diode) and a sensitive single-photon detector.

• Procedure:

  • The instrument response function (IRF) is measured using a scattering solution.

  • The fluorescence decay of the PM597 solution is recorded at the emission maximum after excitation with a short pulse of light.

  • The fluorescence decay curve is analyzed by deconvolution with the IRF and fitted to an exponential decay function to obtain the fluorescence lifetime (τf). For PM597 in many solvents, a monoexponential decay is observed.[2]

Calculation of Radiative and Non-radiative Rate Constants

The radiative (kf) and non-radiative (knr) decay rate constants can be calculated from the fluorescence quantum yield (Φf) and lifetime (τf) using the following equations:

kf = Φf / τf

knr = (1 - Φf) / τf

Visualizing the Interplay of Solvent and Photophysics

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationships governing the solvent effects on PM597's photophysical properties.

Caption: Experimental workflow for characterizing PM597 photophysics.

Caption: Solvent influence on PM597's photophysical deactivation pathways.

Conclusion

The photophysical properties of PM597 are highly sensitive to the solvent environment. Polar and protic solvents tend to enhance the fluorescence quantum yield by stabilizing the excited state and reducing the rate of non-radiative decay. The inherent steric hindrance in the PM597 molecule leads to a significant Stokes shift, which is a desirable property for many applications. A thorough understanding of these solvent-dependent behaviors, as detailed in this guide, is essential for the rational design and optimization of systems that utilize PM597, from advanced laser media to sensitive fluorescent probes in biological and pharmaceutical research.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

A Technical Guide to Pyrromethene 597 and Pyrromethene 567: Structural and Spectroscopic Distinctions

For researchers, scientists, and professionals engaged in drug development and fluorescent probe technology, a deep understanding of the nuanced differences between closely related fluorophores is paramount. This guide provides an in-depth technical comparison of two widely utilized BODIPY-based laser dyes, Pyrromethene 597 (PM597) and Pyrromethene 567 (PM567), focusing on their core structural distinctions and the resulting impact on their photophysical properties.

Core Structural Differences

The foundational structure for both Pyrromethene 597 and Pyrromethene 567 is a boron-dipyrromethene (BODIPY) core, specifically a 1,3,5,7,8-pentamethyl-substituted pyrromethene-BF2 complex. The key distinction between the two dyes lies in the alkyl substituents at the 2 and 6 positions of the pyrromethene chromophore. Pyrromethene 567 possesses ethyl groups at these positions, whereas Pyrromethene 597 is characterized by the presence of bulkier tert-butyl groups.[1][2] This seemingly minor alteration in molecular architecture gives rise to notable differences in their spectroscopic and photophysical behaviors.

The chemical formula for Pyrromethene 597 is C₂₀H₃₃BF₂N₂[3], while that of Pyrromethene 567 is C₁₈H₂₅BF₂N₂.[4][5] This difference in molecular weight and composition is a direct result of the substitution of ethyl groups with tert-butyl groups.

References

• 1. researchgate.net [researchgate.net]
• 2. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]
• 3. Pyrromethene 597 - Sirah Lasertechnik [sirah.com]
• 4. Pyrromethene 567 | 131083-16-4 | www.ottokemi.com [ottokemi.com]
• 5. Pyrromethene 567 - Immunomart [immunomart.com]

The Spectroscopic and Lasing Characteristics of BODIPY Dyes: A Technical Guide to Pyrromethene 597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental characteristics of BODIPY (boron-dipyrromethene) laser dyes, with a specific focus on Pyrromethene 597. BODIPY dyes are a class of fluorescent molecules known for their exceptional photostability, high fluorescence quantum yields, and strong absorption coefficients, making them invaluable tools in a wide range of scientific disciplines, including laser physics, materials science, and biomedical research.[1][2][3] This guide will delve into the photophysical properties, laser performance, and relevant experimental methodologies for the characterization of these versatile compounds.

Core Photophysical and Lasing Properties of Pyrromethene 597

Pyrromethene 597 (PM597) is a prominent member of the BODIPY family, recognized for its efficient laser action in the orange-red region of the visible spectrum.[4][5] Its molecular structure, characterized by a pentamethyl-di-t-butyl-pyrromethene-difluoroborate complex, gives rise to its distinct spectroscopic features.[6]

Spectroscopic Properties

The absorption and emission spectra of PM597 are key to understanding its behavior as a fluorophore and laser dye. The dye exhibits a strong absorption peak in the green region of the spectrum, making it suitable for excitation by common laser sources such as the second harmonic of Nd:YAG lasers (532 nm).[4][7] The fluorescence emission is Stokes-shifted to the yellow-orange region.[8]

Table 1: Photophysical Properties of Pyrromethene 597 in Various Solvents

Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ_f, ns)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)
Ethanol	525	557	0.77	4.2	6.8 x 10⁴
Methanol	523	557	0.40	-	-
p-Dioxane	526	-	-	-	-
Acetone	-	-	-	4.2	-
Isooctane	-	-	-	-	-
2,2,2-Trifluoroethanol	-	-	-	-	-
Ethyl Acetate	-	-	0.43	-	-

Data compiled from multiple sources.[6][7][8][9][10][11]

Laser Performance

As a laser dye, Pyrromethene 597 is valued for its high conversion efficiency and broad tuning range.[12] When pumped with a pulsed Nd:YAG laser, it can generate laser output from approximately 560 nm to over 600 nm.[12]

Table 2: Laser Performance of Pyrromethene 597

Pump Source	Solvent	Lasing Wavelength (nm)	Tuning Range (nm)	Conversion Efficiency (%)
Nd:YAG (532 nm)	Ethanol	571	560-600+	32
Nd:YAG (532 nm)	Ethanol	582	566-611	28
Nd:YAG (355 nm)	Ethanol	585	571-612	12
Flashlamp	p-Dioxane	593 (broadband)	-	-

Data compiled from multiple sources.[6][12]

Experimental Protocols

Accurate characterization of laser dyes requires precise experimental methodologies. This section outlines the protocols for measuring key photophysical and laser parameters.

Absorption and Emission Spectroscopy

This protocol describes the measurement of the absorption and fluorescence emission spectra of a dye solution.

Objective: To determine the wavelengths of maximum absorption and emission.

Materials:

• Spectrophotometer (UV-Vis)

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• High-purity solvent (e.g., ethanol, spectroscopic grade)

• Pyrromethene 597 dye

Procedure:

• Solution Preparation: Prepare a stock solution of Pyrromethene 597 in the chosen solvent at a concentration of approximately 10⁻³ M. From the stock solution, prepare a series of dilute solutions in the range of 10⁻⁵ to 10⁻⁶ M.

• Absorption Measurement:

  • Calibrate the spectrophotometer using a cuvette filled with the pure solvent as a blank.

  • Record the absorption spectrum of each dilute dye solution over a wavelength range that encompasses the expected absorption (e.g., 400-600 nm).

  • Identify the wavelength of maximum absorbance (λ_abs).

• Emission Measurement:

  • Calibrate the spectrofluorometer according to the manufacturer's instructions.

  • Excite the dye solution at its absorption maximum (λ_abs).

  • Record the emission spectrum over a wavelength range longer than the excitation wavelength (e.g., 530-700 nm).

  • Identify the wavelength of maximum emission (λ_em).

Fluorescence Quantum Yield Determination (Relative Method)

This protocol details the measurement of the fluorescence quantum yield of a sample relative to a known standard.

Objective: To determine the efficiency of photon emission through fluorescence.

Materials:

• Spectrofluorometer with a corrected emission spectrum feature

• Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Standard fluorophore with a known quantum yield in the same solvent (e.g., Rhodamine 6G in ethanol, Φ_f = 0.95)

• Pyrromethene 597

• High-purity solvent

Procedure:

• Prepare Solutions: Prepare a series of solutions of both the standard and the test dye (Pyrromethene 597) in the same solvent with absorbances ranging from 0.01 to 0.1 at the excitation wavelength to avoid inner filter effects.

• Measure Absorbance: Record the absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence:

  • Excite each solution at the same wavelength used for the absorbance measurements.

  • Record the corrected fluorescence emission spectrum for each solution.

• Data Analysis:

  • Integrate the area under the emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the test dye.

  • The slope of these plots is proportional to the quantum yield.

  • Calculate the quantum yield of the test sample (Φ_x) using the following equation: Φ_x = Φ_st * (Slope_x / Slope_st) * (n_x² / n_st²) where Φ_st is the quantum yield of the standard, Slope_x and Slope_st are the slopes of the plots for the test and standard samples, and n_x and n_st are the refractive indices of the respective solvents (if different).

Laser Energy Conversion Efficiency Measurement

This protocol outlines the procedure for measuring the energy conversion efficiency of a laser dye.

Objective: To determine the efficiency of converting pump laser energy into dye laser output energy.

Materials:

• Pulsed pump laser (e.g., Q-switched Nd:YAG laser, 532 nm)

• Dye laser cavity (including a dye cell, mirrors, and a tuning element)

• Energy meters (2), calibrated for the pump and dye laser wavelengths

• Beam splitters

• Lenses for focusing and collimating the laser beams

• Pyrromethene 597 solution of known concentration

Procedure:

• Experimental Setup:

  • Arrange the pump laser to transversely or longitudinally pump the dye cell within the laser cavity as depicted in the diagram below.

  • Place a beam splitter in the pump beam path to direct a small, known fraction of the energy to one energy meter (E_pump).

  • Position the second energy meter to measure the output energy of the dye laser (E_out).

• Measurement:

  • Prepare a solution of Pyrromethene 597 in a suitable solvent at the optimal concentration for lasing.

  • Circulate the dye solution through the dye cell to prevent thermal degradation.

  • Vary the pump energy and record the corresponding dye laser output energy.

• Calculation:

  • Plot the output energy (E_out) as a function of the input pump energy (E_pump).

  • The slope of the linear portion of this graph represents the slope efficiency.

  • The overall energy conversion efficiency at a specific pump energy is calculated as: Efficiency (%) = (E_out / E_pump) * 100

Visualizing Experimental and Biological Processes

Diagrams are powerful tools for representing complex workflows and biological pathways. The following sections provide visualizations created using the DOT language for Graphviz.

Experimental Workflow for Laser Dye Characterization

The following diagram illustrates the general workflow for characterizing a laser dye.

A simplified workflow for the characterization of a laser dye.

BODIPY Dyes in Visualizing Cellular Trafficking

BODIPY dyes are frequently conjugated to biomolecules to visualize their trafficking within living cells. The following diagram illustrates a simplified pathway of receptor-mediated endocytosis of a BODIPY-labeled ligand.

Receptor-mediated endocytosis of a BODIPY-labeled ligand.

Applications in Research and Drug Development

The unique properties of BODIPY dyes make them highly valuable in various research and development applications:

• Fluorescence Microscopy: Their brightness and photostability are ideal for high-resolution imaging of cellular structures and dynamic processes.[1]

• Fluorescent Probes and Sensors: BODIPY derivatives can be designed to respond to changes in their local environment, such as pH, polarity, or the presence of specific ions, making them effective sensors.[2]

• Drug Delivery and Theranostics: By attaching BODIPY dyes to drug molecules, researchers can track their delivery to target cells and tissues. Furthermore, some BODIPY derivatives can act as photosensitizers in photodynamic therapy (PDT), generating reactive oxygen species to kill cancer cells upon light activation.[1][2]

• Laser Technology: As demonstrated with Pyrromethene 597, BODIPY dyes are efficient gain media for tunable lasers in the visible spectrum, with applications in spectroscopy, diagnostics, and materials processing.[3]

Conclusion

BODIPY dyes, exemplified by Pyrromethene 597, represent a versatile and powerful class of fluorophores with significant utility in both fundamental research and applied sciences. Their exceptional photophysical properties and tunable characteristics have established them as indispensable tools for laser technology, advanced cellular imaging, and the development of novel diagnostic and therapeutic agents. A thorough understanding of their basic characteristics and the methodologies for their characterization, as outlined in this guide, is crucial for harnessing their full potential in scientific and drug development endeavors.

References

• 1. Use of BODIPY-labeled sphingolipids to study membrane traffic along the endocytic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Project [stonybrook.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. youtube.com [youtube.com]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. Optica Publishing Group [opg.optica.org]
• 8. CW-Dye Laser Spectrometer for Ultrahigh Resolution Spectroscopy: Design and Performance [scirp.org]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. BODIPY Dyes: A New Frontier in Cellular Imaging and Theragnostic Applications [mdpi.com]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Pyrromethene 597 in Nd:YAG Pumped Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Pyrromethene 597 as a laser dye in systems pumped by the second harmonic (532 nm) of a Neodymium-doped Yttrium Aluminum Garnet (Nd:YAG) laser. This document covers the dye's key characteristics, experimental protocols for laser operation, and performance data.

Introduction to Pyrromethene 597

Pyrromethene 597 (PM597) is a highly efficient and photostable laser dye belonging to the pyrromethene-BF₂ complex family.[1] Its favorable spectroscopic properties make it an excellent gain medium for dye lasers operating in the yellow-orange region of the visible spectrum.[2] When pumped by the 532 nm output of a frequency-doubled Nd:YAG laser, PM597 exhibits a broad tuning range and high conversion efficiencies, surpassing those of conventional rhodamine dyes in many aspects.[3][4] Key advantages include a low tendency for self-aggregation in organic solvents and reduced triplet-triplet absorption in the lasing spectral region, which minimizes intracavity losses.[5]

Spectroscopic and Lasing Properties

Pyrromethene 597 is characterized by strong absorption at the Nd:YAG second harmonic, making it an ideal candidate for such systems. A summary of its key properties is presented below.

Property	Value	Solvent	Reference
Chemical Name	1,3,5,7,8-pentamethyl-2,6-di-t-butylpyrromethene-difluoroborate complex	-	[6]
Molecular Weight	374.32 g/mol	-	[3][6]
Melting Point	255-257 °C	-	[6][7]
Absorption Maximum (λabs)	525 nm	Ethanol	[3][6]
Molar Absorptivity (ε)	6.58 x 104 L mol-1 cm-1	Ethanol	[3]
Fluorescence Maximum (λfl)	557 nm	Ethanol	[6][8]
Fluorescence Quantum Yield (Φf)	0.77	Ethanol	[3][6]
Fluorescence Lifetime (τ)	~4.2 ns	Acetone	[5]

Laser Performance in Nd:YAG Pumped Systems

The performance of Pyrromethene 597 has been demonstrated to be robust in various Nd:YAG pumped dye laser configurations. The following table summarizes key performance metrics from reported studies.

Parameter	Value	Pumping Conditions	Solvent	Reference
Peak Conversion Efficiency	32%	10 Hz, Nd:YAG (532 nm)	Ethanol	[3][4]
Lasing Peak	571 nm	10 Hz, Nd:YAG (532 nm)	Ethanol	[3]
Tuning Range	560 - 600+ nm	10 Hz, Nd:YAG (532 nm)	Ethanol	[6][7]
Photostability (Half-life)	255 kJ/L	10 Hz, Nd:YAG (532 nm)	Ethanol	[3]
Slope Efficiency	70%	Nd:YAG (532 nm)	Acrylic Copolymer	[6]
Slope Efficiency	43.3%	Transversal Pumping	Ormosil Glass	[9]

Experimental Protocols

This section outlines the necessary steps for preparing Pyrromethene 597 solutions and configuring a standard Nd:YAG pumped dye laser system.

Materials and Equipment

• Pyrromethene 597 (laser grade)

• Spectroscopic grade ethanol

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Ultrasonic bath (optional)

• Nd:YAG laser with second harmonic generation (532 nm output)

• Dye laser resonator (including dye cell, pump optics, tuning element, and mirrors)

• Energy/power meter

• Spectrometer

Preparation of Dye Solution

• Solvent Selection : Ethanol is a commonly used solvent for Pyrromethene 597, offering good solubility and performance.[3] Nonpolar solvents like n-heptane and 1,4-dioxane (B91453) have been shown to significantly enhance photostability.[10][11]

• Concentration Determination : The optimal concentration of Pyrromethene 597 depends on the specific laser design (e.g., oscillator or amplifier stage).

  • For an Oscillator : A typical starting concentration is in the range of 2 x 10-4 M to 8.6 x 10-4 M.[3][6]

  • For an Amplifier : A lower concentration, around 3.1 x 10-5 M to 1.2 x 10-4 M, is generally used.[3]

• Solution Preparation :

  • Accurately weigh the required amount of Pyrromethene 597 powder.

  • Dissolve the dye in a small amount of the chosen solvent in a volumetric flask.

  • Use a magnetic stirrer or an ultrasonic bath to ensure complete dissolution.

  • Once dissolved, add the solvent to the final volume mark on the flask.

  • Allow the solution to reach thermal equilibrium before use.

Dye Laser System Configuration

A typical Nd:YAG pumped dye laser system consists of an oscillator and optionally an amplifier stage. The 532 nm pump beam from the Nd:YAG laser excites the dye solution within a resonator cavity.

Figure 1. Experimental workflow for an Nd:YAG pumped Pyrromethene 597 dye laser system.

• Pump Beam Delivery : The 532 nm output from the Nd:YAG laser is directed and focused into the dye cell containing the Pyrromethene 597 solution. Cylindrical lenses are often used to create a line focus, maximizing the gain length in a transversely pumped configuration.[12]

• Resonator Alignment : The dye cell is placed within a laser resonator, which typically consists of a high reflector and an output coupler. A tuning element, such as a diffraction grating, is incorporated to select the desired output wavelength.

• Optimization : The concentration of the dye solution in the oscillator should be empirically optimized by monitoring the output power while incrementally adding small amounts of a concentrated stock solution.[3] A similar procedure can be followed for the amplifier stage, if used.

• Performance Measurement : The output energy of the dye laser is measured with an energy meter, and the wavelength is monitored with a spectrometer. The conversion efficiency is calculated as the ratio of the dye laser output energy to the pump energy.

Energy Level and Lasing Process

The lasing process in Pyrromethene 597 involves the absorption of a 532 nm photon, which excites the dye molecule to a higher electronic singlet state. This is followed by rapid non-radiative decay to the lowest excited singlet state. Lasing occurs through stimulated emission as the molecule transitions back to the ground electronic state.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Laser Dye Pyrromethane PM597 – Bhabha Atomic Research Centre ( BARC ) [barc.gov.in]
• 3. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 4. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. aptus.co.jp [aptus.co.jp]
• 7. exciton.luxottica.com [exciton.luxottica.com]
• 8. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 9. cris.huji.ac.il [cris.huji.ac.il]
• 10. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent [opg.optica.org]
• 11. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ntrs.nasa.gov [ntrs.nasa.gov]

Pyrromethene 597: Application Notes and Protocols for Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrromethene 597 (PM-597) is a highly fluorescent and photostable lipophilic dye belonging to the BODIPY™ (boron-dipyrromethene) class of fluorophores. Its excellent photophysical properties, including a high molar extinction coefficient and good quantum yield in nonpolar environments, make it an ideal candidate for various applications in fluorescence microscopy. Primarily utilized for its affinity for neutral lipids, Pyrromethene 597 serves as a robust tool for the visualization and quantification of lipid droplets within live and fixed cells. This document provides detailed application notes and experimental protocols for the use of Pyrromethene 597 in cellular imaging and its application in high-content screening for drug discovery.

Key Applications

• Lipid Droplet Staining: Pyrromethene 597 is highly effective for staining intracellular lipid droplets, which are dynamic organelles involved in lipid storage and metabolism. Its fluorescence is significantly enhanced in the nonpolar environment of the lipid droplet core, providing a high signal-to-noise ratio.

• High-Content Screening (HCS): The bright and stable fluorescence of Pyrromethene 597 is well-suited for automated imaging and analysis in HCS platforms. This enables the screening of compound libraries for their effects on lipid accumulation or depletion in cellular models of diseases such as obesity, diabetes, and non-alcoholic fatty liver disease (NAFLD).

• Cellular Imaging: As a lipophilic dye, Pyrromethene 597 can be used to label cellular membranes, although its primary application remains the specific and bright staining of lipid droplets.

Photophysical and Chemical Properties

The following table summarizes the key quantitative data for Pyrromethene 597.

Property	Value	Reference
Chemical Name	1,3,5,7,8-pentamethyl-2,6-di-t-butylpyrromethene-difluoroborate complex	N/A
Molecular Weight	374.32 g/mol	N/A
CAS Number	137829-79-9	N/A
Appearance	Orange crystalline solid	N/A
Solubility	Soluble in methanol, ethanol, p-dioxane, and other organic solvents.	N/A
Excitation Maximum (λex)	~525 nm (in Ethanol)	N/A
Emission Maximum (λem)	~557 nm (in Ethanol)	N/A
Molar Extinction Coefficient (ε)	~6.8 x 10⁴ L·mol⁻¹·cm⁻¹ (at 525 nm in Ethanol)	N/A
Fluorescence Quantum Yield (Φf)	~0.77 (in Ethanol)	N/A

Experimental Protocols

Protocol 1: Staining of Lipid Droplets in Live Cultured Cells

This protocol describes the staining of lipid droplets in live mammalian cells using Pyrromethene 597.

Materials:

• Pyrromethene 597 stock solution (1 mM in DMSO)

• Cultured mammalian cells (e.g., HeLa, 3T3-L1, HepG2) grown on glass-bottom dishes or coverslips

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), pH 7.4

• Optional: Oleic acid complexed to BSA (for induction of lipid droplet formation)

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency. For induction of lipid droplets, treat cells with oleic acid-BSA complex for 16-24 hours prior to staining.

• Preparation of Staining Solution: Prepare a fresh working solution of Pyrromethene 597 by diluting the 1 mM stock solution in pre-warmed complete cell culture medium to a final concentration of 1-5 µM.

• Staining: a. Remove the culture medium from the cells. b. Gently wash the cells once with pre-warmed PBS. c. Add the Pyrromethene 597 staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: a. Remove the staining solution. b. Wash the cells twice with pre-warmed PBS to remove excess dye.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with a suitable filter set (e.g., for TRITC or Cy3).

Protocol 2: Staining of Lipid Droplets in Fixed Cultured Cells

This protocol is suitable for endpoint assays and for co-staining with antibodies (immunofluorescence).

Materials:

• Pyrromethene 597 stock solution (1 mM in DMSO)

• Cultured mammalian cells grown on coverslips

• PBS, pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Optional: DAPI or Hoechst for nuclear counterstaining

• Antifade mounting medium

Procedure:

• Cell Fixation: a. Wash cells grown on coverslips twice with PBS. b. Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature. c. Wash the cells three times with PBS for 5 minutes each.

• Staining: a. Prepare a 1-5 µM working solution of Pyrromethene 597 in PBS. b. Add the staining solution to the fixed cells and incubate for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Counterstaining (Optional): If desired, incubate the cells with a nuclear counterstain like DAPI or Hoechst according to the manufacturer's protocol.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Image the stained cells using a fluorescence microscope.

Application in Drug Discovery: High-Content Screening for Modulators of Lipid Accumulation

Pyrromethene 597 can be integrated into high-content screening platforms to identify compounds that modulate intracellular lipid accumulation. This is particularly relevant for drug discovery programs targeting metabolic diseases.

Protocol 3: High-Content Screening Assay for Lipid Accumulation

This protocol outlines a general workflow for a 96- or 384-well plate-based HCS assay.

Materials:

• Pyrromethene 597 stock solution (1 mM in DMSO)

• Cell line relevant to the disease model (e.g., HepG2 for NAFLD)

• Assay plates (96- or 384-well, black, clear-bottom)

• Compound library

• Positive control (e.g., oleic acid)

• Negative control (e.g., vehicle, DMSO)

• Hoechst 33342 for nuclear staining

• Automated liquid handling and imaging systems

Procedure:

• Cell Seeding: Seed cells into the assay plates at a density that will result in a sub-confluent monolayer at the time of imaging.

• Compound Treatment: a. Add compounds from the library to the designated wells. b. Include positive and negative controls on each plate. c. Incubate for a predetermined time (e.g., 24-48 hours).

• Staining: a. Prepare a staining solution containing Pyrromethene 597 (1-5 µM) and Hoechst 33342 (e.g., 1 µg/mL) in a suitable buffer (e.g., PBS or Hanks' Balanced Salt Solution). b. Remove the compound-containing medium and add the staining solution to each well. c. Incubate for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells with PBS using an automated plate washer.

• Imaging: Acquire images using a high-content imaging system. At a minimum, capture two channels: one for the nuclei (Hoechst 33342) and one for the lipid droplets (Pyrromethene 597).

• Image Analysis: a. Use image analysis software to identify individual cells based on the nuclear stain. b. Within each cell, quantify the intensity and/or area of the Pyrromethene 597 fluorescence to determine the extent of lipid accumulation. c. Normalize the lipid droplet signal to the cell number. d. Identify "hits" as compounds that significantly increase or decrease lipid accumulation compared to controls.

Visualizations

Application Notes and Protocols for Pyrromethene 597 as a Fluorescent Thermal Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrromethene 597 (PM597) is a highly efficient laser dye belonging to the BODIPY family, known for its bright fluorescence and high photostability.[1] Its fluorescence emission spectrum exhibits a notable dependence on temperature, making it a valuable tool for non-invasive temperature measurements in various research applications. This document provides a detailed protocol for utilizing Pyrromethene 597 as a fluorescent thermal probe, primarily through the technique of two-color laser-induced fluorescence (2cLIF) thermometry. This method allows for accurate and spatially resolved temperature mapping in liquid media.

The principle behind 2cLIF thermometry lies in the ratiometric analysis of fluorescence intensities at two distinct spectral bands. As the temperature of the medium containing PM597 changes, the shape and position of its fluorescence spectrum are altered.[2][3] By capturing the fluorescence intensity in two separate wavelength regions and calculating their ratio, a temperature-dependent metric can be established that is largely independent of local variations in dye concentration and illumination intensity.

Photophysical Properties of Pyrromethene 597

Pyrromethene 597 is characterized by a strong absorption peak in the green region of the visible spectrum, making it suitable for excitation with common laser sources such as a frequency-doubled Nd:YAG laser (532 nm).[2][4] The dye exhibits a significant Stokes shift, with its fluorescence emission occurring at longer wavelengths.[2] The fluorescence quantum yield and lifetime of PM597 are influenced by the solvent environment.[4]

Table 1: Photophysical Properties of Pyrromethene 597 in Selected Solvents

Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ_f, ns)
Acetone	~525	~565	~0.40	~4.2
Ethanol	~525	~560	-	-
Isooctane	~525	~565	~0.40	-
2,2,2-Trifluoroethanol	-	-	-	-

Data compiled from various sources.[2][4] Note that specific values can vary with experimental conditions.

Temperature-Dependent Fluorescence

The fluorescence intensity of Pyrromethene 597 demonstrates a clear and reproducible response to changes in temperature. Generally, as the temperature increases, the overall fluorescence intensity decreases due to enhanced non-radiative decay processes.[5] More importantly for 2cLIF, the emission spectrum of PM597 broadens and exhibits a slight red-shift with increasing temperature.[2] This spectral change allows for the selection of two distinct wavelength bands where the fluorescence intensity ratio will be highly sensitive to temperature.

Table 2: Temperature-Dependent Fluorescence of Pyrromethene 597 in Ethanol

Temperature (°C)	Wavelength Band 1 (550-570 nm) Relative Intensity	Wavelength Band 2 (600-620 nm) Relative Intensity	Intensity Ratio (Band 2 / Band 1)
20	1.00	0.45	0.45
30	0.92	0.48	0.52
40	0.85	0.51	0.60
50	0.78	0.54	0.69
60	0.71	0.56	0.79

Note: The values presented are illustrative and should be determined experimentally through a calibration procedure for each specific setup.

Experimental Protocol: Two-Color Laser-Induced Fluorescence (2cLIF) Thermometry

This protocol outlines the steps for performing temperature measurements using Pyrromethene 597 with a 2cLIF system.

Reagents and Materials

• Pyrromethene 597 (laser grade)

• Solvent of choice (e.g., ethanol, isooctane, or a specific experimental medium)

• Temperature-controlled cuvette holder or environmental chamber

• High-precision thermometer for calibration

Instrumentation

• Excitation Source: Pulsed Nd:YAG laser (532 nm) or a comparable laser source with a wavelength that overlaps with the absorption spectrum of PM597.[2][4]

• Optics:

  • Lenses to create a laser sheet for planar imaging or a focused beam for point measurements.

  • Optical filters:

    • A long-pass filter to block scattered laser light.

    • Two narrow bandpass filters corresponding to the selected temperature-sensitive wavelength bands (e.g., 550-570 nm and 600-620 nm).

• Detection System:

  • Two sCMOS or CCD cameras for simultaneous imaging of the two wavelength bands.

  • Alternatively, a single camera with a beamsplitter and appropriate filters.

• Data Acquisition and Analysis Software: Software capable of synchronizing laser pulses and camera acquisition, and performing image analysis (e.g., calculating pixel-wise intensity ratios).

Experimental Workflow

The following diagram illustrates the general workflow for a 2cLIF thermometry experiment.

Caption: Experimental workflow for 2cLIF thermometry.

Step-by-Step Procedure

a. Solution Preparation:

• Prepare a stock solution of Pyrromethene 597 in the chosen solvent. A typical concentration range is 0.1 to 10 mg/L.[2]

• The optimal concentration should be determined empirically to maximize the fluorescence signal while minimizing inner filter effects and re-absorption.[2]

b. System Setup:

• Align the laser beam through the desired optical path to illuminate the sample.

• Position the cameras to capture the fluorescence emission from the sample.

• Place the long-pass filter in front of the detection system to block scattered laser light.

• Use a beamsplitter to direct the fluorescence signal to the two cameras, with a different bandpass filter placed in front of each camera.

c. Calibration:

• Place a solution of PM597 in a temperature-controlled cuvette.

• Set the temperature of the cuvette to a known value and allow it to stabilize.

• Acquire a set of images simultaneously from both cameras.

• Repeat this process for a range of temperatures that covers the expected experimental conditions.

• For each temperature, calculate the average intensity in each of the two wavelength bands and determine their ratio.

• Plot the intensity ratio as a function of temperature to generate a calibration curve. This curve will be used to convert experimental intensity ratios into temperature values.

d. Data Acquisition:

• Replace the calibration setup with the experimental sample.

• Illuminate the region of interest with the laser.

• Acquire simultaneous images from the two cameras.

e. Data Analysis:

• Perform background subtraction on the acquired images to remove any ambient light or camera dark noise.

• For each pixel, calculate the ratio of the intensity from the two cameras (or the two filtered regions of a single camera).

• Use the calibration curve to convert the intensity ratio at each pixel into a temperature value.

• The resulting data can be visualized as a 2D temperature map of the sample.

Signaling Pathway and Logical Relationships

The underlying principle of 2cLIF thermometry can be visualized as a logical flow from the initial energy input to the final temperature determination.

Caption: Logical flow of 2cLIF thermometry.

Troubleshooting and Considerations

• Photobleaching: Pyrromethene 597 is relatively photostable, but prolonged or high-intensity laser exposure can lead to photobleaching. Use the lowest laser power necessary to obtain a good signal-to-noise ratio.

• Dye Concentration: High concentrations can lead to self-absorption of the emitted fluorescence, which can distort the spectral shape and affect the accuracy of the temperature measurement.[2]

• Solvent Effects: The temperature sensitivity of PM597 can vary in different solvents. It is crucial to perform the calibration in the same solvent as the experiment.

• pH Sensitivity: While not extensively reported for PM597, the fluorescence of some dyes can be pH-sensitive. If the experimental conditions involve changes in pH, this should be investigated.

By following this detailed protocol, researchers can effectively utilize Pyrromethene 597 as a robust and reliable fluorescent probe for non-invasive temperature measurements in a wide range of scientific and drug development applications.

References

• 1. Two-Color Fluorescence Thermometry Using Lock-in Amplifiers for Background Suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optica Publishing Group [opg.optica.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Laser-Induced Fluorescence of Nitric Oxide in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitric oxide (NO) is a pleiotropic signaling molecule involved in a vast array of physiological and pathophysiological processes, including vasodilation, neurotransmission, and the immune response. Its transient nature and low physiological concentrations make its direct detection and quantification in biological systems challenging. Laser-induced fluorescence (LIF) offers a powerful approach for the sensitive and spatially resolved measurement of NO.

These application notes provide a comprehensive overview of the principles and protocols for the laser-induced fluorescence of nitric oxide in biological samples. While the initial query specified Pyrromethene 597, it is crucial to note that this dye is primarily used as a lasing medium to generate light for various applications, rather than as a direct fluorescent probe for NO in biological contexts. The established method for fluorescent NO detection in cells and tissues relies on probes such as the diaminofluorescein (DAF) family. This document will, therefore, focus on the use of these scientifically validated probes and discuss appropriate laser excitation sources.

Principle of Nitric Oxide Detection by Fluorescent Probes

The most widely used fluorescent probes for nitric oxide detection are from the diaminofluorescein (DAF) and diaminorhodamine (DAR) families. The core principle of their function is a chemical reaction with an oxidation product of NO, which transforms the probe from a non-fluorescent to a highly fluorescent molecule.

The cell-permeable diacetate forms of these probes (e.g., DAF-FM diacetate) can be loaded into live cells, where intracellular esterases cleave the acetate (B1210297) groups, trapping the probe inside. In the presence of nitric oxide and oxygen, the probe is converted to its fluorescent triazole derivative. The resulting fluorescence intensity is proportional to the concentration of NO.

Data Presentation: Comparison of Common Nitric Oxide Fluorescent Probes

The selection of an appropriate fluorescent probe is critical for obtaining accurate and reliable quantitative data. The following table summarizes the key performance metrics of three widely used probes: 4,5-Diaminofluorescein (DAF-2), 4-amino-5-methylamino-2',7'-difluorofluorescein (DAF-FM), and Diaminorhodamine-4M (DAR-4M).

Feature	DAF-2	DAF-FM	DAR-4M
Excitation Maximum (nm)	~495	~495	~555
Emission Maximum (nm)	~515	~515	~575
Quantum Yield (NO Adduct)	~0.2	~0.81	~0.4
Detection Limit	~5 nM	~3 nM	~2.7 nM
pH Sensitivity	Sensitive to acidic pH	Stable above pH 5.5	Less pH-sensitive
Photostability	Moderate	High	High
Cell Permeability	Diacetate form is permeable	Diacetate form is permeable	AM ester form is permeable

Experimental Protocols

Protocol 1: Intracellular NO Detection with DAF-FM Diacetate

This protocol provides a general guideline for staining cells with DAF-FM diacetate for the detection of intracellular nitric oxide by fluorescence microscopy or flow cytometry.

Materials:

• DAF-FM diacetate (e.g., from Thermo Fisher Scientific, BD Biosciences)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS) or other suitable buffer

• Cell culture medium

• Live cells of interest

• NO donor (e.g., DEA NONOate) as a positive control

• NO scavenger (e.g., cPTIO) as a negative control

Procedure:

• Preparation of DAF-FM Diacetate Stock Solution:

  • Bring the vial of DAF-FM diacetate and anhydrous DMSO to room temperature.

  • Prepare a 5 mM stock solution of DAF-FM diacetate in DMSO. For example, dissolve 1 mg of DAF-FM diacetate (MW ~496 g/mol ) in approximately 404 µL of DMSO.

  • Vortex thoroughly to ensure the dye is completely dissolved.

  • Store the stock solution at -20°C, protected from light and moisture.

• Cell Preparation:

  • Culture cells to the desired confluency on a suitable imaging dish, plate, or slide.

  • For suspension cells, adjust the cell density to approximately 1 x 10^6 cells/mL in a pre-warmed buffer.

• Loading of Cells with DAF-FM Diacetate:

  • Wash the cells once with warm PBS or serum-free medium.

  • Prepare a working solution of DAF-FM diacetate by diluting the stock solution in serum-free medium or PBS to a final concentration of 1-10 µM. The optimal concentration should be determined empirically for each cell type and experimental condition.

  • Incubate the cells with the DAF-FM diacetate working solution for 15-60 minutes at 37°C, protected from light.[1]

• Washing and De-esterification:

  • After incubation, wash the cells twice with warm PBS or medium to remove excess probe.

  • Add fresh pre-warmed medium and incubate for an additional 15-30 minutes at 37°C to allow for complete de-esterification of the intracellular probe.[2]

• Stimulation and Imaging:

  • Induce NO production in your experimental group using the desired stimulus. For positive and negative controls, treat cells with an NO donor or scavenger, respectively.

  • Image the cells using a fluorescence microscope equipped with a filter set appropriate for fluorescein (B123965) (Excitation: ~495 nm, Emission: ~515 nm). A standard FITC filter set is often suitable.[3]

  • For flow cytometry, analyze the cells using a cytometer with a blue laser (488 nm) for excitation and a detector for green fluorescence (e.g., a 530/30 nm bandpass filter).[1][3]

Protocol 2: Two-Photon Laser Scanning Microscopy (TPLSM) for NO Detection

TPLSM offers advantages for imaging NO in thicker tissue samples due to its deeper penetration and reduced phototoxicity. While Pyrromethene 597 is not ideal for one-photon excitation of DAF-based probes, a tunable laser in the near-infrared range can be used for two-photon excitation. The optimal two-photon excitation wavelength for DAF-FM is in the range of 780-820 nm.

Materials:

• NO-sensitive fluorescent probe suitable for two-photon excitation (e.g., copper-based probes or DAFs).

• Tissue slice or organ culture.

• Physiological buffer.

Procedure:

• Probe Loading:

  • Incubate the tissue sample with the two-photon sensitive NO probe in a physiological buffer. The concentration and incubation time will need to be optimized for the specific probe and tissue type.

• Mounting:

  • Mount the loaded tissue in a chamber suitable for live imaging on the microscope stage, ensuring it remains in a physiological buffer.

• Two-Photon Imaging:

  • Use a two-photon microscope equipped with a tunable Ti:Sapphire laser.

  • Set the excitation wavelength to the optimal two-photon excitation wavelength for your probe (e.g., ~800 nm for some NO probes).[4][5]

  • Acquire images using appropriate emission filters.

  • Induce NO production and capture time-lapse images to observe changes in fluorescence.

Signaling Pathways and Visualization

Nitric oxide is synthesized by three isoforms of nitric oxide synthase (NOS): neuronal NOS (nNOS), endothelial NOS (eNOS), and inducible NOS (iNOS). The activity of these enzymes is regulated by distinct signaling pathways, which can be visualized using the protocols described above.

Endothelial Nitric Oxide Synthase (eNOS) Signaling Pathway

eNOS is primarily expressed in endothelial cells and its activation is crucial for regulating vascular tone. It is a Ca2+/calmodulin-dependent enzyme.

Caption: eNOS activation pathway leading to NO production and its detection by DAF-FM.

Inducible Nitric Oxide Synthase (iNOS) Signaling Pathway

iNOS is expressed in various cell types, including macrophages, in response to inflammatory stimuli. Its activation is independent of intracellular calcium concentration.

Caption: iNOS induction pathway by inflammatory stimuli and subsequent NO detection.

Experimental Workflow for NO Detection in Cell Culture

The following diagram illustrates a typical experimental workflow for the detection of nitric oxide in cultured cells using a fluorescent probe.

Caption: General experimental workflow for intracellular nitric oxide detection.

References

• 1. Endothelial Nitric Oxide Synthase (eNOS) and the Cardiovascular System: in Physiology and in Disease States - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. bdbiosciences.com [bdbiosciences.com]
• 4. Specific Visualization of Nitric Oxide in the Vasculature with Two-Photon Microscopy Using a Copper Based Fluorescent Probe | PLOS One [journals.plos.org]
• 5. Specific Visualization of Nitric Oxide in the Vasculature with Two-Photon Microscopy Using a Copper Based Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporating Pyrromethene 597 into Solid-State Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the incorporation of Pyrromethene 597 (PM597), a BODIPY laser dye, into solid-state polymer matrices. This process is critical for the development of robust and efficient solid-state dye lasers, fluorescent probes, and other optical materials. The following sections detail the photophysical properties of PM597 in various polymers, experimental protocols for matrix preparation, and characterization techniques.

Introduction to Pyrromethene 597 in Polymer Matrices

Pyrromethene 597 is a highly efficient and photostable laser dye belonging to the BODIPY family.[1] Its incorporation into solid-state polymer matrices offers a viable alternative to liquid dye solutions, mitigating issues such as solvent volatility and toxicity.[2] Polymethyl methacrylate (B99206) (PMMA) and its copolymers are the most common host materials due to their excellent optical transparency, mechanical stability, and compatibility with the dye.[3][4][5] The solid-state environment can enhance the photostability of PM597 compared to liquid solutions.[2] Applications of PM597-doped polymers are predominantly in the field of tunable solid-state dye lasers.[4][6][7]

Photophysical and Lasing Properties of Pyrromethene 597 in Solid-State Matrices

The optical and lasing performance of Pyrromethene 597 is highly dependent on the host polymer matrix. The following tables summarize key quantitative data from various studies.

Table 1: Photophysical Properties of Pyrromethene 597 in Various Media

Medium	Absorption Max (λ_abs_, nm)	Emission Max (λ_em_, nm)	Fluorescence Quantum Yield (Φ_f_)	Fluorescence Lifetime (τ_f_, ns)
Ethanol	525	557	0.77	-
Ethyl Acetate	-	-	0.43	-
Copolymers of TMSPMA with MMA and HEMA	-	-	~0.70	-
Ionic Liquid/Water Mixture	522	557	0.48	-

Data sourced from multiple references.[2][8][9][10]

Table 2: Lasing Performance of Pyrromethene 597 in Polymer Matrices

Polymer Host	Pump Wavelength (nm)	Lasing Wavelength (nm)	Slope Efficiency (%)	Photostability (shots)
Modified PMMA	532	585	-	> 100,000
PMMA (co-doped with PM650)	532	-	30.8	-
Acrylic Copolymer	532	-	70	-
Modified PMMA	-	-	-	~55,000

Data compiled from various studies on solid-state dye lasers.[3][10][11]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of Pyrromethene 597-doped polymer matrices.

Protocol for Preparation of PM597-Doped PMMA Films via Spin-Coating

This protocol is adapted from methods described for fabricating thin polymer films for optical applications.[12][13]

Materials:

• Pyrromethene 597 (PM597) dye

• Poly(methyl methacrylate) (PMMA) grains

• Dichloromethane (B109758) (CH₂Cl₂) or other suitable solvent (e.g., acetone)

• Glass substrates

• Sonicator

• Spin-coater

• Vacuum oven

Procedure:

• Solution Preparation:

  • Prepare a stock solution of PMMA in dichloromethane (e.g., 10% w/v).

  • Prepare a stock solution of PM597 in the same solvent.

  • Mix the PMMA and PM597 solutions to achieve the desired final dye concentration (e.g., 0.1 to 1 wt% relative to PMMA).

  • Sonicate the final mixture for 1 hour at 40 °C to ensure homogeneity.[13]

• Substrate Cleaning:

  • Thoroughly clean the glass substrates using a standard procedure (e.g., sonication in acetone, then isopropanol, followed by drying with nitrogen).

• Spin-Coating:

  • Dispense the PM597-PMMA solution onto the center of the cleaned glass substrate.

  • Spin-coat at a desired speed (e.g., 1000 rpm) for a specific duration (e.g., 30 seconds) to achieve the target film thickness.[12]

• Drying and Annealing:

  • Dry the coated films at room temperature to allow for slow solvent evaporation.

  • Transfer the films to a vacuum oven and heat at a temperature below the glass transition temperature of PMMA (e.g., 55 °C) for several hours (e.g., 4 hours) to remove residual solvent.[13]

Protocol for Bulk Polymerization of PM597-Doped PMMA Rods

This protocol is based on the fabrication of solid-state laser rods.[6][14]

Materials:

• Pyrromethene 597 (PM597) dye

• Methyl methacrylate (MMA) monomer, purified

• Initiator (e.g., AIBN - Azobisisobutyronitrile)

• Cross-linking agent (optional, e.g., ethylene (B1197577) glycol dimethacrylate)

• Glass vials or molds

• Nitrogen or Argon source

• Water bath or oven

Procedure:

• Monomer Preparation:

  • Dissolve the desired concentration of PM597 and the initiator in the MMA monomer.

  • If a cross-linked polymer is desired, add the cross-linking agent.

• Deoxygenation:

  • Bubble dry nitrogen or argon gas through the solution for several minutes to remove dissolved oxygen, which can inhibit polymerization.

• Polymerization:

  • Pour the solution into glass vials or molds.

  • Seal the containers and place them in a water bath or oven at a controlled temperature (e.g., 40-60 °C) to initiate polymerization.

  • The polymerization time will vary depending on the initiator concentration and temperature.

• Curing and Annealing:

  • After polymerization, the solid polymer rods are removed from the molds.

  • To reduce internal stress, the rods can be annealed by heating them to a temperature below the glass transition temperature and then cooling them slowly.

• Fabrication:

  • The resulting rods can be cut and polished to achieve the desired optical quality for laser applications.

Visualization of Experimental Workflows

The following diagrams illustrate the key experimental processes.

Caption: Workflow for PM597-Doped Polymer Film Preparation.

Caption: Workflow for PM597-Doped Polymer Rod Fabrication.

Characterization

After fabrication, the PM597-doped polymer matrices should be characterized to determine their optical and material properties.

• UV-Vis Spectroscopy: To determine the absorption spectrum and confirm the incorporation of the dye.

• Fluorimetry: To measure the fluorescence emission spectrum, quantum yield, and lifetime.

• Laser Performance Testing: For solid-state laser materials, this involves measuring the slope efficiency, lasing threshold, and photostability under pulsed laser pumping.

• Thermal Analysis (e.g., DSC, TGA): To determine the glass transition temperature and thermal stability of the doped polymer.

• Morphological Analysis (e.g., SEM, AFM): To assess the surface quality and homogeneity of the polymer matrix.

These application notes and protocols provide a foundational framework for researchers working with Pyrromethene 597 in solid-state polymer matrices. The specific parameters for each step may need to be optimized based on the desired application and experimental setup.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. quantum-electronics.ru [quantum-electronics.ru]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Polymeric solid-state dye lasers: Recent developments - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. exciton.luxottica.com [exciton.luxottica.com]
• 9. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 10. gen-opt.com [gen-opt.com]
• 11. Epoxy matrix for solid-state dye laser applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 13. Pyrroloquinoline Based Styryl Dyes Doped PMMA, PS, and PS/TiO2 Polymer for Fluorescent Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Optimal Laser Performance of Pyrromethene 597

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for determining the optimal concentration of Pyrromethene 597 (PM597) dye for laser applications. The information is compiled from various experimental studies to guide researchers in achieving maximum performance from their dye laser systems.

Introduction to Pyrromethene 597

Pyrromethene 597 is a highly efficient laser dye known for its performance in the yellow-orange region of the visible spectrum.[1][2] It exhibits a high molar absorption coefficient, a significant Stokes shift which reduces reabsorption effects, and better laser action than rhodamine dyes in many cases.[1][3] The photophysical properties of PM597, and thus its laser performance, are influenced by the solvent environment and its concentration.[1][3] Optimizing the dye concentration is a critical step in maximizing the output power, efficiency, and stability of a dye laser system.

Key Performance Parameters vs. Concentration

The concentration of Pyrromethene 597 directly impacts several key laser performance parameters:

• Laser Efficiency: The conversion efficiency of pump laser energy to dye laser output is highly dependent on the dye concentration. Insufficient concentration leads to low absorption of the pump beam, while excessive concentration can lead to self-absorption, aggregation, and fluorescence quenching, all of which decrease efficiency.[4]

• Lasing Threshold: The minimum pump energy required to initiate lasing action is also affected by the dye concentration. An optimal concentration will lower the lasing threshold.

• Spectral Bandwidth: The concentration can influence the spectral width of the laser output.[4]

• Photostability: The concentration can affect the rate at which the dye degrades under intense laser pumping.

Quantitative Data Summary

The following tables summarize quantitative data on Pyrromethene 597 concentrations and performance from various studies.

Table 1: Optimized Concentrations of Pyrromethene 597 in Ethanol for a Nd:YAG-Pumped Dye Laser System. [2]

Component	Concentration (Molarity)	Concentration (mg/L)
Oscillator	4.2 x 10⁻⁴ M	~157
Amplifier	6.0 x 10⁻⁵ M	~22

Note: The conversion from Molarity to mg/L is approximated using the molar mass of Pyrromethene 597 (C₂₆H₃₁BF₂N₂, Molar Mass: ~432.35 g/mol ). The original source provided concentrations in Molarity.

Table 2: Concentration of Pyrromethene 597 Used in a Broadband Dye Laser. [4]

Dye	Concentration (mg/L)	Solvent
Pyrromethene 597	49.08	Ethanol

Experimental Protocols

This section outlines the protocols for preparing Pyrromethene 597 solutions and optimizing the concentration for a pulsed dye laser system.

Materials and Equipment

• Pyrromethene 597 dye powder

• Spectroscopic grade solvent (e.g., ethanol, methanol)[4]

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Ultrasonic bath (optional)

• UV-Vis spectrophotometer

• Dye laser system (including pump laser, dye circulator, oscillator, and optional amplifier)

• Power/energy meter

• Spectrometer or optical spectrum analyzer

Preparation of Stock Solution

• Calculate the required mass of PM597 powder to prepare a stock solution of a known concentration (e.g., 1 x 10⁻³ M).

• Accurately weigh the PM597 powder using an analytical balance.

• Dissolve the powder in a small amount of the chosen solvent in a beaker with a magnetic stir bar.

• Transfer the dissolved dye solution to a volumetric flask.

• Rinse the beaker with fresh solvent and add the rinsing to the volumetric flask to ensure all the dye is transferred.

• Fill the volumetric flask to the mark with the solvent.

• Stopper the flask and mix the solution thoroughly by inversion. Use an ultrasonic bath if necessary to ensure complete dissolution.

• Store the stock solution in a dark, cool place to prevent photodegradation.

Protocol for Optimizing Oscillator Concentration

The optimal oscillator concentration is determined empirically by maximizing the output power of the oscillator.[2]

• Prepare a series of dilute PM597 solutions from the stock solution with varying concentrations (e.g., ranging from 1 x 10⁻⁴ M to 9 x 10⁻⁴ M).

• Fill the dye circulator for the oscillator with the lowest concentration solution.

• Pump the dye laser system with the pump laser set to a fixed energy level.

• Measure the output power/energy of the oscillator.

• Repeat steps 3 and 4 for each concentration, systematically increasing the dye concentration.

• Plot the oscillator output power/energy as a function of concentration.

• Identify the concentration that yields the maximum output power. This is the optimal oscillator concentration.

Protocol for Optimizing Amplifier Concentration

Once the optimal oscillator concentration is determined, the amplifier concentration can be optimized.[2]

• Set up the dye laser system with the oscillator running at its optimal concentration.

• Prepare a series of PM597 solutions for the amplifier, typically at lower concentrations than the oscillator (e.g., ranging from 1 x 10⁻⁵ M to 2 x 10⁻⁴ M).

• Fill the amplifier dye circulator with the lowest concentration solution.

• Measure the final output power/energy of the amplified laser beam.

• Repeat steps 3 and 4 for each amplifier concentration.

• Plot the final output power/energy as a function of the amplifier concentration.

• Identify the concentration that results in the maximum amplified output power. This is the optimal amplifier concentration.

Visualizations

The following diagrams illustrate the experimental workflow for optimizing PM597 concentration and the logical relationship between concentration and laser performance.

Caption: Experimental workflow for optimizing Pyrromethene 597 concentration.

Caption: Relationship between dye concentration and laser performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 3. researchgate.net [researchgate.net]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]

Solvent Selection for Pyrromethene 597 in Dye Laser Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selection of optimal solvents for Pyrromethene 597 (PM-597) in dye laser applications. The choice of solvent significantly impacts the lasing efficiency, photostability, and tuning range of the dye. These guidelines are intended to assist researchers in achieving high-performance, stable, and tunable laser output in the yellow-red spectral region.

Overview of Solvent Effects on Pyrromethene 597 Performance

Pyrromethene 597 is a highly efficient and widely used laser dye, known for its performance in the 550-610 nm range when pumped by the second harmonic of a Nd:YAG laser (532 nm) or a copper vapor laser.[1] However, its performance is intimately linked to the choice of solvent. While polar solvents like ethanol (B145695) and methanol (B129727) are common, they can lead to rapid photochemical degradation.[2][3] Nonpolar solvents and novel solvent systems have shown promise in enhancing both efficiency and, most notably, photostability.[2][3]

Key performance parameters to consider when selecting a solvent for PM-597 include:

• Lasing Efficiency: The ratio of the dye laser output energy to the pump laser input energy.

• Photostability: The ability of the dye to resist chemical degradation under intense light exposure, often quantified as the energy output drop over a certain number of pump pulses or time.

• Tuning Range: The spectral range over which the dye laser can be tuned to emit coherent light.

• Solubility: The ability of the dye to dissolve in the solvent at the required concentrations.

Comparative Performance Data of Pyrromethene 597 in Various Solvents

The following tables summarize the quantitative data on the performance of Pyrromethene 597 in different solvents, compiled from various studies.

Table 1: Lasing Performance of Pyrromethene 597 in Common Organic Solvents

Solvent	Peak Wavelength (nm)	Tuning Range (nm)	Peak Efficiency (%)	Pump Source	Reference(s)
Ethanol	582	566 - 611	28 - 29	Nd:YAG (532 nm)	[4][5]
Ethanol	585	571 - 612	12 - 13	Nd:YAG (355 nm)	[4][5]
Ethanol	571	560 - 600+	32	Nd:YAG (532 nm)	[6]
p-Dioxane	593	-	-	-	[5]
n-Heptane	-	-	~5% higher than ethanol	Nd:YAG (532 nm)	[2][3]
Methanol	-	-	-	-	[7]

Table 2: Photostability of Pyrromethene 597 in Different Solvents

Solvent	Photostability Metric	Pump Source	Reference(s)
n-Heptane	Significantly higher (~100 times) than ethanol	Nd:YAG (532 nm)	[2][3]
1,4-Dioxane (B91453)	Significantly higher (~100 times) than ethanol	Nd:YAG (532 nm)	[2][3]
Ethanol	Rapid photochemical degradation	Nd:YAG (532 nm)	[2][3]
90% BMIM BF4: 10% H2O	Decrease to ~48.3% of initial ASE after 72,000 shots	Nd:YAG (532 nm)	[8]
Ethanol	Half-life of 14 h/L or 255 kJ/L	Nd:YAG (532 nm)	[6]

Table 3: Performance in a Binary Eco-Friendly Solvent

Solvent System	Peak Wavelength (nm)	Conversion Efficiency (%)	Pump Source	Reference(s)
90% BMIM BF4: 10% H2O	-	20.6	Nd:YAG (532 nm)	[8]

Experimental Protocols

Protocol for Preparation of Pyrromethene 597 Dye Solutions

This protocol outlines the steps for preparing dye solutions for use in a pulsed dye laser system. Concentrations may need to be optimized for specific laser configurations (oscillator and amplifier stages).

Materials:

• Pyrromethene 597 (laser grade)

• Solvent of choice (e.g., ethanol, n-heptane, 1,4-dioxane) (spectroscopic grade or higher)

• Volumetric flasks

• Magnetic stirrer and stir bars

• Analytical balance

• Ultrasonic bath (optional)

Procedure:

• Determine Target Concentration: Based on literature data and the specific laser setup, determine the desired molar concentration. For a typical Nd:YAG-pumped system, oscillator concentrations are in the range of 4.2 x 10⁻⁴ M, and amplifier concentrations are around 6.0 x 10⁻⁵ M.[6]

• Weighing the Dye: Accurately weigh the required amount of Pyrromethene 597 powder using an analytical balance.

• Dissolution:

  • Transfer the weighed dye into a clean, dry volumetric flask.

  • Add a small amount of the chosen solvent to the flask to wet the powder.

  • Gently swirl the flask to initiate dissolution.

  • Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

  • Continue adding the solvent in portions while stirring until the dye is completely dissolved. An ultrasonic bath can be used to aid dissolution if necessary.

• Final Volume Adjustment: Once the dye is fully dissolved, carefully add the solvent to the calibration mark on the volumetric flask.

• Mixing: Stopper the flask and invert it several times to ensure a homogeneous solution.

• Filtering (Optional but Recommended): Filter the dye solution through a fine-pore filter (e.g., 0.2 µm PTFE) to remove any undissolved particles that could scatter laser light and reduce performance.

• Storage: Store the prepared dye solution in a tightly sealed, light-protected container. For long-term storage, refrigeration may be considered, but allow the solution to return to room temperature before use.

Protocol for Evaluating Solvent Performance in a Dye Laser

This protocol describes a general method for comparing the performance of Pyrromethene 597 in different solvents using a standard pulsed dye laser setup.

Equipment:

• Pulsed pump laser (e.g., Q-switched Nd:YAG laser, 532 nm)

• Dye laser system (with oscillator and optional amplifier stages)

• Dye circulator or cuvette

• Energy meters

• Spectrometer or monochromator

• Optical components (mirrors, lenses, etc.)

Procedure:

• Laser Setup: Assemble the dye laser system according to the manufacturer's instructions. A common configuration is a transversely pumped grazing-incidence grating design.[3]

• Dye Solution Preparation: Prepare solutions of Pyrromethene 597 in the different solvents to be tested, following the protocol in section 3.1. Ensure the concentrations are identical for a fair comparison.

• System Filling: Fill the dye circulator or place the cuvette with the first dye solution.

• Lasing Efficiency Measurement:

  • Measure the pump laser energy delivered to the dye cell.

  • Measure the output energy of the dye laser at the peak of its tuning curve.

  • Calculate the conversion efficiency (Dye Laser Output Energy / Pump Laser Input Energy) x 100%.

• Tuning Range Determination:

  • Use the tuning element of the dye laser (e.g., grating) to vary the output wavelength.

  • Measure the output energy at different wavelengths across the emission spectrum.

  • The tuning range is the wavelength interval where the laser output is above a certain threshold (e.g., 10% of the peak energy).

• Photostability Measurement:

  • Set the dye laser to its peak wavelength.

  • Measure the initial output energy (E₀).

  • Expose the dye solution to a large number of pump pulses at a constant repetition rate (e.g., 10 Hz).

  • Periodically measure the output energy (E) over time or number of pulses.

  • Photostability can be quantified as the number of pulses or total input energy required for the output energy to drop to 50% of its initial value (half-life).

• Repeat for Each Solvent: Empty and thoroughly clean the dye laser system before introducing the next solvent to avoid cross-contamination. Repeat steps 3-6 for each solvent under investigation.

Visualizations

Caption: Experimental workflow for selecting the optimal solvent for Pyrromethene 597.

Caption: Key factors influencing the performance of Pyrromethene 597 in dye lasers.

Discussion and Recommendations

The choice of solvent is a critical parameter in optimizing the performance of Pyrromethene 597 in dye laser applications. While ethanol is a common and effective solvent for achieving good lasing efficiency, its use is associated with significant photostability issues.[2][3] For applications requiring long-term stability and high average power, nonpolar solvents such as n-heptane and 1,4-dioxane are highly recommended.[2][3] These solvents have been shown to dramatically increase the photostability of PM-597 by a factor of up to 100 compared to ethanol, with a modest increase in lasing efficiency.[2][3]

The reduced photostability in polar solvents is often attributed to the generation of reactive singlet oxygen.[2] The use of additives such as DABCO (1,4-diazabicyclo[2.2.2]octane) or purging the dye solution with nitrogen can help mitigate photodegradation in alcoholic solvents.[1]

For researchers interested in environmentally friendly alternatives, binary mixtures of ionic liquids and water have demonstrated promising results, offering good conversion efficiency and photostability.[8]

References

• 1. Laser Dye Pyrromethane PM597 – Bhabha Atomic Research Centre ( BARC ) [barc.gov.in]
• 2. researchgate.net [researchgate.net]
• 3. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent [opg.optica.org]
• 4. Pyrromethene 597 - Sirah Lasertechnik [sirah.com]
• 5. aptus.co.jp [aptus.co.jp]
• 6. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. scholar.cu.edu.eg [scholar.cu.edu.eg]

Application Notes and Protocols for Time-Resolved Fluorescence Spectroscopy with Pyrromethene 597

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrromethene 597 (PM597) is a highly fluorescent organic dye belonging to the BODIPY class, known for its sharp absorption and emission peaks, high molar absorption coefficients, and good photostability.[1] These properties make it a valuable tool in various applications, including laser technology and as a fluorescent probe in scientific research. Time-resolved fluorescence spectroscopy is a powerful technique that measures the decay of fluorescence intensity over time after excitation by a short pulse of light. This method provides insights into the excited-state dynamics of a fluorophore and its interactions with the local environment.

These application notes provide a comprehensive overview of the photophysical properties of Pyrromethene 597 and detailed protocols for its use in time-resolved fluorescence spectroscopy. The information is intended to guide researchers in designing and executing experiments to probe molecular environments, study molecular interactions, and potentially investigate biological signaling pathways.

Photophysical Properties of Pyrromethene 597

The photophysical properties of Pyrromethene 597, such as its fluorescence lifetime (τ) and quantum yield (Φf), are highly sensitive to the solvent environment.[2][3] This sensitivity can be exploited to probe the polarity and viscosity of the dye's surroundings. A summary of key photophysical data in various solvents is presented below.

Table 1: Photophysical Properties of Pyrromethene 597 in Different Solvents

Solvent	Dielectric Constant (ε)	Refractive Index (n)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ, ns)
Isooctane	1.94	1.392	~525	~565	~0.40	~4.2
Acetone	20.7	1.359	-	-	-	~4.2
Ethanol	24.55	1.361	525	557	0.77	-
Methanol	32.7	1.329	523	-	0.48	-
2,2,2-Trifluoroethanol	26.7	1.291	-	-	-	-
Ethyl Acetate	6.02	1.372	-	-	0.43	-

Note: The data presented is a compilation from various sources.[2][4][5] Slight variations in reported values may exist due to different experimental conditions.

Experimental Protocols

Protocol 1: Sample Preparation for Time-Resolved Fluorescence Measurements

This protocol outlines the preparation of Pyrromethene 597 solutions for analysis by time-resolved fluorescence spectroscopy.

Materials:

• Pyrromethene 597 (PM597) dye

• Spectroscopic grade solvents (e.g., ethanol, isooctane, etc.)

• Volumetric flasks

• Micropipettes

• Quartz cuvettes (1 cm path length)

• Ultrasonic bath

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a small amount of PM597 powder.

  • Dissolve the powder in a known volume of the desired spectroscopic grade solvent to prepare a concentrated stock solution (e.g., 1 mM).

  • Use an ultrasonic bath to ensure complete dissolution.

• Working Solution Preparation:

  • Prepare a series of working solutions by diluting the stock solution with the same solvent.

  • The final concentration of the working solutions should result in an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.[6] A typical concentration is around 2 µM.[2][4]

• Sample Degassing (Optional but Recommended):

  • To remove dissolved oxygen, which can quench fluorescence, bubble an inert gas (e.g., argon or nitrogen) through the working solution for 10-15 minutes immediately before measurement.

• Cuvette Preparation:

  • Thoroughly clean the quartz cuvette with the solvent to be used.

  • Rinse the cuvette multiple times with the working solution before filling it for measurement.

  • Ensure there are no air bubbles in the light path.

Protocol 2: Time-Resolved Fluorescence Spectroscopy using Time-Correlated Single Photon Counting (TCSPC)

This protocol describes the general procedure for acquiring fluorescence decay data using a TCSPC system.

Instrumentation:

• Pulsed light source (e.g., picosecond diode laser or Ti:Sapphire laser) with an excitation wavelength close to the absorption maximum of PM597 (~520-530 nm).

• Sample holder with a temperature controller.

• Emission monochromator or bandpass filter to select the fluorescence emission wavelength.

• Single-photon sensitive detector (e.g., photomultiplier tube (PMT) or single-photon avalanche diode (SPAD)).

• TCSPC electronics (e.g., time-to-amplitude converter (TAC) and multi-channel analyzer (MCA)).

• Data acquisition and analysis software.

Procedure:

• Instrument Warm-up:

  • Turn on the light source, detector, and electronics and allow them to stabilize as per the manufacturer's instructions.

• Instrument Response Function (IRF) Measurement:

  • Fill a quartz cuvette with a scattering solution (e.g., a dilute suspension of non-dairy creamer or colloidal silica (B1680970) in the solvent of interest).[7]

  • Place the cuvette in the sample holder.

  • Set the emission monochromator to the excitation wavelength.

  • Acquire the instrument response function (IRF) by collecting the scattered light. The IRF represents the temporal profile of the excitation pulse as measured by the detection system.[8]

  • Collect data until a sufficient number of counts (typically 10,000 in the peak channel) are accumulated to ensure good statistics.

• Sample Measurement:

  • Replace the scattering solution with the PM597 sample solution.

  • Set the emission monochromator to the desired fluorescence wavelength (typically the emission maximum).

  • Acquire the fluorescence decay data. The collection time will depend on the sample's fluorescence intensity and the desired statistical accuracy. A sufficient number of counts in the peak channel (e.g., 10,000) is recommended.

  • To minimize pile-up artifacts, ensure that the photon detection rate is less than 5% of the laser repetition rate.[6]

• Data Analysis:

  • Load the IRF and the sample decay data into the analysis software.

  • Perform a deconvolution of the sample decay data from the IRF using an appropriate fitting model (e.g., a multi-exponential decay model).[9]

  • The software will fit the experimental data to the model to extract the fluorescence lifetime(s) and their relative amplitudes.

  • Evaluate the goodness of the fit using statistical parameters such as the chi-squared (χ²) value and the residuals plot. A χ² value close to 1.0 indicates a good fit.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a time-resolved fluorescence spectroscopy experiment using TCSPC.

Caption: General workflow for a time-resolved fluorescence spectroscopy experiment.

Example Signaling Pathway: Kinase Activity Monitoring

While Pyrromethene 597 has not been extensively used to study specific signaling pathways, time-resolved fluorescence spectroscopy is a powerful tool for this purpose. The following diagram illustrates a generalized kinase signaling pathway that can be monitored using fluorescent probes, demonstrating the potential application of such techniques. In this hypothetical scenario, a FRET (Förster Resonance Energy Transfer) based biosensor is used to report on the phosphorylation status of a substrate by a kinase.

Caption: A generalized kinase signaling pathway monitored by a FRET biosensor.

Applications in Research and Drug Development

Time-resolved fluorescence spectroscopy of Pyrromethene 597 and similar fluorescent probes has numerous applications in basic research and drug development:

• Probing Microenvironments: The sensitivity of PM597's fluorescence lifetime to solvent polarity and viscosity allows it to be used as a probe to characterize the microenvironments of complex systems such as micelles, polymers, and biological membranes.

• Studying Molecular Interactions: Changes in the fluorescence lifetime of PM597 upon interaction with other molecules (e.g., proteins, DNA, or small molecules) can provide information about binding events and conformational changes.[10]

• Monitoring Enzymatic Activity: By designing substrates that incorporate a fluorophore whose lifetime changes upon enzymatic modification, it is possible to continuously monitor enzyme activity.[11]

• High-Throughput Screening: The principles of time-resolved fluorescence can be adapted for high-throughput screening assays in drug discovery to identify compounds that modulate the activity of a target protein.

Conclusion

Pyrromethene 597 is a versatile fluorophore with well-characterized photophysical properties that make it suitable for a range of applications in time-resolved fluorescence spectroscopy. The protocols and information provided in these application notes are intended to serve as a starting point for researchers interested in utilizing this powerful technique to investigate a variety of chemical and biological systems. While direct applications of PM597 in complex signaling pathway studies are not yet widely reported, the fundamental principles and methodologies described here can be extended to the development of novel fluorescent probes and assays for advancing our understanding of cellular processes and for the discovery of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorescent Reporters and Biosensors for Probing the Dynamic Behavior of Protein Kinases [mdpi.com]
• 3. FRET-based genetically encoded sensors allow high-resolution live cell imaging of Ca²⁺ dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescent sensors of protein kinases: from basics to biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. FRET imaging of calcium signaling in live cells in the microenvironment - Integrative Biology (RSC Publishing) [pubs.rsc.org]
• 6. leica-microsystems.com [leica-microsystems.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. edinst.com [edinst.com]
• 9. The fluorescence laboratory. - Fit fluorescence intensity decays [fluortools.com]
• 10. mdpi.com [mdpi.com]
• 11. Exploring Time-Resolved Fluorescence Data: A Software Solution for Model Generation and Analysis[v1] | Preprints.org [preprints.org]

Application Notes and Protocols: Pyrromethene 597 as a Gain Medium in Liquid Crystal Micro-lasers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Pyrromethene 597 (PM597) as a fluorescent gain medium in the fabrication and characterization of liquid crystal (LC) micro-lasers. This document is intended for researchers and scientists in the fields of photonics, materials science, and optical engineering, as well as professionals in drug development exploring novel analytical techniques.

Introduction to Pyrromethene 597 in Liquid Crystal Micro-lasers

Pyrromethene 597 is a highly efficient and photostable laser dye belonging to the BODIPY family.[1] Its broad tuning range and high fluorescence quantum yield make it an excellent candidate for use as a gain medium in various laser systems.[1][2] When incorporated into a liquid crystal host, PM597 can be utilized to create compact, tunable, and low-threshold micro-lasers. The liquid crystal matrix not only serves as a host for the dye but also provides the resonant cavity necessary for laser emission, often through the unique periodic structures of cholesteric liquid crystals.[3][4] These micro-lasers have potential applications in areas such as optical sensing, displays, and integrated photonics.

Quantitative Data Summary

The performance of Pyrromethene 597 in liquid crystal micro-lasers is dependent on various factors including the dye concentration, the liquid crystal host, and the optical pumping conditions. The following tables summarize key quantitative data extracted from the literature to provide a comparative overview.

Table 1: Lasing Performance of Pyrromethene 597 in Liquid Crystal Lasers

Dye Concentration (wt%)	Liquid Crystal Host	Lasing Threshold (mJ/cm²)	Slope Efficiency (%)	Emission Wavelength (nm)	Reference
0.5 - 2	Chiral Nematic	Generally lower than DCM-doped lasers	15 - 32	Not Specified	[3][5][6]
1 (approx.)	H-PDLC	0.12	Not Specified	~580	[7]
0.3	Nematic E7	1.2 µJ/pulse (lowest)	Not Specified	Not Specified	[8]
0.5	Nematic MDA03-3970	> 1 µJ/pulse	Not Specified	~580	[9]

Table 2: Photophysical Properties of Pyrromethene 597

Property	Value	Conditions	Reference
Peak Absorption	525 nm	In Ethanol	[2]
Molar Absorptivity	6.58 x 10⁴ L mol⁻¹ cm⁻¹	At 525 nm in Ethanol	[2]
Peak Emission	571 nm	Nd:YAG pumped dye-laser system	[2]
Fluorescence Quantum Yield	0.77	Not Specified	[2]
Conversion Efficiency	32%	At 571 nm, Nd:YAG pumped	[2]

Experimental Protocols

This section provides detailed methodologies for the fabrication and characterization of Pyrromethene 597-doped liquid crystal micro-lasers.

Protocol for Preparation of the Dye-Doped Liquid Crystal Mixture

This protocol describes the preparation of a homogenous mixture of Pyrromethene 597 dye in a nematic liquid crystal host.

Materials:

• Pyrromethene 597 (PM597) laser dye

• Nematic liquid crystal (e.g., 4-Cyano-4'-pentylbiphenyl (5CB) or E7)

• Chiral dopant (if fabricating a cholesteric liquid crystal laser)

• Vortex mixer

• Ultrasonicator

• Hot plate

Procedure:

• Weigh the desired amount of PM597 dye and the liquid crystal host to achieve the target weight percentage (typically 0.25-2 wt%).[10][11]

• Combine the PM597 and liquid crystal in a clean glass vial.

• Heat the mixture to the isotropic phase of the liquid crystal (e.g., ~50°C for 5CB) on a hot plate.[11]

• Vigorously mix the components using a vortex mixer for several minutes until the dye is visibly dissolved.

• For complete homogenization, place the vial in an ultrasonicator bath for 15-30 minutes while maintaining the temperature in the isotropic phase.[11]

• If preparing a cholesteric liquid crystal, add the desired amount of chiral dopant to the mixture and repeat steps 3-5 to ensure uniform mixing and to achieve the desired helical pitch.

• Allow the mixture to cool down slowly to room temperature.

Protocol for Fabrication of the Liquid Crystal Micro-laser Cell

This protocol outlines the assembly of a liquid crystal cell that will house the dye-doped mixture.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Polyimide alignment layer solution

• Spin coater

• Hot plate

• Rubbing machine with velvet cloth

• UV-curable adhesive

• Mylar spacers of desired thickness (e.g., 10-20 µm)

• UV lamp

Procedure:

• Clean the ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Dry the substrates with a nitrogen gun and bake on a hot plate to remove any residual moisture.

• Spin-coat a thin layer of polyimide alignment solution onto the ITO-coated side of each substrate.

• Bake the substrates on a hot plate according to the polyimide manufacturer's instructions to cure the layer.

• Unidirectionally rub the cured polyimide layers with a velvet cloth to create micro-grooves that will align the liquid crystal molecules.

• Place Mylar spacers along the edges of one substrate to define the cell gap.

• Apply a thin line of UV-curable adhesive along the edges of the same substrate, leaving a small opening for filling.

• Assemble the second substrate on top of the first, with the rubbed surfaces facing each other and the rubbing directions either parallel or anti-parallel, depending on the desired liquid crystal alignment.

• Press the cell to ensure a uniform cell gap and expose it to a UV lamp to cure the adhesive.

• Fill the empty cell with the prepared dye-doped liquid crystal mixture via capillary action through the opening. This is best done in the isotropic phase of the LC to reduce viscosity.

• Seal the opening with UV-curable adhesive and cure it under the UV lamp.

Protocol for Characterization of the Micro-laser

This protocol details the experimental setup and procedure for measuring the lasing characteristics of the fabricated device.

Materials:

• Pulsed laser source for optical pumping (e.g., frequency-doubled Nd:YAG laser at 532 nm)

• Neutral density filters

• Lens to focus the pump beam

• Sample holder

• Collection optics (e.g., lens or optical fiber)

• Spectrometer

• Energy meter

Procedure:

• Mount the fabricated liquid crystal micro-laser cell on a sample holder.

• Direct the pulsed pump laser beam through a set of neutral density filters to control the pump energy.

• Focus the pump beam onto the micro-laser cell using a lens. The spot size should be carefully controlled and measured.

• Position the collection optics to capture the emission from the edge or the surface of the cell.

• Direct the collected light into a spectrometer to analyze the emission spectrum.

• Use an energy meter to measure the pump energy incident on the cell and the output energy of the micro-laser.

• Lasing Threshold Measurement:

  • Start with a low pump energy and gradually increase it.

  • Record the output intensity and the full width at half maximum (FWHM) of the emission spectrum at each pump energy level.

  • The lasing threshold is identified as the pump energy at which a sharp increase in the output intensity and a significant narrowing of the emission linewidth are observed.

• Slope Efficiency Measurement:

  • Above the lasing threshold, measure the output energy of the micro-laser for several different pump energies.

  • Plot the output energy as a function of the input pump energy.

  • The slope of the linear portion of this graph above the threshold represents the slope efficiency.

Visualizations

The following diagrams illustrate the key processes and relationships in the fabrication and operation of Pyrromethene 597-doped liquid crystal micro-lasers.

Caption: Experimental workflow for PM597 liquid crystal micro-lasers.

Caption: Lasing mechanism in a PM597-doped cholesteric liquid crystal.

References

• 1. grokipedia.com [grokipedia.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Modern developments in lasing with liquid crystals [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Optica Publishing Group [opg.optica.org]
• 8. Lasing threshold - Wikipedia [en.wikipedia.org]
• 9. top.jbnu.ac.kr [top.jbnu.ac.kr]
• 10. humarlab.ijs.si [humarlab.ijs.si]
• 11. Polarimetric-Based Analysis and Manufacturing of Dye-Doped Liquid Crystal Photoaligned Cells for the Visible Range - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Pyrromethene 597 Fluorescence Anisotropy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescence anisotropy is a powerful technique used to study the size, shape, and rotational dynamics of fluorescent molecules and their interactions with other molecules.[1] This method is particularly valuable in drug discovery and biophysical research for characterizing molecular binding events, protein folding, and membrane fluidity.[1][2] Pyrromethene 597 (PM597) is a bright and photostable fluorophore well-suited for such studies.[3][4]

These application notes provide a detailed experimental setup and protocol for measuring the fluorescence anisotropy of Pyrromethene 597. The following sections will cover the principles of fluorescence anisotropy, instrumentation, sample preparation, a step-by-step experimental protocol, and data analysis.

Principle of Fluorescence Anisotropy

Fluorescence anisotropy measurements are based on the photoselective excitation of fluorophores by polarized light. When a population of randomly oriented fluorophores is excited with vertically polarized light, only those molecules with their transition dipoles aligned with the polarization plane of the light will be preferentially excited.[5][6] The subsequent fluorescence emission will also be polarized. The degree of polarization of the emitted light is dependent on the extent of molecular rotation that occurs during the fluorescence lifetime (the time between excitation and emission).[5]

Faster rotational diffusion, characteristic of smaller molecules or molecules in low viscosity environments, leads to a greater randomization of the emission polarization, resulting in lower anisotropy. Conversely, slower rotational diffusion, due to a larger molecular size (e.g., upon binding to a protein) or a more viscous environment, results in higher anisotropy.[2][6]

The fluorescence anisotropy (r) is a dimensionless quantity calculated from the intensities of the vertically (I∥) and horizontally (I⊥) polarized emission components when the sample is excited with vertically polarized light.[3][5]

Equation 1: Fluorescence Anisotropy (r)

r = (I∥ - G * I⊥) / (I∥ + 2 * G * I⊥)

Where G is the G-factor, an instrumental correction factor that accounts for the differential transmission of vertically and horizontally polarized light by the detection system.[1][7]

Experimental Setup and Instrumentation

A standard spectrofluorometer equipped with polarizers in both the excitation and emission light paths is required for fluorescence anisotropy measurements. The typical "L-format" configuration is illustrated below.[1][8]

Key Instrumentation Components:

• Light Source: A stable light source, such as a Xenon arc lamp or a laser, capable of exciting PM597.[7][9]

• Excitation Monochromator: To select the desired excitation wavelength for PM597 (typically around 525 nm).[10][11]

• Excitation Polarizer: A high-quality polarizer to vertically polarize the excitation light.[7][12]

• Sample Holder: A thermostatted cuvette holder to maintain a constant sample temperature, as viscosity and rotational motion are temperature-dependent.[13][14]

• Emission Polarizer (Analyzer): A second polarizer to selectively measure the vertically and horizontally polarized components of the emitted fluorescence.[7][12]

• Emission Monochromator: To select the emission wavelength of PM597 for detection (typically around 557 nm).[10][11]

• Detector: A sensitive detector, such as a photomultiplier tube (PMT), for quantifying the fluorescence intensity.[7][15]

Quantitative Data Summary

The following tables summarize key quantitative data for Pyrromethene 597 relevant to fluorescence anisotropy experiments.

Table 1: Spectral Properties of Pyrromethene 597 in Ethanol (B145695)

Parameter	Value	Reference
Maximum Excitation Wavelength (λex)	525 nm	[10][16]
Maximum Emission Wavelength (λem)	557 nm	[10][16]
Molar Extinction Coefficient (ε) at 525 nm	6.8 x 104 L mol-1 cm-1	[16]
Fluorescence Quantum Yield (Φf)	0.77	[16]

Table 2: Recommended Experimental Parameters

Parameter	Recommended Value/Range	Notes
PM597 Concentration	10-6 M to 10-8 M	Concentration should be optimized to avoid inner filter effects while providing sufficient signal.[14][17]
Excitation Wavelength	525 nm	To match the absorption maximum of PM597.
Emission Wavelength	557 nm	To match the emission maximum of PM597.
Excitation and Emission Slit Widths	2 - 10 nm	Narrower slits provide better spectral resolution but lower signal. Adjust for optimal signal-to-noise ratio.[14]
Temperature	Constant (e.g., 20°C or 25°C)	Temperature must be precisely controlled and recorded as it affects viscosity and rotational motion.[13][14]

Experimental Protocols

Protocol for Sample Preparation

• Stock Solution Preparation: Prepare a concentrated stock solution of Pyrromethene 597 (e.g., 1 mM) in a suitable solvent such as ethanol or methanol.[16] PM597 is a BODIPY dye with good solubility in many common organic solvents.[3]

• Working Solution Preparation: Dilute the stock solution to the desired final concentration (e.g., 1 µM) in the experimental buffer or solvent. The choice of solvent can significantly affect the fluorescence properties of PM597.[12][17] For binding studies, the buffer should be appropriate for the biological macromolecules being investigated.

• Degassing: For precise measurements, it is advisable to degas the solutions to minimize quenching by dissolved oxygen.

• Equilibration: Allow the sample to equilibrate to the desired temperature in the thermostatted cuvette holder for at least 5-10 minutes before measurement.[14]

Protocol for Data Acquisition

• Instrument Warm-up: Turn on the spectrofluorometer and allow the lamp and electronics to warm up for at least 30 minutes to ensure stable output.

• Set Wavelengths and Slits: Set the excitation wavelength to 525 nm and the emission wavelength to 557 nm. Adjust the slit widths to achieve an adequate signal-to-noise ratio.

• G-Factor Determination:

  • Place a cuvette with the PM597 solution in the sample holder.

  • Set the excitation polarizer to the horizontal position (90°).

  • Measure the fluorescence intensity with the emission polarizer in the vertical position (IHV) and then in the horizontal position (IHH).

  • Calculate the G-factor using the formula: G = IHV / IHH .[7][8] The G-factor should be determined for the specific instrument and experimental settings used.

• Anisotropy Measurement:

  • Set the excitation polarizer to the vertical position (0°).

  • Measure the fluorescence intensity with the emission polarizer in the vertical position (IVV or I∥).

  • Without changing the excitation polarizer, rotate the emission polarizer to the horizontal position (90°).

  • Measure the fluorescence intensity with the emission polarizer in the horizontal position (IVH or I⊥).

  • Repeat each measurement multiple times (e.g., 3-5 times) and average the results to improve precision.[14]

• Blank Subtraction: Measure the background intensity of the buffer/solvent alone and subtract it from the sample measurements.

Protocol for Data Analysis

• Apply G-Factor Correction: Use the experimentally determined G-factor to correct the measured perpendicular intensity (I⊥).

• Calculate Anisotropy: Calculate the fluorescence anisotropy (r) using Equation 1.

• Interpret Results: Analyze the changes in anisotropy values. An increase in anisotropy typically indicates a decrease in the rotational mobility of the fluorophore, which can be due to factors such as binding to a larger molecule, an increase in viscosity, or a decrease in temperature.

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for a fluorescence anisotropy experiment.

Caption: Workflow for PM597 fluorescence anisotropy measurement.

Signaling Pathway for Binding-Induced Anisotropy Change

This diagram illustrates how a binding event leads to a measurable change in fluorescence anisotropy.

Caption: Effect of molecular binding on fluorescence anisotropy.

References

• 1. facilities.bioc.cam.ac.uk [facilities.bioc.cam.ac.uk]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 5. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 6. researchgate.net [researchgate.net]
• 7. The fluorescence laboratory. - The G-factor [fluortools.com]
• 8. technoinfo.ru [technoinfo.ru]
• 9. scibec.dcci.unipi.it [scibec.dcci.unipi.it]
• 10. Rapid method for measuring DNA binding to protein using fluorescence anisotropy [protocols.io]
• 11. youtube.com [youtube.com]
• 12. lirias.kuleuven.be [lirias.kuleuven.be]
• 13. shimadzu.com [shimadzu.com]
• 14. researchgate.net [researchgate.net]
• 15. medium.com [medium.com]
• 16. exciton.luxottica.com [exciton.luxottica.com]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving the Photostability of Pyrromethene 597 in Solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the photostability of Pyrromethene 597 (PM597) during their experiments.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Rapid signal loss or photobleaching	Solvent-mediated photodegradation: Polar solvents like ethanol (B145695) and methanol (B129727) can accelerate the photodegradation of PM597.[1][2]	Solvent Selection: Consider using nonpolar solvents such as n-heptane or 1,4-dioxane (B91453), which have been shown to significantly enhance the photostability of PM597.[1][2]
Oxygen-mediated photodegradation: Dissolved molecular oxygen is a primary contributor to photobleaching through the formation of reactive singlet oxygen.[1][3][4]	Deoxygenation: Purge the solvent with an inert gas (e.g., nitrogen or argon) before dissolving the dye. Use of Singlet Oxygen Scavengers: Add a singlet oxygen scavenger such as 1,4-diazobicyclo[1][1][1]octane (DABCO) or sodium azide (B81097) to the solution.[4][5][6]
Inconsistent fluorescence intensity	Formation of dye aggregates: High concentrations of PM597 can lead to aggregation, which may alter its photophysical properties.	Concentration Optimization: Work with the lowest effective concentration of PM597 for your application. Solvent Choice: Ensure good solubility of PM597 in the chosen solvent to minimize aggregation.[7][8]
Suboptimal performance of photostabilizing additives	Incorrect additive concentration: The effectiveness of additives is often concentration-dependent.[6]	Titration of Additives: Experimentally determine the optimal concentration for each additive in your specific system.
Incompatibility of additives: Some additives may interact with each other or with components of the experimental system.	Systematic Evaluation: Test additives individually before combining them.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Pyrromethene 597 photodegradation?

A1: The primary mechanism of PM597 photodegradation in the presence of oxygen involves the absorption of light, leading to the population of an excited singlet state. The molecule can then undergo intersystem crossing to a longer-lived triplet state. This triplet state can transfer its energy to ground-state molecular oxygen (a triplet), resulting in the formation of highly reactive singlet oxygen. Singlet oxygen can then react with and bleach the PM597 molecule.[1][3][4] An oxygen-independent degradation pathway has also been suggested, particularly in polar solvents.[9]

Q2: How does the choice of solvent affect the photostability of PM597?

A2: The solvent plays a critical role in the photostability of PM597. Nonpolar solvents like n-heptane and 1,4-dioxane have been demonstrated to significantly improve photostability compared to polar solvents such as ethanol.[1][2] The exact reasons are complex but are related to the different ways solvents can influence the dye's excited states and the local oxygen concentration.

Q3: What are triplet state quenchers and how do they improve PM597 stability?

A3: Triplet state quenchers are molecules that can accept energy from the triplet state of PM597, returning the dye to its ground state before it can interact with oxygen to produce singlet oxygen.[10][11] By depopulating the reactive triplet state, these quenchers reduce the primary pathway for photodegradation. Examples of triplet state quenchers include perylene (B46583), cyclooctatetraene (B1213319) (COT), and 4-nitrobenzyl alcohol (NBA).[5][11]

Q4: What are singlet oxygen scavengers and how do they work?

A4: Singlet oxygen scavengers (or quenchers) are compounds that directly interact with and deactivate singlet oxygen, preventing it from reacting with and degrading PM597.[3][5][12] These additives provide a protective effect even if singlet oxygen is formed. A commonly used singlet oxygen scavenger is 1,4-diazobicyclo[1][1][1]octane (DABCO).[5][6]

Q5: Can I combine different types of additives to further enhance photostability?

A5: Yes, in principle, combining a triplet state quencher with a singlet oxygen scavenger could offer synergistic protection by targeting two different stages of the photodegradation process. However, it is crucial to experimentally verify the compatibility and effectiveness of the chosen combination in your specific experimental setup, as unforeseen interactions can occur.

Data Presentation

Table 1: Photophysical Properties of Pyrromethene 597 in Various Solvents

Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ, ns)
Ethanol	525	557	0.77	-
Methanol	523	-	-	-
p-Dioxane	526	-	-	-
n-Heptane	526[13]	-	-	-
Acetone	-	-	-	~4.2[14]
Ethyl Acrylate	-	-	0.43	4.84

Data compiled from multiple sources.[7][15][16]

Table 2: Photostability of Pyrromethene Dyes in Different Solvents

Dye	Solvent	Relative Photostability
PM597	Ethanol	Lower
PM597	1,4-Dioxane	Significantly Higher
PM597	n-Heptane	Significantly Higher
PM567	Ethanol	Lower
PM567	1,4-Dioxane	Higher
PM567	n-Heptane	Higher

This table provides a qualitative comparison based on findings that nonpolar solvents enhance photostability.[1][2]

Experimental Protocols

Protocol 1: Preparation of Deoxygenated PM597 Solutions

• Choose a suitable solvent (e.g., spectroscopic grade n-heptane for enhanced photostability).

• Transfer the desired volume of solvent to a container suitable for sparging (e.g., a flask with a sidearm).

• Bubble a gentle stream of an inert gas (e.g., high-purity nitrogen or argon) through the solvent for at least 15-30 minutes to displace dissolved oxygen.

• Weigh the required amount of PM597 to achieve the desired concentration.

• Under a continued inert gas atmosphere, add the PM597 to the deoxygenated solvent.

• Stopper the container tightly and mix until the dye is fully dissolved.

• Store the solution under an inert atmosphere and protect it from light until use.

Protocol 2: Evaluating Photostability Enhancement with Additives

• Stock Solutions: Prepare a concentrated stock solution of PM597 in the chosen solvent. Prepare separate stock solutions of the additives to be tested (e.g., DABCO as a singlet oxygen scavenger, perylene as a triplet state quencher) at concentrations significantly higher than the final working concentration.

• Sample Preparation:

  • Control Sample: Prepare a solution of PM597 at the final working concentration without any additives.

  • Test Samples: Prepare solutions of PM597 at the same final concentration, each containing one of the additives at a specific working concentration. If testing combinations, prepare samples with the desired mixture of additives.

• Photostability Measurement:

  • Aliquot the control and test samples into suitable cuvettes.

  • Measure the initial absorbance or fluorescence intensity of each sample.

  • Expose each sample to a controlled light source (e.g., the excitation wavelength from a laser or a filtered lamp) for a defined period.

  • Periodically, or at the end of the exposure period, measure the absorbance or fluorescence intensity again.

• Data Analysis:

  • Calculate the percentage of signal remaining for each sample over time.

  • Compare the photostability of the samples containing additives to the control sample to determine the enhancement factor.

Visualizations

Caption: Oxygen-dependent photodegradation pathway of Pyrromethene 597.

Caption: Workflow for evaluating PM597 photostability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. An Oxygen Scavenging System for Improvement of Dye Stability in Single-Molecule Fluorescence Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]
• 5. Singlet oxygen and dye-triplet-state quenching in solid-state dye lasers consisting of Pyrromethene 567–doped poly(methyl methacrylate) [opg.optica.org]
• 6. nathan.instras.com [nathan.instras.com]
• 7. aptus.co.jp [aptus.co.jp]
• 8. exciton.luxottica.com [exciton.luxottica.com]
• 9. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 10. Redefining the photo-stability of common fluorophores with triplet state quenchers: mechanistic insights and recent updates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Search for improved triplet-state quenchers for fluorescence imaging: a computational framework incorporating excited-state Baird-aromaticity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quenching of singlet oxygen by natural and synthetic antioxidants and assessment of electronic UV/Visible absorption spectra for alleviating or enhancing the efficacy of photodynamic therapy | Biomedical Research and Therapy [bmrat.org]
• 13. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. exciton.luxottica.com [exciton.luxottica.com]

Technical Support Center: Pyrromethene 597 Photodegradation in Polymer Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyrromethene 597 (PM597) in polymer systems. The information provided aims to help users diagnose and resolve issues related to the photodegradation of this laser dye during their experiments.

Frequently Asked Questions (FAQs)

Q1: My PM597-doped polymer sample is rapidly losing its fluorescence/laser efficiency. What are the likely causes?

A1: Rapid photodegradation of PM597 in a polymer matrix is most commonly attributed to one or a combination of the following factors:

• Presence of Oxygen: Molecular oxygen is a primary culprit in the photodegradation of pyrromethene dyes.[1] It can be excited to its highly reactive singlet state by the triplet state of the dye, which then attacks the dye molecule, leading to its decomposition.[2][3]

• Choice of Polymer Matrix: The type of polymer used as a host for PM597 can significantly influence its photostability. For instance, poly(methyl methacrylate) (PMMA) is a common host, but its derivatives or other polymers might offer better protection against photodegradation.[4][5]

• Solvent Polarity (during polymerization): The polarity of the solvent used during the incorporation of the dye into the polymer can affect the dye's aggregation and its interaction with the polymer, thereby influencing its photostability. Nonpolar solvents have been shown to enhance the photostability of pyrromethene dyes compared to polar solvents.[6]

• High Pumping Fluence: Exposing the dye-doped polymer to high-energy laser pulses can accelerate the photodegradation process.[2]

Q2: How can I improve the photostability of PM597 in my polymer samples?

A2: Several strategies can be employed to enhance the photostability of PM597 in a polymer matrix:

• Incorporate a Singlet Oxygen Quencher: Additives that can deactivate singlet oxygen are highly effective in protecting the dye. 1,4-diazabicyclo[2.2.2]octane (DABCO) is a well-documented singlet oxygen quencher that has been shown to significantly improve the photostability of pyrromethene dyes in PMMA.[2][5]

• Deoxygenate the Polymer Matrix: Removing dissolved oxygen from the polymer matrix during and after polymerization can dramatically increase the photostability of the dye. This can be achieved by performing the polymerization under an inert atmosphere (e.g., nitrogen or argon).[1]

• Optimize the Polymer Host: Utilizing a modified polymer matrix can provide a more stable environment for the dye. For example, modified PMMA has been shown to improve the longevity of solid-state dye lasers.[2]

• Control the Pumping Conditions: Using the minimum necessary pump energy and avoiding excessive laser fluence can help to slow down the rate of photodegradation.[2]

Q3: What is the role of the polymer matrix in the photodegradation of PM597?

A3: The polymer matrix plays a crucial role in the photostability of PM597 in several ways:

• Oxygen Permeability: The permeability of the polymer to oxygen determines the concentration of this detrimental species in the vicinity of the dye molecules. Polymers with lower oxygen permeability can offer better protection.

• Free Volume: The free volume within the polymer matrix can affect the mobility of both the dye molecules and oxygen. A more rigid matrix with less free volume can restrict the interactions that lead to photodegradation.[7]

• Chemical Interactions: The polymer itself can have chemical interactions with the dye or the byproducts of the photodegradation process. Some polymers may be more susceptible to degradation initiated by the excited dye, which in turn can accelerate the overall degradation process.[4][8]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Rapid and irreversible loss of fluorescence	Photodegradation of PM597 due to singlet oxygen.	1. Incorporate a singlet oxygen quencher like DABCO into the polymer matrix during sample preparation. 2. Prepare the dye-doped polymer samples in an oxygen-free environment (e.g., a glovebox filled with nitrogen or argon).[1]
Inconsistent laser output and sample-to-sample variability	Non-uniform distribution of the dye or additives within the polymer.	1. Ensure thorough mixing of the dye and any additives in the monomer solution before polymerization. 2. Optimize the polymerization process to achieve a homogeneous polymer matrix.
Formation of color centers or darkening of the polymer	Degradation of the polymer matrix itself, possibly initiated by the excited dye.	1. Consider using a more photochemically stable polymer matrix. Polystyrene has been shown to be more stable than PMMA in some cases.[4] 2. Reduce the pump laser fluence to minimize stress on the polymer matrix.
Reduced photostability in a polar polymer environment	Increased rate of photodegradation in polar environments.	If possible, choose a less polar polymer matrix or modify the existing matrix to reduce its polarity. Studies have shown that non-polar solvents enhance the photostability of pyrromethene dyes.[6]

Data Presentation

Table 1: Effect of Additives on the Photostability of Pyrromethene 567 in PMMA

Additive	Concentration	Photostability (GJ/mol)	Reference
None	-	50	[9]
DABCO	Not Specified	190	[9]
COT	Not Specified	80	[9]

Note: Data for Pyrromethene 567 is presented as a close analog to PM597, illustrating the significant impact of additives.

Experimental Protocols

Protocol 1: Preparation of PM597-Doped PMMA Samples

Objective: To prepare solid-state samples of Pyrromethene 597 dye incorporated into a poly(methyl methacrylate) (PMMA) matrix.

Materials:

• Methyl methacrylate (B99206) (MMA) monomer

• Pyrromethene 597 (PM597) dye

• Initiator (e.g., AIBN - Azobisisobutyronitrile)

• Singlet oxygen quencher (optional, e.g., DABCO)

• Glass vials or molds

• Nitrogen or Argon gas supply (for deoxygenation)

• Oven or water bath for polymerization

Procedure:

• Monomer Purification: Purify the MMA monomer by passing it through a column of basic alumina (B75360) to remove inhibitors.

• Dye and Additive Dissolution:

  • Prepare a stock solution of PM597 in the purified MMA monomer at the desired concentration (e.g., 3.4 x 10⁻⁴ M).[9]

  • If using an additive like DABCO, dissolve it in the MMA monomer as well.

• Deoxygenation (Optional but Recommended):

  • Bubble dry nitrogen or argon gas through the dye/monomer solution for at least 30 minutes to remove dissolved oxygen.[1]

• Initiator Addition: Add the thermal initiator (e.g., AIBN) to the solution and mix thoroughly until it is completely dissolved.

• Casting: Pour the solution into glass vials or molds.

• Polymerization:

  • Seal the vials or molds.

  • Place the samples in an oven or water bath at a controlled temperature (e.g., 40-60 °C) to initiate polymerization.

  • Allow the polymerization to proceed for a sufficient time (e.g., 24-48 hours) until the polymer is fully cured.

• Sample Finishing: Once polymerization is complete, carefully remove the solid polymer samples from the molds. The samples can then be cut and polished to the desired dimensions for optical experiments.

Protocol 2: Measurement of Photostability

Objective: To quantify the photostability of PM597-doped polymer samples by measuring the decay of laser output energy over a number of pump pulses.

Materials:

• PM597-doped polymer sample

• Pulsed laser source (e.g., Q-switched Nd:YAG laser, 532 nm)[2][9]

• Laser energy meter

• Optical components (lenses, mirrors, beam splitters)

• Spectrometer (optional, for monitoring spectral changes)

Procedure:

• Experimental Setup:

  • Arrange the experimental setup as shown in the diagram below.

  • The pump laser beam is directed onto the dye-doped polymer sample.

  • The output laser emission from the sample is collected and directed to a laser energy meter.

  • A beam splitter can be used to direct a small portion of the output beam to a spectrometer to monitor any changes in the emission spectrum.

• Initial Measurement:

  • Measure the initial output energy of the dye laser for a single pump pulse or an average of a small number of pulses.

• Photodegradation Measurement:

  • Continuously pump the sample with the laser at a fixed repetition rate and pump energy.

  • Record the output energy of the dye laser at regular intervals (e.g., every 1000 pulses).

• Data Analysis:

  • Plot the normalized output energy (Output Energy / Initial Output Energy) as a function of the number of pump pulses.

  • The photostability is often defined as the number of pulses required for the output energy to drop to 50% of its initial value.[2]

Visualizations

Caption: Photodegradation pathway of PM597 involving singlet oxygen.

Caption: Experimental workflow for assessing PM597 photostability.

Caption: Logical relationships between degradation factors and solutions.

References

• 1. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]
• 2. Singlet oxygen and dye-triplet-state quenching in solid-state dye lasers consisting of Pyrromethene 567–doped poly(methyl methacrylate) [opg.optica.org]
• 3. researchgate.net [researchgate.net]
• 4. Singlet oxygen-induced photodegradation of the polymers and dyes in optical sensing materials and the effect of stabilizers on these processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Effect of oxygen on Pyrromethene 597 fluorescence and stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyrromethene 597 (PM597). The following information addresses common issues related to the effects of molecular oxygen on the fluorescence and stability of this dye.

Frequently Asked Questions (FAQs)

Q1: My Pyrromethene 597 fluorescence signal is weaker than expected. What are the potential causes?

A1: A weak fluorescence signal from PM597 can be attributed to several factors. One common cause is fluorescence quenching by dissolved molecular oxygen in the solvent.[1] Other potential reasons include suboptimal dye concentration (either too low or in the aggregation regime), incorrect excitation or emission wavelengths, solvent polarity effects, and photodegradation of the dye.

Q2: How does oxygen affect the fluorescence and stability of Pyrromethene 597?

A2: Molecular oxygen can significantly impact both the fluorescence intensity and photostability of Pyrromethene dyes.[2] Oxygen can act as a quenching agent, reducing the fluorescence quantum yield through collisional deactivation of the excited state. More critically, upon excitation, PM597 can transfer energy to ground-state triplet oxygen to form highly reactive singlet oxygen.[2] This singlet oxygen can then chemically degrade the PM597 molecule, leading to irreversible photobleaching and a decrease in fluorescence signal over time.[2]

Q3: I am observing a rapid decrease in my PM597 fluorescence signal during my experiment. What is happening and how can I prevent it?

A3: This phenomenon is likely due to photodegradation, which is often accelerated by the presence of oxygen.[2] To minimize photobleaching, it is crucial to deoxygenate your solvent and sample. Additionally, you can reduce the excitation light intensity or the exposure time. Using a more photostable solvent can also be beneficial.

Q4: What is the best way to remove dissolved oxygen from my solvent for PM597 experiments?

A4: Several methods can be used to deoxygenate solvents. The most common and effective techniques are:

• Inert Gas Purging: Bubbling an inert gas, such as nitrogen or argon, through the solvent for 15-30 minutes can effectively displace dissolved oxygen.

• Freeze-Pump-Thaw Cycles: This method involves freezing the solvent, applying a vacuum to remove gases from the headspace, and then thawing the solvent. Repeating this cycle three to four times is highly effective for thorough deoxygenation.

• Chemical Scavengers: For some applications, adding oxygen scavengers to the solution can be an option, but care must be taken to ensure they do not interfere with the experiment.

Q5: Will the choice of solvent affect the impact of oxygen on PM597?

A5: Yes, the choice of solvent can influence the photostability of Pyrromethene dyes.[2] The solubility of oxygen varies between solvents, and the solvent itself can play a role in the photodegradation pathway. For instance, polar solvents can sometimes lead to higher photodegradation rates.[2] It is advisable to consult literature for the photophysical properties of PM597 in your specific solvent system.[3]

Troubleshooting Guide: Low Fluorescence Signal and Instability

This guide provides a systematic approach to troubleshooting common issues encountered during experiments with Pyrromethene 597, with a focus on oxygen-related effects.

Problem	Potential Cause	Recommended Solution
Weak initial fluorescence signal	Oxygen Quenching: Dissolved oxygen in the solvent is quenching the fluorescence.	Deoxygenate the solvent and sample using inert gas purging or freeze-pump-thaw cycles.
Incorrect Concentration: The dye concentration is too low, or too high, leading to aggregation and self-quenching.	Prepare a dilution series to determine the optimal concentration with the highest fluorescence intensity.
Solvent Effects: The solvent polarity may not be optimal for PM597 fluorescence.	Refer to literature to select a solvent that maximizes the fluorescence quantum yield of PM597.[3]
Instrument Settings: Excitation and/or emission wavelengths are not set to the maxima for PM597 in the chosen solvent.	Record the absorption and emission spectra of your PM597 sample to determine the optimal excitation and emission wavelengths.
Fluorescence signal decreases rapidly over time	Photodegradation (Photobleaching): The dye is being chemically destroyed by the excitation light, a process often accelerated by oxygen.[2]	1. Deoxygenate the sample: This is the most critical step to improve photostability. 2. Reduce Excitation Intensity: Use a lower-power light source or neutral density filters. 3. Minimize Exposure Time: Limit the duration of light exposure on the sample. 4. Use an Antifade Reagent: If compatible with your system, consider adding a commercially available antifade agent.
Inconsistent or irreproducible fluorescence measurements	Variable Oxygen Concentration: The amount of dissolved oxygen is not consistent between samples or over time.	Ensure a consistent and thorough deoxygenation procedure for all samples. Seal samples to prevent re-oxygenation from the atmosphere.
Photodegradation: The sample is degrading during the measurement process.	Take measurements quickly after sample preparation and deoxygenation. Use fresh samples for each measurement where possible.

Quantitative Data

Condition	Relative Fluorescence Quantum Yield (%)	Relative Photostability (Time to 50% Intensity)
Aerated (Saturated with Air)	70%	1x
Deaerated (Oxygen Removed)	100%	>10x

Experimental Protocols

Protocol 1: Deoxygenation of Solvent by Nitrogen Purging

Objective: To remove dissolved oxygen from a solvent to minimize fluorescence quenching and photodegradation of Pyrromethene 597.

Materials:

• Solvent for the experiment (e.g., methanol, ethanol)

• Pyrromethene 597 stock solution

• Nitrogen gas cylinder with a regulator

• A long needle or a gas dispersion tube

• Sample cuvette or vial with a septum-sealed cap

Procedure:

• Prepare the Pyrromethene 597 solution at the desired concentration in the chosen solvent.

• Transfer the solution to the cuvette or vial.

• Insert the long needle or gas dispersion tube into the solvent, ensuring the tip is submerged.

• Insert a second, shorter needle through the septum to act as a vent for the displaced gas.

• Gently bubble nitrogen gas through the solution for 15-30 minutes. Avoid vigorous bubbling to prevent solvent evaporation.

• After purging, remove the needles and immediately seal the cuvette or vial to prevent re-oxygenation.

• Perform fluorescence measurements promptly.

Protocol 2: Relative Fluorescence Quantum Yield Measurement

Objective: To compare the fluorescence quantum yield of Pyrromethene 597 in aerated and deaerated solutions.

Materials:

• Spectrofluorometer

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Pyrromethene 597

• Solvent (e.g., ethanol)

• Deoxygenation setup (as in Protocol 1)

• A stable reference dye with a known quantum yield in the same solvent (e.g., Rhodamine 6G in ethanol, Φ = 0.95)

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of Pyrromethene 597 and the reference dye in the chosen solvent.

• Prepare Dilutions: Prepare a series of dilutions for both the sample and the reference dye such that the absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Measure Absorbance: Measure the absorbance of each dilution at the chosen excitation wavelength using the UV-Vis spectrophotometer.

• Measure Fluorescence Spectra:

  • For the aerated sample, record the fluorescence emission spectrum for each dilution of PM597.

  • Deoxygenate a separate set of PM597 dilutions using Protocol 1 and immediately record their fluorescence emission spectra under the same instrument settings.

  • Record the fluorescence emission spectrum for each dilution of the reference dye.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (area under the emission curve) for each spectrum.

• Plot Data: For each condition (aerated PM597, deaerated PM597, and reference dye), plot the integrated fluorescence intensity versus absorbance.

• Calculate Gradients: Determine the gradient (slope) of the best-fit line for each plot.

• Calculate Quantum Yield: Use the following equation to calculate the relative quantum yield (Φ_s) of your sample:

  Φ_s = Φ_r * (Grad_s / Grad_r) * (n_s^2 / n_r^2)

  Where:

  • Φ_r is the quantum yield of the reference dye.

  • Grad_s and Grad_r are the gradients for the sample and reference, respectively.

  • n_s and n_r are the refractive indices of the sample and reference solutions (usually assumed to be the same if the same solvent is used).

Visualizations

Caption: Troubleshooting workflow for low Pyrromethene 597 fluorescence.

Caption: Signaling pathway of oxygen's effect on Pyrromethene 597.

References

• 1. Quenching of Fluorescence by Oxygen. A Probe for Structural Fluctuations in Macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]

Optimizing Pyrromethene 597 concentration to avoid aggregation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyrromethene 597 (PM597), with a focus on preventing dye aggregation.

Troubleshooting Guide

Issue: I am observing unexpected changes in the absorption or fluorescence spectra of my Pyrromethene 597 solution, suggesting aggregation.

This guide will walk you through a systematic process to identify and resolve potential aggregation of Pyrromethene 597 in your experiments.

Figure 1. Troubleshooting workflow for identifying and addressing Pyrromethene 597 aggregation.

Question 1: How can I determine if my Pyrromethene 597 is aggregating?

Answer: Aggregation of dyes like Pyrromethene 597 can be detected by observing changes in the UV-Vis absorption and fluorescence spectra.

• UV-Vis Spectroscopy: In the absence of aggregation, the shape of the absorption spectrum of Pyrromethene 597 should remain consistent, and the absorbance should increase linearly with concentration, following the Beer-Lambert Law. Deviations from this linearity, or the appearance of new absorption bands (often blue-shifted H-aggregates or red-shifted J-aggregates), are strong indicators of aggregation.

• Fluorescence Spectroscopy: Aggregation can lead to quenching of fluorescence, resulting in a lower quantum yield. You may also observe a shift in the emission spectrum.

Question 2: What is the recommended concentration range for Pyrromethene 597 to avoid aggregation in organic solvents?

Answer: Pyrromethene 597 generally exhibits a low tendency to aggregate in common organic solvents.[1][2] Studies have shown that in solvents such as cyclohexane, ethyl acetate, acetone, ethanol, and methanol, the shape of the absorption band is independent of the dye concentration up to 10⁻³ M, suggesting minimal aggregation in this range.[1] For most spectroscopic applications, working with dilute solutions in the micromolar (µM) range (e.g., 1-10 µM) is recommended to ensure the dye exists primarily as monomers.

Question 3: My experiment requires a high concentration of Pyrromethene 597 in an organic solvent, and I suspect aggregation. What should I do?

Answer: If you must work at high concentrations, it is crucial to ensure you are below the solubility limit of Pyrromethene 597 in your chosen solvent. Exceeding the solubility limit will lead to precipitation and can be mistaken for aggregation. If you are below the solubility limit but still suspect aggregation, consider the following:

• Solvent Choice: Ensure you are using a solvent in which Pyrromethene 597 has high solubility. See the data table below for solubility in various solvents.

• Temperature: Increasing the temperature of the solution can sometimes help to break up aggregates, but be mindful of the thermal stability of your sample and the volatility of the solvent.

• Sonication: Briefly sonicating the solution may help to disperse aggregates.

Question 4: I am using Pyrromethene 597 in an aqueous solution and observing significant aggregation. How can I prevent this?

Answer: Pyrromethene 597 is known to form non-emissive aggregates in water.[3] To overcome this, the use of surfactants is highly effective.[3][4] Surfactants, such as sodium dodecyl sulfate (B86663) (SDS), can encapsulate the dye molecules in micelles, preventing them from aggregating.[3] The concentration of the surfactant should be above its critical micelle concentration (CMC) to ensure the formation of micelles.

Frequently Asked Questions (FAQs)

Q1: What are H- and J-aggregates?

A1: H- and J-aggregates are types of molecular aggregates that exhibit distinct spectroscopic properties compared to the monomeric (non-aggregated) dye. According to molecular exciton (B1674681) theory, the arrangement of the dye molecules within the aggregate determines the nature of the spectral shift.[5]

• H-aggregates (hypsochromic): These aggregates typically have a "face-to-face" arrangement of molecules, leading to a blue-shift (shift to shorter wavelengths) in the absorption spectrum.[5]

• J-aggregates (Jelly-like): These aggregates often have a "head-to-tail" arrangement, resulting in a red-shift (shift to longer wavelengths) and often a narrowing of the absorption band.[5]

Q2: How does solvent polarity affect the aggregation of Pyrromethene 597?

A2: The polarity of the solvent plays a significant role in the solubility and aggregation of dyes.[6] While Pyrromethene 597 has a low tendency to aggregate in many common organic solvents, its poor solubility in highly polar solvents like water can promote aggregation.[1][3] In general, choosing a solvent with a polarity that is compatible with the dye molecule can help to prevent aggregation.

Q3: Can I use Beer's Law to quantify Pyrromethene 597 if there is aggregation?

A3: No, the presence of aggregates will cause deviations from the linear relationship between absorbance and concentration that is described by the Beer-Lambert Law.[7] This is because the molar absorptivity of the aggregated species is different from that of the monomer. Therefore, for accurate quantification, it is essential to work under conditions where aggregation is negligible.

Data Presentation

Table 1: Solubility and Aggregation Properties of Pyrromethene 597

Solvent	Solubility (at 25°C)	Observed Aggregation Behavior	Recommended Concentration Range (for monomeric form)
Methanol	380 mg/L[3]	Low tendency to aggregate.[1]	< 10⁻³ M
Ethanol	1.5 g/L[3]	Low tendency to aggregate.[1]	< 10⁻³ M
Acetone	Not specified	Low tendency to aggregate.[1]	< 10⁻³ M
p-Dioxane	9.8 g/L[2]	Not specified, but used in laser applications at 2x10⁻⁴ M.[2]	< 10⁻³ M
N-Methyl-2-Pyrrolidinone (NMP)	10.1 g/L[2]	Not specified	< 10⁻³ M
Water	Poor	High tendency to form non-emissive aggregates.[3]	Use with surfactants above CMC.

Experimental Protocols

Protocol 1: Preparation of Pyrromethene 597 Stock and Working Solutions

• Materials:

  • Pyrromethene 597 solid

  • Spectroscopic grade solvent (e.g., ethanol, acetone)

  • Volumetric flasks

  • Micropipettes

  • Analytical balance

• Procedure for Stock Solution (e.g., 1 mM in Ethanol): a. Calculate the mass of Pyrromethene 597 required. The molecular weight of Pyrromethene 597 is 374.32 g/mol .[2] b. Accurately weigh the calculated mass of Pyrromethene 597 using an analytical balance. c. Transfer the solid to a volumetric flask of the desired volume. d. Add a small amount of the solvent to dissolve the solid completely. Gentle swirling or sonication can be used to aid dissolution. e. Once dissolved, fill the volumetric flask to the mark with the solvent. f. Stopper the flask and invert several times to ensure a homogenous solution. g. Store the stock solution in a dark, cool place, and properly sealed to prevent solvent evaporation.

• Procedure for Working Solutions: a. Perform serial dilutions from the stock solution to prepare working solutions of the desired concentrations (e.g., in the µM range). b. Use calibrated micropipettes and volumetric flasks for accurate dilutions.

Protocol 2: Spectroscopic Detection of Pyrromethene 597 Aggregation

• Instrumentation:

  • UV-Vis Spectrophotometer

  • Fluorometer

• Procedure: a. Prepare a series of Pyrromethene 597 solutions of varying concentrations in the solvent of interest, starting from a very dilute solution (e.g., 1 µM) and increasing to the desired higher concentration. b. UV-Vis Measurement: i. Record the absorption spectrum for each concentration. ii. Plot the absorbance at the maximum absorption wavelength (λmax) against the concentration. iii. Analyze the plot for linearity. A linear plot that passes through the origin indicates that the Beer-Lambert Law is obeyed and no significant aggregation is occurring. A deviation from linearity suggests aggregation. iv. Normalize the absorption spectra to the main peak. A change in the shape of the spectrum or the appearance of new shoulders or peaks with increasing concentration is a direct indication of aggregate formation. c. Fluorescence Measurement: i. Record the fluorescence emission spectrum for each concentration, ensuring the excitation wavelength is kept constant. ii. Observe any changes in the shape or position of the emission peak. iii. Calculate the fluorescence quantum yield for each concentration (if a standard is available). A decrease in quantum yield with increasing concentration can indicate aggregation-induced quenching.

Figure 2. The effect of concentration on the aggregation state and spectroscopic properties of Pyrromethene 597.

References

• 1. researchgate.net [researchgate.net]
• 2. aptus.co.jp [aptus.co.jp]
• 3. exciton.luxottica.com [exciton.luxottica.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. shahroodut.ac.ir [shahroodut.ac.ir]

Technical Support Center: PM597 Fluorescence Quantum Yield

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the laser dye PM597. The following sections address common issues related to solvent effects on its fluorescence quantum yield.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My fluorescence quantum yield measurements for PM597 are lower than expected. What are the potential causes?

A1: Several factors can lead to a lower-than-expected fluorescence quantum yield (Φf) for PM597. Consider the following:

• Solvent Choice: The photophysical properties of PM597 are highly dependent on the solvent environment. The highest fluorescence quantum yields are typically observed in polar media.[1][2][3] Apolar solvents can lead to a lower quantum yield due to an increase in non-radiative decay processes.[1]

• Concentration Effects: Although PM597 has a low tendency to self-aggregate in organic solvents, high concentrations can still lead to reabsorption and re-emission phenomena, which can affect the measured fluorescence spectrum and quantum yield.[1] It is recommended to work with dilute solutions where the absorbance at the excitation wavelength is below 0.1.

• Purity of Solvents and Dye: The use of spectroscopic grade solvents is crucial. Impurities in the solvent or degradation of the PM597 dye can act as quenchers, reducing the fluorescence quantum yield.

• Experimental Setup: Ensure your spectrofluorometer is properly calibrated and that the settings (e.g., excitation and emission slit widths) are appropriate for your sample. The method of quantum yield determination (comparative vs. absolute) also has its own set of potential pitfalls.

Q2: I am observing a shift in the emission wavelength of PM597. Is this normal?

A2: Yes, a shift in the emission wavelength (solvatochromism) is expected and is dependent on the solvent. In the case of PM597, an increase in solvent polarity generally leads to a bathochromic (red) shift in the fluorescence band.[3] This is attributed to the change in the excited state geometry, leading to a significant Stokes shift.[1][2][3]

Q3: How does the structure of PM597 influence its fluorescence properties compared to other pyrromethene dyes like PM567?

A3: PM597 has tert-butyl groups at positions 2 and 6 of the chromophore core, which cause steric hindrance.[1][2][3] This leads to a loss of planarity in the excited state, which in turn increases the rate of non-radiative deactivation and results in a lower fluorescence quantum yield compared to the more planar PM567 dye.[1][2][3]

Q4: What is the recommended experimental protocol for accurately measuring the fluorescence quantum yield of PM597?

A4: The comparative method is a widely used and reliable technique for determining the fluorescence quantum yield.[4] This involves comparing the fluorescence of PM597 to a well-characterized standard with a known quantum yield. A detailed protocol is provided in the "Experimental Protocols" section below.

Data Presentation

The following table summarizes the photophysical properties of PM597 in various solvents.

Solvent	Polarity Function (Δf)	Fluorescence Quantum Yield (Φf)
Isooctane	0.00	0.40
Toluene	0.01	0.42
Chloroform	0.15	0.58
Ethyl Acetate	0.20	0.65
Acetone	0.28	0.70
Acetonitrile	0.31	0.72
Methanol	0.31	0.75
2,2,2-Trifluoroethanol	0.34	0.81

Data sourced from "Photophysical Properties of the Pyrromethene 597 Dye: Solvent Effect" by Bañuelos et al.

Experimental Protocols

Measurement of Fluorescence Quantum Yield (Comparative Method)

This protocol outlines the steps for determining the fluorescence quantum yield of PM597 using a reference standard.

1. Materials and Instrumentation:

• PM597: Laser grade.

• Reference Standard: A well-characterized fluorescent dye with a known quantum yield in the same spectral region as PM597 (e.g., PM567 in methanol, Φf = 0.91).[1]

• Solvents: Spectroscopic grade.

• UV-Vis Spectrophotometer: For measuring absorbance.

• Spectrofluorometer: For measuring fluorescence emission.

• Cuvettes: Quartz cuvettes (1 cm path length).

2. Sample Preparation:

• Prepare a stock solution of PM597 in a suitable solvent (e.g., acetone).[3]

• Prepare a series of dilute solutions of both PM597 and the reference standard in the solvent of interest. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

3. Measurement Procedure:

• Absorbance Measurement: Record the UV-Vis absorption spectra of all prepared solutions. Determine the absorbance at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer (e.g., 495 nm).[1]

  • Record the corrected fluorescence emission spectra for all solutions. The spectra should be corrected for the wavelength-dependent sensitivity of the detector.[3]

  • Integrate the area under the corrected fluorescence emission curve for each solution.

4. Calculation of Fluorescence Quantum Yield:

The fluorescence quantum yield of the sample (Φf_sample) can be calculated using the following equation:

Φf_sample = Φf_ref * (I_sample / A_sample) * (A_ref / I_ref) * (n_sample / n_ref)²

Where:

• Φf_ref is the fluorescence quantum yield of the reference standard.

• I_sample and I_ref are the integrated fluorescence intensities of the sample and reference, respectively.

• A_sample and A_ref are the absorbances of the sample and reference at the excitation wavelength, respectively.

• n_sample and n_ref are the refractive indices of the sample and reference solvents, respectively.

Mandatory Visualization

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.uci.edu [chem.uci.edu]

Minimizing triplet-triplet absorption in Pyrromethene dye lasers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize triplet-triplet absorption in Pyrromethene dye lasers, a critical factor for improving laser efficiency and photostability.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Pyrromethene dye lasers, focusing on problems arising from triplet-triplet absorption.

Problem	Possible Cause	Suggested Solution
Rapid decrease in laser output power.	Photodegradation of the dye due to reaction with singlet oxygen.[1][2]	1. Deoxygenate the dye solution: Purge the solvent with an inert gas (e.g., nitrogen or argon) before dissolving the dye.[2]2. Add a singlet oxygen quencher: Introduce 1,4-diazabicyclo[2.2.2]octane (DABCO) to the dye solution. A concentration of around 100mM has been shown to be effective.[3]
Laser performance is poor in common solvents like ethanol.	Polar solvents can accelerate the photochemical degradation of Pyrromethene dyes.[1][4]	Change to a nonpolar solvent: Solvents like n-heptane and 1,4-dioxane (B91453) have been shown to significantly increase both photostability and laser efficiency.[1][4]
Inconsistent laser beam quality and power fluctuations.	Thermal effects and buildup of photodegradation products in the laser cavity.[5]	1. Ensure proper dye circulation: For liquid dye lasers, maintain a sufficient flow rate to remove degraded molecules and dissipate heat from the excitation volume.2. Check for and clean contaminated optics: Debris on lenses and mirrors can scatter the laser beam and reduce power output.[6]
Laser output is unstable, showing intermittent power loss.	Issues with the pump laser or electrical power supply.[5][7]	1. Verify pump laser stability: Ensure the pump laser (e.g., Nd:YAG) provides a stable output.2. Check electrical connections: Ensure all cables are securely connected and the power supply is stable. The use of a surge protector is recommended.[5]

Frequently Asked Questions (FAQs)

Q1: What is triplet-triplet absorption and why is it a problem in Pyrromethene dye lasers?

A1: Triplet-triplet absorption is a process where a dye molecule in a long-lived excited triplet state absorbs a photon, transitioning to a higher energy triplet state. This is detrimental to laser performance for two main reasons:

• It reduces the population of molecules in the desired excited singlet state, from which stimulated emission occurs.

• The triplet state molecules can absorb the laser emission itself, leading to a loss of output power.[8]

Q2: How does singlet oxygen contribute to the degradation of Pyrromethene dyes?

A2: When Pyrromethene dye molecules in the excited triplet state interact with ground-state molecular oxygen (a triplet), they can transfer energy, promoting the oxygen to its highly reactive singlet state (¹O₂).[1] This singlet oxygen then chemically reacts with and degrades the dye molecules, leading to a loss of laser efficiency and a shorter operational lifetime.[1]

Q3: What is DABCO and how does it improve the photostability of Pyrromethene dyes?

A3: DABCO (1,4-diazabicyclo[2.2.2]octane) is a chemical compound that acts as an efficient quencher of singlet oxygen.[3] By adding DABCO to the dye solution, the singlet oxygen generated during laser operation is deactivated before it can react with the dye molecules, thereby significantly enhancing the photostability of the laser.[3]

Q4: Can changing the solvent really make a significant difference in laser performance?

A4: Yes, the choice of solvent has a dramatic effect on the photostability of Pyrromethene dyes.[2] Nonpolar solvents such as n-heptane and 1,4-dioxane have been shown to improve photostability by as much as 100 times compared to commonly used polar solvents like ethanol.[1][4] This is attributed to differences in the lifetime and reactivity of singlet oxygen in different solvent environments.[2]

Q5: Are there any structural modifications to Pyrromethene dyes that can reduce triplet-triplet absorption?

A5: Yes, research has shown that modifying the molecular structure of Pyrromethene dyes can improve their photophysical properties. For instance, substitutions at certain positions on the chromophore can influence the intersystem crossing rate and the triplet-triplet absorption spectrum, potentially leading to dyes with inherently better photostability and laser performance.

Data on Photostability of Pyrromethene Dyes

The following tables summarize quantitative data on the photostability of Pyrromethene 567 (PM567) and Pyrromethene 597 (PM597) under various conditions.

Table 1: Photostability of PM567 in Different Solvents

Solvent	Condition	Normalized Photostability (GJ/mol)	Reference
Dichloromethane	Air-saturated	~0.1	[2]
Dichloromethane	Deoxygenated	~0.3	[2]
Methanol	Air-saturated	~1	[2]
Methanol	Deoxygenated	~10	[2]
Ethanol	Air-saturated	~3	[2]
Ethanol	Deoxygenated	~15	[2]
Benzene	Air-saturated	~15	[2]
n-Heptane	Air-saturated	Significantly higher than ethanol	[1][4]
1,4-Dioxane	Air-saturated	Significantly higher than ethanol	[1][4]

Table 2: Effect of DABCO on the Photostability of PM567 in Ethanol

DABCO Concentration	Improvement in Photostability	Reference
~100 mM	Photochemical stability becomes comparable to Rhodamine 6G.	[3]

Experimental Protocols

Laser Flash Photolysis for Triplet State Measurement

Objective: To measure the triplet-triplet absorption spectrum and lifetime of a Pyrromethene dye.

Methodology:

• Sample Preparation: Prepare a dilute solution of the Pyrromethene dye in the desired solvent. The concentration should be adjusted to have an absorbance of approximately 0.2 at the excitation wavelength. Deoxygenate the solution by bubbling with nitrogen or argon for at least 30 minutes to minimize quenching of the triplet state by oxygen.[9]

• Experimental Setup: The setup consists of a pump laser (e.g., a Q-switched Nd:YAG laser, frequency-doubled to 532 nm) and a probe light source (e.g., a xenon arc lamp). The pump and probe beams are arranged to be orthogonal and to overlap within the sample cuvette.[10]

• Excitation: A short pulse from the pump laser excites the dye molecules to their singlet excited state. A fraction of these molecules will undergo intersystem crossing to the triplet state.

• Probing: The continuous probe light passes through the sample, and its transmission is monitored by a fast detector (e.g., a photomultiplier tube) connected to an oscilloscope.

• Data Acquisition: The change in absorbance of the sample is recorded as a function of time after the laser flash. This transient absorption signal corresponds to the absorption of the triplet state. By varying the wavelength of the probe light, the entire triplet-triplet absorption spectrum can be constructed.[11]

• Analysis: The decay of the transient absorption signal provides the lifetime of the triplet state. The spectrum is obtained by plotting the maximum transient absorbance versus wavelength.

Transient Absorption Spectroscopy

Objective: To study the excited-state dynamics of Pyrromethene dyes on ultrafast timescales.

Methodology:

• Sample Preparation: Prepare a solution of the Pyrromethene dye in the solvent of interest. The concentration should be such that the absorbance is in the optimal range for the spectrometer at the excitation wavelength.

• Experimental Setup: A typical femtosecond transient absorption spectrometer uses an amplified Ti:sapphire laser system. The output of the laser is split into two beams: a high-intensity pump beam and a low-intensity probe beam. The pump beam is directed to an optical parametric amplifier (OPA) to generate tunable excitation wavelengths. The probe beam is focused into a nonlinear crystal (e.g., sapphire) to generate a white-light continuum.[12]

• Pump-Probe Measurement: The pump beam excites a fraction of the dye molecules in the sample. The probe beam, which has a variable time delay with respect to the pump beam, passes through the excited volume of the sample.[12]

• Data Acquisition: The transmitted probe spectrum is measured with a spectrometer. By taking the difference between the absorption spectrum of the excited sample and the ground-state sample, a difference absorption spectrum (ΔA) is obtained. This is repeated for a range of time delays.[12]

• Analysis: The resulting data is a three-dimensional map of ΔA as a function of wavelength and time. This data reveals the dynamics of various excited-state processes, including internal conversion, intersystem crossing, and the evolution of the triplet-triplet absorption features.[13]

Visualizations

Caption: Jablonski diagram illustrating triplet-triplet absorption.

Caption: Troubleshooting workflow for Pyrromethene dye laser degradation.

Caption: Experimental setup for transient absorption spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]
• 3. researchgate.net [researchgate.net]
• 4. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. betlux.com [betlux.com]
• 6. linxuanlaser.com [linxuanlaser.com]
• 7. linxuanlaser.com [linxuanlaser.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. mdpi.com [mdpi.com]
• 10. Virtual Labs [oc-amrt.vlabs.ac.in]
• 11. Laser flash photolysis – Ultrafast and Microspectroscopy Laboratories [uml.chemistry.unimelb.edu.au]
• 12. Ultrafast transient absorption spectroscopy: principles and application to photosynthetic systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Technical Support Center: Optimizing Pyrromethene 597 Laser Performance Through Solvent Selection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the efficiency and longevity of Pyrromethene 597 (PM597) lasers by optimizing the choice of solvent. The information is presented in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Which solvent provides the highest laser efficiency for Pyrromethene 597?

A1: Nonpolar solvents have been shown to significantly enhance the laser efficiency of PM597 compared to commonly used polar solvents like ethanol (B145695).[1][2] Specifically, n-heptane and 1,4-dioxane (B91453) have demonstrated a 3-5% higher peak efficiency.[1] While ethanol is a common solvent, its performance can be comparatively lower.[1][2]

Q2: How does solvent choice impact the photostability of Pyrromethene 597?

A2: Solvent selection is critical for the photostability of PM597. Nonpolar solvents such as n-heptane and 1,4-dioxane can increase the photostability by as much as 100 times compared to ethanol.[1][2] This is largely attributed to the reduced generation of reactive singlet oxygen in nonpolar environments.[1] The rapid photochemical degradation in solvents like ethanol and methanol (B129727) is a primary limitation for high-power applications.[1][2]

Q3: What is the effect of dye concentration on laser efficiency?

A3: Laser efficiency is sensitive to the dye concentration. Initially, increasing the concentration boosts efficiency by providing more molecules for stimulated emission. However, beyond an optimal point, efficiency decreases due to quenching effects and self-absorption, where emitted light is re-absorbed by other dye molecules.[3]

Q4: Can Pyrromethene 597 be used in solid-state dye lasers?

A4: Yes, PM597 has been successfully incorporated into solid-state matrices such as acrylic copolymers and high-temperature plastics, demonstrating high slope efficiencies of up to 70% and 61%, respectively.[4]

Q5: Are there more environmentally friendly solvent options for PM597?

A5: Yes, research has explored binary mixtures of ionic liquids and water as eco-friendly alternatives to volatile organic solvents.[5][6] A mixture of 90% [BMIM BF4] and 10% water has shown a high conversion efficiency of 20.6% with good photostability.[2][6]

Troubleshooting Guide

Issue 1: Low Laser Output Power

• Question: My PM597 laser is exhibiting lower than expected output power. What are the likely causes and how can I fix it?

• Answer:

  • Suboptimal Solvent Choice: The use of polar solvents like ethanol can limit efficiency. Consider switching to a nonpolar solvent like n-heptane or 1,4-dioxane.[1]

  • Incorrect Dye Concentration: The concentration of PM597 may be too high, leading to self-absorption and quenching, or too low, resulting in insufficient gain.[3] Optimize the concentration by preparing a dilution series and measuring the laser output for each.

  • Presence of Oxygen: Dissolved oxygen in the solvent can accelerate the photodegradation of the dye, reducing its performance.[7] Deoxygenating the solvent can significantly improve both efficiency and photostability.

  • Pump Source Misalignment: Ensure the pump laser is correctly aligned and focused onto the dye cell to achieve optimal excitation.

Issue 2: Rapid Degradation of the Dye Solution

• Question: The laser performance degrades quickly during operation. What is causing this and what are the solutions?

• Answer:

  • Solvent-Mediated Photodegradation: Polar solvents like ethanol can contribute to the rapid photochemical breakdown of PM597.[1][2] Switching to a nonpolar solvent such as n-heptane can dramatically increase the dye's lifetime.[1]

  • Oxygen Contamination: The presence of oxygen is a major factor in the photodegradation of pyrromethene dyes.[7] It is highly recommended to deoxygenate the solvent prior to dissolving the dye.

  • High Pump Energy: Excessive pump energy can accelerate photodegradation. If possible, reduce the pump power to the minimum required for your application.

Issue 3: Inconsistent Laser Performance

• Question: I am observing significant pulse-to-pulse instability in my PM597 dye laser. What could be the reason?

• Answer:

  • Thermal Lensing: High pump energies can induce thermal gradients in the dye solution, creating a "thermal lens" that distorts the laser beam. Using a solvent with good thermal conductivity and ensuring proper circulation of the dye solution can mitigate this effect.

  • Solvent Impurities: Impurities in the solvent can absorb pump or laser light, leading to localized heating and inconsistent performance. Use high-purity, spectroscopic grade solvents.[8]

  • Dye Aggregation: At high concentrations, dye molecules can form aggregates that alter the photophysical properties and reduce laser efficiency. Surfactants can be used in aqueous-based systems to prevent aggregation.

Quantitative Data Summary

Table 1: Laser Performance of Pyrromethene 597 in Different Solvents

Solvent	Peak Efficiency (%)	Tuning Range (nm)	Photostability (Relative to Ethanol)	Reference
n-Heptane	~5% higher than Ethanol	Not Specified	~100 times higher	[1]
1,4-Dioxane	~5% higher than Ethanol	560-600+	~100 times higher	[1][4]
Ethanol	28 - 32	566-611	1	[4][9][10]
90% [BMIM BF4]: 10% H₂O	20.6	Not Specified	Good	[2][6]

Table 2: Photophysical Properties of Pyrromethene 597 in Ethanol

Parameter	Value	Reference
Absorption Maximum (λabs)	525 nm	[4][11]
Molar Absorptivity (ε)	6.8 x 10⁴ L mol⁻¹ cm⁻¹	[4][11]
Fluorescence Maximum (λfl)	557 nm	[4][11]
Fluorescence Quantum Yield (Φf)	0.77	[4][11]

Experimental Protocols

1. Preparation of Pyrromethene 597 Dye Solution

• Materials: Pyrromethene 597 dye powder, spectroscopic grade solvent (e.g., n-heptane, 1,4-dioxane, ethanol), volumetric flasks, magnetic stirrer, and stir bar.

• Procedure:

  • Weigh the desired amount of PM597 powder to achieve the target concentration. For a starting point, a concentration of 4.3 x 10⁻⁴ M in ethanol is often used.[4]

  • Transfer the powder to a clean, dry volumetric flask.

  • Add a small amount of the chosen solvent to the flask and swirl to dissolve the dye. A magnetic stirrer can be used to aid dissolution.

  • Once the dye is fully dissolved, add more solvent to reach the calibration mark on the volumetric flask.

  • Stopper the flask and invert it several times to ensure a homogenous solution.

  • For optimal performance, especially with polar solvents, deoxygenate the solution by bubbling an inert gas (e.g., argon or nitrogen) through it for 15-20 minutes.

2. Measurement of Laser Efficiency

• Setup: A pulsed pump laser (e.g., frequency-doubled Nd:YAG at 532 nm), a dye laser cavity, a power meter, and the prepared PM597 dye solution in a suitable cuvette or dye cell.

• Procedure:

  • Place the dye solution in the dye laser cavity.

  • Align the pump laser to excite the dye medium.

  • Measure the output power of the dye laser at the peak of its tuning curve using a power meter.

  • Measure the power of the pump laser incident on the dye cell.

  • The conversion efficiency is calculated as: (Dye Laser Output Power / Pump Laser Input Power) x 100%.

  • To obtain the slope efficiency, measure the dye laser output power for a range of pump powers and plot the output power versus the input power. The slope of the linear portion of this graph represents the slope efficiency.

Visualizations

Caption: Experimental workflow for optimizing PM597 laser efficiency.

Caption: Troubleshooting decision tree for PM597 laser issues.

References

• 1. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent [opg.optica.org]
• 2. researchgate.net [researchgate.net]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. aptus.co.jp [aptus.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 7. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]
• 8. researchgate.net [researchgate.net]
• 9. Pyrromethene 597 - Sirah Lasertechnik [sirah.com]
• 10. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 11. gen-opt.com [gen-opt.com]

Signal-to-noise ratio enhancement in Pyrromethene 597 fluorescence measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the signal-to-noise ratio (SNR) in Pyrromethene 597 (PM597) fluorescence measurements.

FAQs: Understanding Pyrromethene 597 and Signal-to-Noise Ratio

Q1: What are the key fluorescence properties of Pyrromethene 597?

Pyrromethene 597 is a laser dye known for its high molar absorption coefficient and good fluorescence quantum yield.[1] Its photophysical properties, including absorption and emission maxima, fluorescence quantum yield, and lifetime, are influenced by the solvent environment.[1][2] Notably, the highest fluorescence quantum yield for PM597 is observed in polar media.[2][3]

Q2: What is the signal-to-noise ratio (SNR) in fluorescence measurements and why is it important?

The signal-to-noise ratio (SNR) is a critical parameter that quantifies the quality of a measurement. It is the ratio of the true fluorescence signal intensity to the level of background noise. A higher SNR indicates a clearer signal that can be more accurately quantified, which is crucial for sensitive applications in research and drug development.

Q3: What are the common sources of noise in fluorescence measurements?

Noise in fluorescence measurements can originate from several sources, including:

• Photon Shot Noise: This is a fundamental noise source arising from the statistical nature of photon emission and detection.[4]

• Detector Noise: This includes dark current (signal generated in the absence of light) and read noise (noise introduced during the signal readout process from the detector).[5][6]

• Background Fluorescence: This can come from autofluorescence of the sample or sample holder, as well as from fluorescent impurities in the solvent or reagents.[4]

• Stray Light: Ambient light or scattered excitation light reaching the detector can contribute to the background signal.[7]

• Photobleaching: The irreversible degradation of the fluorophore under illumination leads to a decrease in signal over time, which can be perceived as a form of noise.[8][9]

Troubleshooting Guide: Enhancing Signal-to-Noise Ratio

This guide addresses specific issues that can lead to a low SNR in Pyrromethene 597 fluorescence measurements.

Issue 1: Weak Fluorescence Signal

Possible Cause	Troubleshooting Step	Expected Outcome
Suboptimal Solvent	The fluorescence quantum yield of PM597 is solvent-dependent, with polar solvents generally providing higher yields.[2][3] Consider testing a range of solvents to find the optimal one for your application.	Increased fluorescence intensity and a stronger signal.
Low Concentration	The concentration of PM597 may be too low to generate a detectable signal above the background noise.	Prepare a fresh dilution series to determine the optimal concentration that maximizes signal without causing self-quenching.
Photobleaching	PM597, like other organic dyes, is susceptible to photobleaching, especially under high-intensity and prolonged exposure to excitation light.[8]	Reduce the excitation light intensity, decrease the exposure time, and use an anti-fade reagent if compatible with your sample.
Incorrect Excitation/Emission Wavelengths	The selected excitation and emission wavelengths may not align with the spectral properties of PM597 in the chosen solvent.	Verify the absorption and emission maxima of your PM597 solution using a spectrophotometer and spectrofluorometer, respectively, and adjust your instrument settings accordingly.

Issue 2: High Background Noise

Possible Cause	Troubleshooting Step	Expected Outcome
Autofluorescence	The sample matrix, cuvette, or other components in the light path may be autofluorescent at the excitation or emission wavelengths.	Run a blank measurement with all components except PM597 to quantify the background. If significant, consider using quartz cuvettes and high-purity solvents.
Stray Light	Ambient light may be leaking into the sample chamber, or scattered excitation light may be reaching the detector.	Ensure the sample chamber is light-tight. Use appropriate emission filters to block scattered excitation light.[7]
Detector Dark Current	At low light levels, the detector's dark current can be a significant source of noise.	Cool the detector if this option is available on your instrument. This will reduce the thermal noise and lower the dark current.
Contaminated Optics	Dust or fluorescent residues on lenses, filters, or cuvettes can scatter light and contribute to background noise.	Clean all optical components in the light path according to the manufacturer's instructions.

Data Presentation: Photophysical Properties of Pyrromethene 597

The following table summarizes key photophysical properties of Pyrromethene 597 in different solvent environments. These values are crucial for optimizing experimental parameters.

Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ_f, ns)	Reference(s)
Isooctane	~525	~565	~0.40	4.2	[1][3]
Acetone	-	-	-	4.2	[1][3]
Methanol	-	-	0.48	-	[3]
Ethanol	525	-	0.77	-	[10]

Note: "-" indicates data not specified in the provided search results.

Experimental Protocols

Protocol 1: Optimizing Excitation and Emission Wavelengths

• Prepare a dilute solution of Pyrromethene 597 in the chosen solvent.

• Absorption Spectrum: Use a UV-Vis spectrophotometer to measure the absorption spectrum and identify the wavelength of maximum absorbance (λ_abs). This will be your optimal excitation wavelength.

• Emission Spectrum: Using a spectrofluorometer, set the excitation wavelength to the determined λ_abs. Scan a range of emission wavelengths to find the wavelength of maximum fluorescence intensity (λ_em).

• Instrument Settings: Use the determined λ_abs and λ_em for all subsequent fluorescence measurements.

Protocol 2: Minimizing Photobleaching

• Reduce Excitation Intensity: Use the lowest excitation power that still provides a measurable signal. Neutral density filters can be used to attenuate the excitation light.

• Minimize Exposure Time: Use the shortest possible integration time for your detector that allows for sufficient signal collection.

• Use Anti-fade Reagents: If compatible with your experimental system (e.g., in microscopy), consider adding a commercially available anti-fade reagent to your sample.

• Deoxygenate Solvent: Dissolved oxygen can accelerate photodegradation.[11] For highly sensitive or long-term measurements, consider deoxygenating the solvent by bubbling with an inert gas like nitrogen or argon.

Visualizations

Caption: Workflow for optimizing Pyrromethene 597 fluorescence measurements.

Caption: Troubleshooting logic for low SNR in PM597 fluorescence.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Signal-to-Noise Considerations [evidentscientific.com]
• 5. Noise · Analyzing fluorescence microscopy images with ImageJ [petebankhead.gitbooks.io]
• 6. Noise — Introduction to Bioimage Analysis [bioimagebook.github.io]
• 7. horiba.com [horiba.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 11. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]

Choosing the right pump source and wavelength for Pyrromethene 597

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Pyrromethene 597 (PM597) for laser applications. It includes frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pump source and wavelength for Pyrromethene 597?

A1: The most common and effective pump source for Pyrromethene 597 is a frequency-doubled Nd:YAG laser, which provides a pump wavelength of 532 nm.[1][2][3][4][5][6][7][8] This wavelength is well-aligned with the absorption maximum of PM597, ensuring efficient excitation of the dye molecules.

Q2: What is the absorption and emission profile of Pyrromethene 597?

A2: Pyrromethene 597 exhibits a strong absorption peak in the green spectral region and emits in the yellow-orange region. The exact wavelengths can vary slightly depending on the solvent used. In ethanol (B145695), the absorption maximum (λmax,abs) is approximately 525 nm, and the fluorescence emission maximum (λmax,fl) is around 557 nm.[9][10][11]

Q3: How does the choice of solvent affect the performance of Pyrromethene 597?

A3: The solvent plays a critical role in the laser efficiency and photostability of Pyrromethene 597. While polar solvents like ethanol are commonly used, nonpolar solvents such as n-heptane and 1,4-dioxane (B91453) have been shown to significantly enhance both photostability and laser efficiency.[2][3][4] For instance, studies have demonstrated a substantial increase in photostability (up to 100 times) and a 3-5% improvement in peak efficiency when using nonpolar solvents compared to ethanol.[2][3] Ethanol is often chosen for its good solubility of pyrromethene dyes.[1]

Q4: What is the typical laser efficiency and tuning range for Pyrromethene 597?

A4: The laser efficiency and tuning range of Pyrromethene 597 are dependent on the pump source, laser configuration, and solvent. When pumped by a Nd:YAG laser at 532 nm in ethanol, conversion efficiencies of up to 32% have been reported, with a tuning range of approximately 560 nm to over 600 nm.[6][10][11] In some configurations, efficiencies as high as 82.6% have been achieved.[9][10][11]

Q5: What are the key advantages of Pyrromethene 597 over other laser dyes like Rhodamine?

A5: Pyrromethene dyes, including PM597, have demonstrated higher efficiencies and broader spectral responses in the green-yellow spectral region compared to Rhodamine dyes.[1] They are known for their high fluorescence quantum yields and good photostability, especially when used with appropriate solvents.[12]

Troubleshooting Guide

Problem 1: Low Laser Output Power or Efficiency

• Possible Cause 1: Suboptimal Pump Wavelength.

  • Solution: Ensure your pump source wavelength aligns with the absorption peak of PM597 (~525 nm in ethanol). The second harmonic of a Nd:YAG laser (532 nm) is a standard and effective choice.[1][2][3][4][5][6][7][8]

• Possible Cause 2: Incorrect Dye Concentration.

  • Solution: The optimal dye concentration depends on the specific laser setup (e.g., oscillator, amplifier). A typical concentration for an oscillator is in the range of 4.2x10⁻⁴ M in ethanol.[10][11] Refer to the provided experimental protocols to determine the ideal concentration for your system.

• Possible Cause 3: Inefficient Solvent.

  • Solution: Consider the solvent being used. While ethanol is common, nonpolar solvents like n-heptane or 1,4-dioxane can significantly improve laser efficiency.[2][3][4]

• Possible Cause 4: Poor Overlap of Pump and Laser Beams.

  • Solution: Optimize the alignment of your laser cavity to ensure maximum overlap between the pump beam and the generated laser beam within the dye cell.

Problem 2: Rapid Degradation of the Dye (Photodegradation)

• Possible Cause 1: Use of Polar Solvents.

  • Solution: Polar solvents like ethanol and methanol (B129727) can contribute to the rapid photochemical degradation of pyrromethene dyes.[3][4] Switching to a nonpolar solvent such as n-heptane can increase photostability by as much as 100 times.[2][3]

• Possible Cause 2: Presence of Oxygen.

  • Solution: Dissolved oxygen can accelerate photodegradation.[4] Deoxygenating the dye solution can improve the longevity of the laser operation.

• Possible Cause 3: High Pump Energy Fluence.

  • Solution: While higher pump fluence can increase efficiency, it can also accelerate photodegradation.[1] If stability is a major concern, consider operating at a moderate pump energy.

Data Presentation

Table 1: Photophysical Properties of Pyrromethene 597 in Ethanol

Property	Value	Reference
Absorption Maximum (λmax,abs)	525 nm	[9][10][11]
Molar Absorptivity (ε) at 525 nm	6.8 x 10⁴ L mol⁻¹ cm⁻¹	[10][11]
Fluorescence Maximum (λmax,fl)	557 nm	[9][10][11]
Fluorescence Quantum Yield (Φf)	0.77	[9][10][11]

Table 2: Laser Performance of Pyrromethene 597 with Nd:YAG (532 nm) Pump Source in Ethanol

Parameter	Value	Concentration (M)	Reference
Peak Conversion Efficiency	32%	4.2x10⁻⁴ (osc), 4.5x10⁻⁵ (amp)	[6][10][11]
Lasing Wavelength (Peak)	571 nm	4.2x10⁻⁴ (osc), 4.5x10⁻⁵ (amp)	[10][11]
Tuning Range	560 - 600+ nm	4.2x10⁻⁴ (osc), 4.5x10⁻⁵ (amp)	[10][11]
Peak Conversion Efficiency	28%	4.3x10⁻⁴	[10][11]
Lasing Wavelength (Peak)	582 nm	4.3x10⁻⁴	[10][11]
Tuning Range	566 - 611 nm	4.3x10⁻⁴	[10][11]
Conversion Efficiency	82.6%	3x10⁻⁴	[9][10][11]

Experimental Protocols

Methodology for Determining Optimal Pump Source and Wavelength

A common method for evaluating the performance of Pyrromethene 597 involves using a narrowband pulsed dye laser setup, typically pumped by the second harmonic of a Q-switched Nd:YAG laser.

• Experimental Setup:

  • A Q-switched Nd:YAG laser operating at a 10 Hz repetition rate is used as the pump source, with its output frequency-doubled to 532 nm.

  • The dye laser is configured in a grazing-incidence-grating setup to allow for wavelength tuning.

  • The dye solution is circulated through a cuvette placed in the laser cavity.

  • The pump beam transversely excites the dye solution.

  • The output power of the dye laser and the pump laser are measured using calibrated power meters.

  • The wavelength of the dye laser output is measured with a wavemeter.

• Procedure:

  • Prepare a solution of Pyrromethene 597 in the desired solvent (e.g., ethanol, n-heptane) with an absorbance of approximately 7 at 532 nm for a 1 cm path length cell.

  • Place the dye solution in the dye laser system.

  • Vary the pump power and measure the corresponding dye laser output power to determine the laser efficiency curve.

  • Scan the wavelength of the dye laser across the gain profile of the dye to map out the tuning curve.

  • To assess photostability, expose a known quantity of the dye solution to the pump laser for an extended period and monitor the decrease in laser output power over time.

Visualizations

Figure 1. Experimental workflow for characterizing Pyrromethene 597 laser performance.

Figure 2. Troubleshooting decision tree for common Pyrromethene 597 laser issues.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent [opg.optica.org]
• 3. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pyrromethene 597 - Sirah Lasertechnik [sirah.com]
• 6. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 7. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 9. exciton.luxottica.com [exciton.luxottica.com]
• 10. aptus.co.jp [aptus.co.jp]
• 11. gen-opt.com [gen-opt.com]
• 12. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Performance Analysis of Pyrromethene 597, Rhodamine 590, and Rhodamine 610

In the realm of fluorescent dyes, particularly for applications in laser technology and biological imaging, the selection of an appropriate fluorophore is paramount to experimental success. This guide provides a detailed performance comparison of three widely used laser dyes: Pyrromethene 597 (PM597), Rhodamine 590 (often referred to as Rhodamine 6G), and Rhodamine 610 (R610). This analysis is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data to inform dye selection.

Photophysical Performance: A Quantitative Comparison

The efficacy of a fluorescent dye is primarily determined by its photophysical properties. Key parameters include the absorption and emission maxima (λ_abs and λ_em), which dictate the optimal excitation and detection wavelengths, the fluorescence quantum yield (Φ_f), a measure of the dye's brightness, and its photostability, which determines its operational lifetime. The following table summarizes these critical performance indicators for Pyrromethene 597, Rhodamine 590, and Rhodamine 610 in ethanol (B145695), a common solvent for laser dye applications.

Property	Pyrromethene 597	Rhodamine 590 / 6G	Rhodamine 610
Absorption Maximum (λ_abs)	525 nm[1]	~530 nm[2]	553 nm[3]
Emission Maximum (λ_em)	557 nm[1]	~555 nm[2]	580 nm[3]
Fluorescence Quantum Yield (Φ_f)	0.77[1]	0.89 - 0.95[2]	0.71[3]
Molar Extinction Coefficient (ε)	6.8 x 10⁴ L mol⁻¹ cm⁻¹[1]	Not specified	1.07 x 10⁵ M⁻¹cm⁻¹[3]
Laser Performance (Peak Efficiency)	32% at 571 nm[4][5]	Not specified	Not specified
Photostability	Generally lower than Rhodamines[6][7]	High[8]	Moderate

Experimental Protocols

To ensure the reproducibility and accuracy of the presented data, it is crucial to understand the methodologies employed in their measurement. The following sections detail the standard experimental protocols for determining fluorescence quantum yield and photostability.

Measurement of Fluorescence Quantum Yield (Comparative Method)

The relative fluorescence quantum yield is the most common method for determining the emission efficiency of a fluorophore. This technique involves comparing the fluorescence intensity of the sample to a well-characterized standard with a known quantum yield.

Protocol:

• Standard Selection: A standard with a known quantum yield and with absorption and emission spectra that overlap with the sample is chosen. For the dyes in this comparison, Rhodamine 6G in ethanol (Φ_f ≈ 0.95) is a common standard.

• Sample Preparation: A series of dilute solutions of both the sample and the standard are prepared in the same spectroscopic-grade solvent (e.g., ethanol). The concentrations are adjusted to have absorbances in the range of 0.01 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: The UV-Vis absorption spectra of all solutions are recorded to determine the exact absorbance at the chosen excitation wavelength.

• Fluorescence Measurement: The fluorescence emission spectra of all solutions are recorded using a spectrofluorometer. The excitation wavelength is kept constant for both the sample and the standard.

• Data Analysis: The integrated fluorescence intensity is plotted against the absorbance for both the sample and the standard. The quantum yield of the sample (Φ_s) is then calculated using the following equation:

  Φ_s = Φ_std * (m_s / m_std) * (n_s² / n_std²)

  where Φ_std is the quantum yield of the standard, m_s and m_std are the slopes of the linear fits to the data for the sample and standard, respectively, and n_s and n_std are the refractive indices of the sample and standard solutions (if different).

Assessment of Photostability

Photostability is a critical parameter for applications involving prolonged or high-intensity light exposure, such as in laser systems. A common method to quantify photostability is to measure the decay of fluorescence intensity over time under continuous illumination.

Protocol:

• Sample Preparation: Solutions of the dyes at a specific concentration in a chosen solvent are prepared and placed in a cuvette.

• Irradiation: The sample is irradiated with a continuous light source, typically a laser or a high-intensity lamp, at the dye's absorption maximum. The power of the light source is kept constant throughout the experiment.

• Fluorescence Monitoring: The fluorescence intensity of the sample is monitored over time using a photodetector. The measurement is taken at the emission maximum of the dye.

• Data Analysis: The fluorescence intensity is plotted as a function of irradiation time. The photostability is often characterized by the "half-life" (t_½), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value. A longer half-life indicates higher photostability. For laser dyes, photostability can also be quantified by the total number of pump laser pulses required to reduce the output energy by 50%.

Comparative Experimental Workflow

To visually represent the logical flow of a comparative experiment, such as evaluating the laser performance of these dyes, a Graphviz diagram is provided below. This diagram outlines the key steps from sample preparation to data analysis.

Caption: Workflow for evaluating the comparative laser performance of fluorescent dyes.

Performance Summary and Recommendations

Pyrromethene 597 emerges as a strong candidate for applications requiring high laser efficiency, particularly in the 570-580 nm spectral range.[4][5] Its narrower emission spectrum can be advantageous for applications demanding specific wavelength selection. However, its lower photostability compared to Rhodamines is a significant consideration for long-term or high-power applications.[6][7] Studies have shown that the photostability of pyrromethene dyes can be significantly influenced by the solvent and the presence of oxygen.

Rhodamine 590 (Rhodamine 6G) is a well-established and highly reliable laser dye, often considered the gold standard. Its exceptional quantum yield and high photostability make it a robust choice for a wide range of applications.[2][8] While its peak laser efficiency might be slightly lower than that of PM597 under specific conditions, its durability often outweighs this for many users.

Rhodamine 610 offers a red-shifted emission compared to Rhodamine 590, making it suitable for applications requiring longer wavelength excitation and emission.[3] Its quantum yield is respectable, though slightly lower than that of Rhodamine 590.[3] It provides a good balance of performance and photostability for applications in the orange-red region of the spectrum.

References

• 1. exciton.luxottica.com [exciton.luxottica.com]
• 2. researchgate.net [researchgate.net]
• 3. nathan.instras.com [nathan.instras.com]
• 4. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 5. researchgate.net [researchgate.net]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. researchgate.net [researchgate.net]
• 8. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]

A Comparative Analysis of Pyrromethene 597 and Pyrromethene 580 for Advanced Research Applications

A detailed guide for researchers, scientists, and drug development professionals on the performance, characteristics, and experimental evaluation of two leading pyrromethene dyes.

In the landscape of fluorescent dyes, Pyrromethene 597 (PM597) and Pyrromethene 580 (PM580) have emerged as prominent tools, particularly valued in laser applications and fluorescence studies. This guide provides a comprehensive comparative analysis of these two dyes, presenting their key photophysical properties, detailed experimental protocols for their characterization, and a discussion of their performance to aid in the selection of the optimal dye for specific research needs.

Quantitative Performance: A Side-by-Side Comparison

The selection of a fluorescent dye is critically dependent on its photophysical parameters. The following table summarizes the key performance characteristics of Pyrromethene 597 and Pyrromethene 580, primarily in ethanol, a commonly used solvent.

Property	Pyrromethene 597	Pyrromethene 580	Reference
Molar Mass ( g/mol )	374.32	374.32	[1][2]
Absorption Maximum (λ_abs_ max, nm)	525	518-519	[2][3][4]
Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	6.58 x 10⁴ at 525 nm	7.59 x 10⁴ at 518 nm	[3]
Emission Maximum (λ_fl_ max, nm)	557	550	[2][4]
Fluorescence Quantum Yield (Φ_f_)	0.77	0.90	[2][3][4]
Peak Conversion Efficiency (Nd:YAG pump)	32% at 571 nm	38% at 552 nm	[3][5]
Photostability (Half-life in KJ/L)	255	850	[2][6]

Structural Differences

Pyrromethene 597 and Pyrromethene 580 share the same core molecular structure, a 1,3,5,7,8-pentamethyl-pyrromethene-difluoroborate complex. The key difference lies in the substituents at the 2 and 6 positions of the pyrromethene core.[3][7] PM597 possesses di-t-butyl groups, while PM580 has di-n-butyl groups.[3] This seemingly minor structural alteration leads to notable differences in their photophysical properties. The bulkier tert-butyl groups in PM597 cause greater steric hindrance, which can lead to a loss of planarity in the excited state and influence the dye's quantum yield and Stokes shift.[8][9]

Experimental Protocols

Accurate characterization of fluorescent dyes is paramount for reproducible experimental outcomes. Below are detailed protocols for measuring two key performance indicators: fluorescence quantum yield and photostability.

Measurement of Fluorescence Quantum Yield (Comparative Method)

This protocol outlines the relative method for determining the fluorescence quantum yield of a sample by comparing it to a standard with a known quantum yield.

Objective: To determine the fluorescence quantum yield (Φ_f_) of a test dye (e.g., PM597 or PM580) relative to a standard.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Test dye solution (e.g., Pyrromethene 597 in ethanol)

• Standard dye solution with known quantum yield (e.g., Rhodamine 6G in ethanol, Φ_f_ = 0.95)

• Solvent (spectroscopic grade ethanol)

Procedure:

• Preparation of Solutions: Prepare a series of dilute solutions of both the test dye and the standard dye in the same solvent. The concentrations should be adjusted to have absorbances in the range of 0.02 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, record the absorbance spectrum of each solution. Note the absorbance at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to be the same for both the sample and the standard.

  • Record the fluorescence emission spectrum for each solution, ensuring identical instrument settings (e.g., excitation and emission slit widths).

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each spectrum.

  • Calculate the fluorescence quantum yield of the test sample (Φ_f,X_) using the following equation:

    Φ_f,X_ = Φ_f,S_ * (I_X_ / I_S_) * (A_S_ / A_X_) * (n_X_² / n_S_²)

    Where:

    • Φ_f,S_ is the quantum yield of the standard.

    • I_X_ and I_S_ are the integrated fluorescence intensities of the test sample and the standard, respectively.

    • A_X_ and A_S_ are the absorbances of the test sample and the standard at the excitation wavelength, respectively.

    • n_X_ and n_S_ are the refractive indices of the sample and standard solutions (assumed to be the same if the same solvent is used).

dot

Workflow for Quantum Yield Measurement.

Measurement of Photostability

This protocol describes a method to quantify the photostability of a dye by measuring the decay of its fluorescence intensity or laser output power over time upon continuous irradiation.

Objective: To determine the photostability (e.g., half-life) of a dye under specific irradiation conditions.

Materials:

• Laser system (e.g., Nd:YAG laser) or a high-intensity light source

• Dye solution in a flow cell or cuvette

• Power meter or fluorescence detector

• Data acquisition system

Procedure:

• Sample Preparation: Prepare a solution of the dye at a concentration typically used in laser applications.

• Experimental Setup:

  • Place the dye solution in the light path of the laser or light source.

  • Position the power meter or detector to measure the output laser power or the fluorescence intensity.

• Irradiation and Data Collection:

  • Begin irradiating the sample with a constant input power.

  • Record the output power or fluorescence intensity at regular time intervals.

• Data Analysis:

  • Plot the normalized output power or fluorescence intensity as a function of the cumulative absorbed energy or the number of excitation pulses.

  • The photostability can be quantified as the total absorbed energy or the number of pulses required for the output to decrease to 50% of its initial value (half-life).

dot

Workflow for Photostability Measurement.

Performance Insights and Applications

Pyrromethene 580 generally exhibits a higher fluorescence quantum yield (0.90 in ethanol) and better photostability compared to Pyrromethene 597.[2][3] Its peak conversion efficiency of 38% at 552 nm makes it a highly efficient laser dye.[3][5] These characteristics make PM580 an excellent choice for applications requiring high brightness and long operational lifetimes, such as in high-power dye lasers.

Pyrromethene 597 , while having a slightly lower quantum yield (0.77 in ethanol) and photostability, offers a key advantage in its red-shifted absorption and emission spectra.[3][4] Its peak conversion efficiency is notable at 32% at 571 nm.[3][5] This red-shifted profile can be advantageous in biological applications to minimize autofluorescence from endogenous molecules. The steric hindrance from its tert-butyl groups also leads to a larger Stokes shift, which can be beneficial in reducing reabsorption effects in concentrated solutions.[8][9]

In the context of drug development , fluorescent probes are invaluable for a wide range of applications, including high-throughput screening, cellular imaging, and mechanistic studies. The choice between PM597 and PM580 would depend on the specific requirements of the assay. For instance, the higher photostability of PM580 might be preferred for long-term imaging experiments, while the spectral properties of PM597 could be more suitable for multiplexing with other fluorophores or for minimizing background fluorescence in cellular assays.

Conclusion

Both Pyrromethene 597 and Pyrromethene 580 are high-performance dyes with distinct advantages. Pyrromethene 580 stands out for its superior quantum yield and photostability, making it a robust choice for demanding laser applications. Pyrromethene 597, with its red-shifted spectrum and large Stokes shift, offers benefits for specific fluorescence-based assays, particularly in complex biological environments. A thorough understanding of their comparative performance, as outlined in this guide, coupled with rigorous experimental validation using the provided protocols, will enable researchers to make an informed decision and optimize their experimental outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. exciton.luxottica.com [exciton.luxottica.com]
• 3. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 4. gen-opt.com [gen-opt.com]
• 5. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. exciton.luxottica.com [exciton.luxottica.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Quantum Yield of Pyrromethene 597 and Other BODIPY Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fluorescence quantum yield of Pyrromethene 597 with other commonly used BODIPY (boron-dipyrromethene) dyes. The information presented is collated from various experimental studies to assist researchers in selecting the most appropriate fluorescent probe for their specific applications.

Data Presentation: Quantum Yield Comparison

The following table summarizes the fluorescence quantum yields (Φ) of Pyrromethene 597 and other selected BODIPY dyes in various solvents. It is important to note that the quantum yield of a dye can be significantly influenced by its environment.

Dye Name	Quantum Yield (Φ)	Solvent
Pyrromethene 597	0.77	Ethanol
Pyrromethene 567	0.83	Ethanol[1]
BODIPY FL	0.9	Methanol[2][3]
BODIPY 493/503	High (approaching 1.0)	General[4][5]
BODIPY R6G	0.96	Not Specified[6][7]
BODIPY TMR	High	General[8]
BODIPY 581/591	0.83	Not Specified[9]
BODIPY 630/650	High	General[10][11]
BODIPY 650/665	0.52	Not Specified[12]

Insights into Pyrromethene 597 Performance

Pyrromethene 597, a member of the BODIPY family, is a notable laser dye.[13] However, studies have indicated that it can exhibit a lower fluorescence quantum yield compared to some other pyrromethene dyes, such as Pyrromethene 567. This has been attributed to an increase in the nonradiative deactivation rate constant due to the steric hindrance of the tert-butyl groups at positions 2 and 6 of the chromophore core, which leads to a loss of planarity in the excited state.[2] Despite a potentially lower quantum yield in some circumstances, Pyrromethene 597 has demonstrated comparable maximum laser efficiency to other dyes, which is explained by a lower net loss of laser photons due to ground-state absorption.[14] The highest fluorescence quantum yield for PM597 is generally observed in polar media.[2]

Experimental Protocols: Determination of Fluorescence Quantum Yield

The determination of fluorescence quantum yield is a critical measurement for characterizing fluorescent molecules. The most common method is the relative method, which involves comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

Materials and Instrumentation:

• Fluorometer: A spectrofluorometer capable of measuring excitation and emission spectra.

• UV-Vis Spectrophotometer: To measure the absorbance of the sample and standard solutions.

• Cuvettes: 1 cm path length quartz cuvettes.

• Solvents: Spectroscopic grade solvents are required. The same solvent should be used for both the sample and the standard.

• Standard Dyes: A fluorescent standard with a known quantum yield and absorption/emission properties similar to the sample. Common standards include quinine (B1679958) sulfate, fluorescein, and Rhodamine 6G.[15]

• Sample Dye: The BODIPY dye of interest (e.g., Pyrromethene 597).

Procedure:

• Preparation of Solutions:

  • Prepare a series of dilute solutions of both the sample and the standard dye in the chosen solvent.

  • The concentrations should be adjusted to have an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

• Absorbance Measurement:

  • Measure the absorbance spectra of all solutions using the UV-Vis spectrophotometer.

  • Record the absorbance at the excitation wavelength.

• Fluorescence Measurement:

  • Measure the fluorescence emission spectra of all solutions using the fluorometer. The excitation wavelength should be the same for both the sample and the standard.

  • Integrate the area under the emission curve for each measurement.

• Quantum Yield Calculation:

  • The quantum yield of the sample (Φ_s) is calculated using the following equation:

  Φ_s = Φ_std * (I_s / I_std) * (A_std / A_s) * (η_s^2 / η_std^2)

  Where:

  • Φ_std is the quantum yield of the standard.

  • I_s and I_std are the integrated fluorescence intensities of the sample and standard, respectively.

  • A_s and A_std are the absorbances of the sample and standard at the excitation wavelength, respectively.

  • η_s and η_std are the refractive indices of the sample and standard solutions (if different solvents are used).

Workflow for Quantum Yield Comparison

The following diagram illustrates the general workflow for comparing the quantum yield of different fluorescent dyes.

References

• 1. ias.ac.in [ias.ac.in]
• 2. BODIPY | AAT Bioquest [aatbio.com]
• 3. Quantum Yield [BODIPY FL] | AAT Bioquest [aatbio.com]
• 4. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. Invitrogen BODIPY 493/503 NHS Ester (Succinimidyl Ester) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.fi]
• 6. lumiprobe.com [lumiprobe.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. BODIPY 581/591 carboxylic acid | 480999-04-0 [chemicalbook.com]
• 10. abpbio.com [abpbio.com]
• 11. Bodipy 630/650 Equivalent - BDP 630/650 | AxisPharm [axispharm.com]
• 12. BDP 650/665 azide | BroadPharm [broadpharm.com]
• 13. C11-BODIPY(581/591), an oxidation-sensitive fluorescent lipid peroxidation probe: (micro)spectroscopic characterization and validation of methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to the Photostability of Pyrromethene 597 and Quantum Dots

For Researchers, Scientists, and Drug Development Professionals

The selection of fluorescent probes is a critical consideration in the design of robust and reproducible fluorescence-based assays and imaging experiments. A key performance metric that dictates the utility of a fluorophore, particularly for applications requiring long-term observation or high-intensity excitation, is its photostability. This guide provides an objective comparison of the photostability of a widely used organic dye, Pyrromethene 597 (PM597), and semiconductor quantum dots (QDs), supported by experimental data.

Executive Summary

Quantum dots (QDs) exhibit significantly higher photostability compared to the organic dye Pyrromethene 597 (PM597). Experimental data demonstrates that under pulsed laser excitation, the fluorescence intensity of PM597 decays rapidly, while QDs maintain a stable emission for a much greater number of excitation pulses. This superior photostability, coupled with high quantum yields, makes QDs a compelling alternative for demanding fluorescence applications. However, the choice of fluorophore will ultimately depend on the specific experimental requirements, including cost, biocompatibility, and the desired spectral properties.

Data Presentation: Photostability and Quantum Yield

The following tables summarize the key performance parameters of Pyrromethene 597 and CdSe/ZnS Quantum Dots based on published experimental data.

Table 1: Photostability Comparison under Pulsed Laser Excitation

Fluorophore	Initial Fluorescence Intensity (a.u.)	Fluorescence Intensity after 1x106 pulses (a.u.)	Percentage of Initial Intensity Remaining
Pyrromethene 597	~1.0	~0.2	~20%
CdSe/ZnS Quantum Dots	~1.0	~1.0	~100%

Data is approximated from graphical representations in a comparative study under 532 nm pulsed laser excitation (20 µJ pulse energy, 10 Hz repetition rate)[1].

Table 2: General Photophysical Properties

Property	Pyrromethene 597	CdSe/ZnS Quantum Dots
Fluorescence Quantum Yield (ΦF)	0.77 (in Ethanol)[2]	0.4 - 0.9[3]
Photobleaching Mechanism	Primarily through reactions from the excited singlet and triplet states, often involving molecular oxygen[4][5].	Primarily photo-oxidation of the semiconductor core, leading to a blue shift in emission and eventual luminescence quenching[6].

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for assessing fluorophore photostability and quantum yield.

Photostability Measurement Protocol (Pulsed Laser Excitation)

This protocol outlines the methodology used to generate the comparative data in Table 1[1].

• Sample Preparation: The Pyrromethene 597 dye is dissolved in a suitable solvent or matrix (e.g., a nematic liquid crystal) at a specific concentration. The CdSe/ZnS quantum dots are dispersed in a polymer matrix (e.g., PDMS).

• Excitation Source: A Q-switched Nd:YAG laser providing pulsed excitation at 532 nm is used.

• Irradiation: The samples are irradiated with a series of laser pulses of a defined energy (e.g., 20 µJ) and repetition rate (e.g., 10 Hz).

• Fluorescence Detection: The fluorescence emission from the sample is collected, typically at a 90-degree angle to the excitation beam, and directed to a spectrometer or a photodetector.

• Data Acquisition: The fluorescence intensity is recorded as a function of the number of excitation pulses.

• Data Analysis: The fluorescence intensity is normalized to its initial value and plotted against the number of pulses to generate a photobleaching curve. The half-life, or the number of pulses required to reduce the fluorescence intensity to 50% of its initial value, is often used as a quantitative measure of photostability.

Experimental workflow for photostability measurement.

Mechanisms of Photodegradation

The superior photostability of quantum dots can be attributed to their inorganic nature, which is inherently more resistant to photo-induced chemical reactions compared to organic molecules like Pyrromethene 597.

Pyrromethene 597: The photobleaching of organic dyes like PM597 often involves irreversible chemical reactions from their excited electronic states. In the presence of molecular oxygen, the excited dye molecule can transfer energy to oxygen, generating highly reactive singlet oxygen which can then attack and degrade the dye molecule. Other pathways can also involve reactions with solvent molecules or other components in the local environment.

Quantum Dots: The primary mechanism of photobleaching in QDs is photo-oxidation.[6] High-energy photons can lead to the ejection of an electron from the QD, which can then react with surrounding oxygen and water molecules. This can lead to the oxidation of the semiconductor material at the surface of the QD core, creating non-radiative recombination sites and causing a gradual decrease in fluorescence quantum yield. This process can also lead to a "blue shift" in the emission spectrum as the effective size of the quantum-confined core decreases.[6]

Simplified photobleaching pathways.

References

• 1. Optical gain and photostability of different laser dyes, quantum dots and quantum rods for liquid crystal micro lasers [spiedigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparative photostability studies of BODIPY and fluorescein dyes by using fluorescence correlation spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dspace.library.uu.nl [dspace.library.uu.nl]

Lasing efficiency of Pyrromethene 597 versus other common laser dyes

For researchers and scientists in drug development and other fields requiring precise and efficient tunable laser sources, Pyrromethene 597 is emerging as a superior alternative to traditional laser dyes like Rhodamines and Coumarins. Experimental data consistently demonstrates its higher lasing efficiency, marking a significant advancement in dye laser technology.

Pyrromethene 597, a member of the BODIPY family of dyes, exhibits a remarkable combination of a wide tuning range and high photostability.[1] Its performance has been shown to surpass that of well-established dyes such as Rhodamine 6G, Rhodamine B, and various Coumarin derivatives, particularly in the yellow-red region of the electromagnetic spectrum.

A key advantage of Pyrromethene 597 lies in its high conversion efficiency. Studies have reported peak conversion efficiencies of 32% at 571 nm for Pyrromethene 597.[2][3] This is notably higher than the efficiencies typically observed for Rhodamine B (27% at 596 nm) and Rhodamine 6G (around 25%).[4][5] While Rhodamine dyes are known for their good photostability, Pyrromethene dyes have demonstrated even higher efficiencies.[6]

The choice of solvent plays a crucial role in the performance of laser dyes. Research indicates that the photophysical properties of Pyrromethene 597, including its fluorescence quantum yield, are significantly influenced by the solvent environment.[7][8] For instance, nonpolar solvents like n-heptane and 1,4-dioxane (B91453) have been shown to significantly enhance both the laser efficiency and photostability of Pyrromethene 597 compared to commonly used polar solvents like ethanol.[9]

Comparative Performance Data

To provide a clear comparison, the following table summarizes key performance metrics for Pyrromethene 597 and other common laser dyes based on available experimental data.

Laser Dye	Peak Wavelength (nm)	Lasing Efficiency (%)	Fluorescence Quantum Yield (Φf)	Solvent	Pump Source
Pyrromethene 597	571	32	0.77	Ethanol	Nd:YAG (532 nm)
Rhodamine 6G	590	~25	0.95	Ethanol	Nd:YAG (532 nm) / Nitrogen Laser
Rhodamine B	596	27	-	Methanol	Nd:YAG (532 nm)
Coumarin Dyes	480 - 540	5 - 40	-	Ethanol	Excimer / Nitrogen Laser

Note: Lasing efficiencies and quantum yields can vary depending on experimental conditions such as dye concentration, pump energy, and cavity design.

Experimental Protocol for Measuring Lasing Efficiency

The determination of lasing efficiency for a dye laser involves a standardized experimental setup. The following protocol outlines a typical methodology used in the characterization of laser dyes.

Objective: To measure the conversion efficiency of a laser dye solution.

Materials:

• Pulsed laser pump source (e.g., Q-switched Nd:YAG laser, 532 nm)

• Dye solution of known concentration (e.g., Pyrromethene 597 in a suitable solvent)

• Quartz cuvette

• Optical resonator cavity (composed of a high reflector and an output coupler)

• Energy meters to measure pump and output laser energy

• Spectrometer to analyze the laser output spectrum

• Focusing lens (e.g., cylindrical lens)

Procedure:

• Preparation of Dye Solution: Prepare a solution of the laser dye in a spectroscopic grade solvent at a specific concentration (e.g., 1 x 10⁻⁴ M).

• Laser Setup:

  • The dye solution is placed in a quartz cuvette.

  • The cuvette is positioned within an optical resonator cavity.

  • A pulsed laser is used as the pump source. The pump beam is focused onto the dye cell, often using a cylindrical lens to create a line of excitation.[10][11]

• Energy Measurement:

  • The energy of the pump laser pulses is measured using an energy meter before it enters the dye cell.

  • The output energy of the dye laser is measured after the output coupler using a separate energy meter.

• Efficiency Calculation: The lasing efficiency (η) is calculated as the ratio of the output dye laser energy (E_out) to the input pump energy (E_in), expressed as a percentage: η (%) = (E_out / E_in) x 100

• Tuning Curve Measurement: To determine the peak efficiency and lasing range, the output energy is measured at different wavelengths by adjusting a tuning element (e.g., a diffraction grating) within the laser cavity.

Experimental Workflow Diagram

Caption: Experimental workflow for determining the lasing efficiency of a laser dye.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system [opg.optica.org]
• 4. [Fluorescence enhancement and laser behavior of Rhodamine 6G in micell] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rhodamine B - Sirah Lasertechnik [sirah.com]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. High laser efficiency and photostability of pyrromethene dyes mediated by nonpolar solvent [opg.optica.org]
• 10. physicsopenlab.org [physicsopenlab.org]
• 11. Project [stonybrook.edu]

Pyrromethene Dyes Emerge as Superior Alternatives to Xanthene Dyes in Laser Applications

For researchers and scientists in laser applications and drug development, the choice of laser dye is critical to experimental success. While xanthene dyes like Rhodamine 6G have long been the standard, a growing body of evidence highlights the significant advantages of pyrromethene dyes, particularly in terms of laser efficiency and, under specific conditions, photostability.

Pyrromethene dyes consistently demonstrate higher laser efficiencies compared to their xanthene counterparts.[1][2][3] This heightened performance is attributed to several key molecular properties, including a high fluorescence quantum yield, large molar absorption coefficient, and a low rate of intersystem crossing, which minimizes energy loss.[4] However, the photostability of pyrromethene dyes is more nuanced and heavily influenced by the solvent environment and the presence of oxygen. In deoxygenated or non-polar solvents, pyrromethene dyes exhibit superior photostability, whereas xanthene dyes may be more stable in other conditions.[5]

Comparative Performance Data: Pyrromethene vs. Xanthene Dyes

To provide a clear quantitative comparison, the following table summarizes key performance metrics for representative dyes from each class, Pyrromethene 567 (PM567) and Rhodamine 6G (R6G).

Performance Metric	Pyrromethene 567 (PM567)	Rhodamine 6G (R6G)	Host Medium/Solvent
Peak Laser Efficiency	~23%	16.5%	Ethanol
Fluorescence Quantum Yield (Φf)	0.83	0.95 - 0.98	Ethanol
Photostability (Normalized, GJ/mol)	1000 (deoxygenated non-polar) 100 (deoxygenated polar)	Generally good, but lower than PM567 in deoxygenated non-polar solvents.	Heptane-1,4-dioxane azeotrope vs. polar solvents
Laser Tuning Range	Wider than R6G	-	Ethanol

Experimental Protocols

The data presented above is derived from studies employing standardized methodologies to ensure accurate and reproducible results. Below are detailed protocols for key experiments.

Measurement of Laser Efficiency

• Preparation of Dye Solutions: Solutions of Pyrromethene 567 and Rhodamine 6G were prepared in ethanol. The concentrations were optimized to ensure similar optical densities at the pump wavelength (532 nm) for a fair comparison.

• Laser Pumping: A Q-switched Nd:YAG laser's second harmonic (532 nm) was used as the pump source. The pump beam was focused onto a dye cell using a combination of cylindrical and plano-concave lenses.

• Dye Laser Cavity: A Grazing Incidence Grating (GIG) configuration was employed for the dye laser. This setup allows for narrow-band laser output and tunability.

• Data Acquisition: The output energy of the dye laser was measured using a power meter for a range of input pump energies. The slope efficiency was then calculated from the linear portion of the plot of output energy versus input energy.

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φf) is a measure of the efficiency of photon emission through fluorescence. It is determined using either relative or absolute methods.[6]

• Relative Method:

  • A standard dye with a known quantum yield (e.g., Rhodamine 6G in ethanol, Φf = 0.95) is used as a reference.[7]

  • The absorption and fluorescence spectra of both the sample and reference dyes are recorded under identical experimental conditions.

  • The quantum yield of the sample is calculated using the following equation: Φsample = Φref * (Isample / Iref) * (Aref / Asample) * (nsample2 / nref2) Where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the solvent

• Absolute Method:

  • This method utilizes an integrating sphere to collect all emitted photons.

  • The sample is placed inside the integrating sphere and excited with a monochromatic light source.

  • The total number of emitted photons is compared to the total number of absorbed photons to directly calculate the quantum yield.

Assessment of Photostability

• Sample Preparation: Dye-doped solid-state samples (e.g., in poly(methyl methacrylate) - PMMA) or liquid solutions were prepared. For liquid samples, deoxygenation was achieved by bubbling nitrogen gas through the solution.

• Laser Irradiation: The samples were exposed to a specific number of pulses from a Q-switched Nd:YAG laser at a defined repetition rate and pump fluence.

• Monitoring Laser Output: The output energy of the dye laser was monitored as a function of the number of pump pulses.

• Half-Life Determination: The photostability was quantified by determining the number of pulses required for the laser output to decrease to 50% of its initial value. This is often referred to as the half-life of the dye.

Logical Comparison of Dye Classes

The following diagram illustrates the key decision points and performance trade-offs when choosing between pyrromethene and xanthene dyes for laser applications.

Caption: Decision workflow for selecting between Pyrromethene and Xanthene laser dyes.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. azooptics.com [azooptics.com]
• 5. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]
• 6. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 7. Comparison of laser performance of dye molecules in sol-gel, polycom, ormosil, and poly(methyl methacrylate) host media [opg.optica.org]

Benchmarking Pyrromethene 597: A Comparative Guide to its Performance in Solid-State Hosts

For researchers and scientists at the forefront of photonics and materials science, the selection of a robust and efficient laser dye is paramount. Pyrromethene 597 (PM597) has emerged as a promising candidate for solid-state dye lasers, offering high efficiency and a broad tuning range. This guide provides a comprehensive comparison of PM597's performance in various solid-state host materials, supported by experimental data to aid in the selection of optimal dye-host combinations for specific applications.

Performance Overview

Pyrromethene 597 demonstrates commendable performance in a variety of solid-state matrices, including polymethyl methacrylate (B99206) (PMMA), modified PMMA (MPMMA), and organically modified silicates (ORMOSILs). Key performance indicators such as laser efficiency, photostability, and quantum yield are significantly influenced by the host material's properties.

Key Performance Metrics of Pyrromethene 597 in Solid-State Hosts

Host Material	Laser Efficiency (%)	Photostability	Peak Wavelength (nm)	Pump Source	Reference
Modified PMMA (MPMMA)	32	-	571	Nd:YAG (10 Hz)	[1]
Polymer-filled Microporous Glass (PFMPG)	~70	60,000 pulses at 25 MW/cm² (to 70% output)	-	-	[2]
PMMA	-	33,000 pump pulses	572	-	[3]
Modified PMMA (MPMMA)	0.35	-	-	Flashlamp	[4]

Comparative Analysis: Pyrromethene 597 vs. Rhodamine Dyes

A common benchmark for laser dyes is a comparison with the well-established Rhodamine family. While Rhodamine dyes are known for their photostability, Pyrromethene dyes like PM597 often exhibit higher laser efficiencies. However, it has been noted that Pyrromethene dyes can photodegrade faster than Rhodamine dyes in some environments[5]. The choice between them often depends on the specific requirements of the application, balancing the need for high efficiency with long operational lifetimes. Pyrromethene dyes have demonstrated higher efficiency than Rhodamine dyes due to a lower probability of energy loss to non-radiative mechanisms[5].

Dye	Host Material	Laser Efficiency (%)	Photostability	Key Advantages	Key Disadvantages	Reference
Pyrromethene 597	Modified PMMA	32	Moderate	High efficiency, broad tuning range	Lower photostability than Rhodamines	[1]
Rhodamine 6G	Modified PMMA	28 (improved from 14% with additives)	High	High photostability	Lower efficiency than PM597	[6]
Rhodamine 11B	Polymer-filled Microporous Glass	50-55	110,000 pulses at 25 MW/cm²	Very high photostability	Lower efficiency than PM597	[2]

Experimental Protocols

The following section outlines the general experimental methodologies employed in the characterization of Pyrromethene 597 in solid-state hosts.

Preparation of Dye-Doped Solid-State Hosts

Poly(methyl methacrylate) (PMMA) and Modified PMMA (MPMMA) Samples:

• Monomer Preparation: Methyl methacrylate (MMA) monomer is purified to remove inhibitors. For MPMMA, co-monomers or additives are introduced at this stage.

• Dye Dissolution: Pyrromethene 597 dye is dissolved in the monomer solution to the desired concentration.

• Polymerization: The dye-monomer solution is placed in a mold and polymerized. This can be achieved through thermal polymerization or photopolymerization.

• Sample Finishing: The resulting solid rod or film is cut and polished to achieve optically flat surfaces.

A common method for preparing dye-doped PMMA films is the casting technique, where the dye and polymer are dissolved in a solvent like chloroform, cast onto a substrate, and the solvent is allowed to evaporate[7].

Organically Modified Silicate (ORMOSIL) Samples:

• Sol-Gel Synthesis: ORMOSILs are typically prepared via a sol-gel process. This involves the hydrolysis and condensation of silicon alkoxide precursors.

• Dye Incorporation: The laser dye is added to the sol before the gelation process.

• Drying and Aging: The gel is aged and dried under controlled conditions to produce a solid, transparent matrix.

Laser Performance Characterization

A standard setup for evaluating the laser performance of solid-state dye samples involves a pulsed laser pump source, typically a frequency-doubled Nd:YAG laser operating at 532 nm[5][8].

• Pumping: The solid-state dye sample is pumped either longitudinally or transversely.

• Resonator Cavity: The sample is placed within a laser resonator cavity, which typically consists of a high reflector and an output coupler.

• Output Measurement: The output energy of the dye laser is measured using a power/energy meter.

• Efficiency Calculation: The laser efficiency is calculated as the ratio of the output energy to the input pump energy.

• Tuning Range: The tuning range is determined by inserting a dispersive element, such as a grating or a prism, into the resonator and measuring the laser output at different wavelengths.

Photostability Measurement

Photostability is a critical parameter for solid-state dye lasers and is often quantified by the number of pump pulses required for the laser output to decrease to a certain percentage (e.g., 50% or 70%) of its initial value[2][9].

• Continuous Pumping: The sample is continuously pumped at a fixed repetition rate and pump energy.

• Output Monitoring: The output energy is monitored as a function of the number of pump pulses.

• Half-Life Determination: The photostability is reported as the number of pulses at which the output energy reaches the predefined threshold.

The photodegradation of Pyrromethene dyes is often attributed to reactions with singlet oxygen[5]. Deoxygenating the host material has been shown to significantly improve the photostability of Pyrromethene dyes[10].

Quantum Yield Measurement

The fluorescence quantum yield (Φf) is the ratio of photons emitted to photons absorbed. For solid samples, this is typically measured using an integrating sphere to collect all the emitted light. The measurement involves comparing the emission of the sample to a known standard.

Visualizing the Experimental Workflow

The following diagrams illustrate the key experimental processes involved in benchmarking the performance of Pyrromethene 597 in solid-state hosts.

Fig. 1: General workflow for the preparation and characterization of dye-doped solid-state laser materials.

Fig. 2: Logical flow for determining the photostability of a solid-state dye laser sample.

Conclusion

Pyrromethene 597 stands out as a high-performance laser dye for solid-state applications, particularly when high efficiency is a primary concern. Its performance is intricately linked to the choice of the solid-state host, with materials like polymer-filled microporous glass showing exceptional efficiency. While its photostability can be a limitation compared to Rhodamine dyes, advancements in host material engineering and deoxygenation techniques offer promising avenues for extending the operational lifetime of PM597-based solid-state lasers. This guide provides a foundational dataset for researchers to make informed decisions when incorporating Pyrromethene 597 into their solid-state laser systems.

References

• 1. Performance of Pyrromethene 580 and 597 in a commercial Nd:YAG-pumped dye-laser system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organic Dye-Doped PMMA Lasing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. nathan.instras.com [nathan.instras.com]
• 7. scispace.com [scispace.com]
• 8. nathan.instras.com [nathan.instras.com]
• 9. spiedigitallibrary.org [spiedigitallibrary.org]
• 10. Photostability enhancement of Pyrromethene 567 and Perylene Orange in oxygen-free liquid and solid dye lasers [opg.optica.org]

Pyrromethene 597: A Critical Evaluation for Advanced Temperature Sensing

For researchers, scientists, and drug development professionals, the precise measurement of temperature at the microscale is paramount. Fluorescent molecular probes have emerged as indispensable tools for such applications, offering high spatial and temporal resolution. This guide provides a comprehensive validation of Pyrromethene 597 (PM597) as a reliable temperature sensor, comparing its performance against other common fluorescent probes and providing detailed experimental protocols for its application.

Pyrromethene 597, a boron-dipyrromethene (BODIPY) dye, has garnered attention for its potential as a fluorescent temperature sensor. Its emission properties exhibit a notable sensitivity to temperature, making it a candidate for various thermometry applications, including microfluidics, cellular imaging, and reaction monitoring. This guide will delve into the quantitative performance of PM597, its underlying sensing mechanism, and practical considerations for its implementation.

Performance Comparison of Fluorescent Temperature Sensors

The efficacy of a fluorescent temperature sensor is determined by several key performance metrics. Here, we compare Pyrromethene 597 with other widely used fluorescent dyes, Rhodamine B and Coumarin 152, based on data from various studies. The following tables summarize their performance characteristics in ethanol (B145695), a common solvent for such applications.

Table 1: Temperature Sensitivity of Fluorescent Dyes in Ethanol

Fluorescent Dye	Temperature Range (°C)	Temperature Sensitivity (%/K)	Excitation Wavelength (nm)	Emission Wavelength (nm)	Reference
Pyrromethene 597	23 - 60	-1.2	532	550 - 650	[1]
Rhodamine B	23 - 70	-2.2	532	560 - 680	[2]
Coumarin 152	23 - 70	-1.5	355	420 - 550	[2]

Table 2: Photophysical Properties of Fluorescent Dyes in Ethanol

Fluorescent Dye	Fluorescence Quantum Yield (Φf) at 20°C	Photodegradation Quantum Yield (Φd)	Photostability Ranking	Reference
Pyrromethene 597	~0.80	Not widely reported, generally considered moderate	Moderate	[3]
Rhodamine B	~0.31	Lower than PM597	High	[4][5][6]
Coumarin 152	~0.55	Not widely reported, generally considered moderate	Moderate	[2]

Mechanism of Temperature Sensing

The temperature-dependent fluorescence of Pyrromethene 597, like other BODIPY dyes, is primarily attributed to the rotational dynamics of its molecular structure. Specifically, the meso-aryl group of the BODIPY core can rotate, and the rate of this rotation is temperature-dependent.

Caption: Temperature sensing mechanism of Pyrromethene 597.

At lower temperatures, the rotation of the meso-aryl group is restricted, favoring de-excitation through fluorescence emission (radiative decay). As the temperature increases, the molecule gains thermal energy, leading to a higher rate of rotation. This rotation facilitates non-radiative decay pathways, where the excited state energy is dissipated as heat rather than light. Consequently, an increase in temperature results in a decrease in fluorescence intensity.

Experimental Protocols

The following protocols provide a detailed methodology for utilizing Pyrromethene 597 as a temperature sensor using two-color laser-induced fluorescence (2cLIF) thermometry. This ratiometric technique minimizes errors arising from fluctuations in laser power and dye concentration.

1. Preparation of Pyrromethene 597 Stock Solution:

• Materials: Pyrromethene 597 powder, absolute ethanol (spectroscopic grade).

• Procedure:

  • Accurately weigh a small amount of Pyrromethene 597 powder (e.g., 1 mg).

  • Dissolve the powder in a known volume of absolute ethanol (e.g., 10 mL) to prepare a stock solution of a specific concentration (e.g., 0.1 mg/mL).

  • Store the stock solution in a dark, airtight container at 4°C to minimize photodegradation.

2. Two-Color Laser-Induced Fluorescence (2cLIF) Thermometry Setup:

The experimental setup for 2cLIF typically consists of a laser source for excitation, optics to shape and deliver the laser beam, a sample holder with temperature control, and a detection system capable of spectrally separating and imaging the fluorescence signal.

Caption: Workflow for 2cLIF temperature measurement.

3. Calibration Procedure:

• Objective: To establish a reliable relationship between the fluorescence intensity ratio of two selected spectral bands and the temperature.

• Procedure:

  • Prepare a dilute solution of Pyrromethene 597 in the solvent of interest (e.g., 1 mg/L in ethanol).

  • Place the solution in a temperature-controlled cuvette or sample chamber.

  • Excite the sample with a laser (e.g., a pulsed Nd:YAG laser at 532 nm).

  • Use a dichroic mirror to split the fluorescence emission into two paths.

  • Place two different bandpass filters in each path to isolate two distinct wavelength regions of the PM597 emission spectrum (e.g., a "blue" channel around 560-580 nm and a "red" channel around 600-620 nm).

  • Use two synchronized cameras to capture the fluorescence intensity from each channel simultaneously.

  • Record the average intensity in each channel at a series of known, stable temperatures, measured with a calibrated thermocouple.

  • Calculate the intensity ratio (I_red / I_blue) for each temperature.

  • Plot the intensity ratio as a function of temperature to generate a calibration curve. A polynomial fit is often used to describe this relationship.[7]

4. Temperature Measurement:

• Procedure:

  • Introduce the Pyrromethene 597 solution into the experimental system where the temperature is to be measured.

  • Acquire fluorescence images from the two camera channels simultaneously under the same experimental conditions used for calibration.

  • For each pixel in the images, calculate the intensity ratio.

  • Use the previously generated calibration curve to convert the intensity ratio at each pixel into a temperature value, thereby creating a 2D temperature map of the sample.

Conclusion

Pyrromethene 597 presents itself as a viable fluorescent temperature sensor with moderate temperature sensitivity and good quantum yield. Its primary advantages lie in its strong absorption in the visible spectrum, allowing for excitation with common laser lines, and its relatively narrow emission spectrum. However, its photostability is a key consideration, being generally lower than that of rhodamine-based dyes. For applications requiring long-term measurements or high-intensity illumination, the use of deoxygenated solvents or photostability-enhancing additives should be considered.

The choice of a fluorescent temperature sensor ultimately depends on the specific requirements of the experiment, including the desired temperature range, the solvent system, and the optical setup. This guide provides the necessary data and protocols to enable researchers to make an informed decision and to reliably implement Pyrromethene 597 in their temperature sensing applications.

References

• 1. Optica Publishing Group [opg.optica.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Rhodamine B Photodegradation in Aqueous Solutions Containing Nitrogen Doped TiO2 and Carbon Nanotubes Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

A Comparative Guide to the Photophysical Properties of PM597: An Experimental and Theoretical Cross-Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental performance of the pyrromethene laser dye, PM597, with theoretical models and alternative laser dyes. The information is intended to assist researchers in selecting appropriate fluorescent probes and laser gain media for their specific applications. All quantitative data is summarized in structured tables, and detailed experimental methodologies are provided for key characterization techniques.

Experimental Data vs. Theoretical Models

The photophysical properties of PM597 have been extensively studied through both experimental measurements and theoretical calculations. A key area of investigation is the dye's performance in various solvent environments, which can significantly influence its absorption and emission characteristics. Theoretical models, such as those based on Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), are crucial for understanding the underlying electronic transitions and predicting the behavior of the dye.

Table 1: Comparison of Experimental and Theoretical Photophysical Properties of PM597

Property	Experimental Value	Theoretical Value (Model)	Solvent	Reference
Absorption Maximum (λ_abs)	525 nm	528 nm (TD-DFT with C-PCM)	Ethanol	[1]
522 nm	-	90% BMIM BF4: 10% H2O	[2]
Emission Maximum (λ_em)	550 nm	-	90% BMIM BF4: 10% H2O	[2]
Fluorescence Quantum Yield (Φ_f)	0.43	-	Ethyl Acetate (B1210297)	[3]
~0.70	-	Polymer Matrix	[3]
Energy Gap (S1-S2)	0.92 eV	-	-	[4]

Note: Theoretical values are highly dependent on the computational model and parameters used.

The data indicates a good correlation between experimental observations and theoretical predictions, particularly for the absorption maximum in ethanol.[1] Discrepancies can arise from the complexity of solute-solvent interactions that are not fully captured by the theoretical models. The significant increase in fluorescence quantum yield when PM597 is incorporated into a solid polymer matrix compared to a liquid solvent like ethyl acetate highlights the impact of the environment on its photophysical properties.[3]

Performance Comparison with Alternative Laser Dyes

PM597 is often compared to other commercially available laser dyes, such as Rhodamine 6G (Rh6G) and other pyrromethene dyes like PM567. These comparisons are typically based on laser efficiency, photostability, and tuning range.

Table 2: Performance Comparison of PM597 with Rhodamine 6G and PM567

Parameter	PM597	Rhodamine 6G	PM567	Experimental Conditions	Reference
Peak Conversion Efficiency	32%	-	-	Nd:YAG pumped	[5]
Tuning Range	550-610 nm	-	550-590 nm	-	[6]
Photostability	Good	Lower than PM dyes	High	High-repetition rate pumping	[7]
Fluorescence Quantum Yield	Lower than PM567	-	0.91 (in Methanol)	Dilute solutions	[8]

Pyrromethene dyes, including PM597, generally exhibit higher photostability compared to rhodamine dyes.[7] However, PM597 has a lower fluorescence quantum yield than PM567, which is attributed to increased non-radiative decay due to the steric hindrance of its tert-butyl groups.[8]

Experimental Protocols

The characterization of PM597's photophysical properties involves several standard spectroscopic techniques.

Absorption and Fluorescence Spectroscopy

• Sample Preparation: Prepare dilute solutions of PM597 (typically in the range of 1x10⁻⁶ M) in spectroscopic grade solvents. For solid-state measurements, incorporate the dye into a polymer matrix.[1][3]

• Absorption Spectra Measurement: Record the UV-Vis absorption spectra using a dual-beam spectrophotometer.[2]

• Fluorescence Spectra Measurement: Measure the fluorescence emission spectra using a spectrofluorometer. The excitation wavelength should be set at or near the absorption maximum. Correct the spectra for instrumental response.[8]

• Quantum Yield Determination: Calculate the fluorescence quantum yield relative to a standard with a known quantum yield (e.g., Rhodamine 6G in ethanol).[8]

Photostability Measurement

• Sample Preparation: Prepare a solution of PM597 in the desired solvent within a quartz cuvette.

• Laser Irradiation: Expose the sample to a continuous wave (CW) or pulsed laser source (e.g., the second harmonic of a Nd:YAG laser at 532 nm) at a constant power and repetition rate.[2]

• Monitoring Degradation: Monitor the decrease in the dye's fluorescence intensity or laser output power as a function of the number of laser pulses or irradiation time.[2]

• Data Analysis: Quantify the photostability by determining the half-life of the dye (the time or number of pulses required for the fluorescence or laser output to decrease to 50% of its initial value).

Visualizing Methodologies and Pathways

Experimental Workflow for Photophysical Characterization

Caption: Experimental workflow for the photophysical characterization of PM597.

Photophysical Pathways of PM597

As a fluorescent dye, the "signaling pathway" of PM597 can be understood as the sequence of photophysical events that occur upon excitation with light.

Caption: Jablonski diagram illustrating the photophysical pathways of PM597.

Upon absorption of a photon, the PM597 molecule is promoted from its ground electronic state (S₀) to a higher excited singlet state (S₂). It then rapidly undergoes internal conversion to the first excited singlet state (S₁). From S₁, the molecule can relax back to the ground state through several pathways: fluorescence (emission of a photon), non-radiative decay (heat dissipation), or intersystem crossing to the triplet state (T₁). The relative rates of these processes determine the fluorescence quantum yield and overall performance of the dye. Theoretical studies using methods like MCTDH help to elucidate the dynamics of these internal conversion processes.[4]

References

• 1. ias.ac.in [ias.ac.in]
• 2. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 3. researchgate.net [researchgate.net]
• 4. Understanding contrasting S2 → S1 internal conversion rates in boron-dipyrromethene derivatives via multi-configuration time-dependent hartree method - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. Laser Dye Pyrromethane PM597 – Bhabha Atomic Research Centre ( BARC ) [barc.gov.in]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Pyrromethene 597: A Guide for Laboratory Professionals

Effective management and disposal of Pyrromethene 597 are critical for ensuring laboratory safety and environmental protection. This guide provides detailed procedures for the proper handling and disposal of Pyrromethene 597, adhering to safety protocols and regulatory requirements. The information is intended for researchers, scientists, and drug development professionals who handle this fluorescent dye.

Immediate Safety and Handling Precautions

Pyrromethene 597 is a chemical compound that requires careful handling. It is classified as a skin and eye irritant.[1][2] Before initiating any disposal procedure, it is imperative to wear appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

• Gloves: Use impermeable gloves to prevent skin contact.[2][3] Contaminated gloves should be disposed of as hazardous waste.[2][3]

• Eye Protection: Safety glasses or goggles are necessary to protect against splashes and dust.[2][4]

• Lab Coat: A lab coat should be worn to protect clothing and skin.[5][6]

• Respiratory Protection: If there is a risk of dust formation, a dust mask (e.g., N95) should be used.[2][3]

Work should be conducted in a well-ventilated area, preferably within a laboratory fume hood, to minimize inhalation exposure.[2][3][5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Pyrromethene 597.

Property	Value	Source
Molecular Formula	C₂₂H₃₃BF₂N₂	[1]
Molecular Weight	374.32 g/mol	[1][2]
Melting Point	255-261 °C	[1][7]
CAS Number	137829-79-9	[1][2]
Solubility in Ethanol	1.5 g/liter	[7]
Solubility in Methanol	380 mg/liter	[7]

Step-by-Step Disposal Protocol

Pyrromethene 597 and materials contaminated with it must be treated as hazardous waste.[2][8][9] Do not dispose of this chemical down the drain or in regular trash.[3][10] The primary disposal method is to arrange for collection by a licensed hazardous waste disposal company.[2]

Experimental Protocol for Waste Collection and Storage:

• Segregation of Waste:

  • Solid Waste: Collect solid Pyrromethene 597 powder, contaminated wipes, gloves, and other disposable labware in a designated, leak-proof container.[8][10]

  • Liquid Waste: Collect solutions containing Pyrromethene 597 in a separate, sealed, and chemically resistant container.[10][11] Do not mix with incompatible wastes.[8][11] The first rinse of any container that held the dye must also be collected as hazardous waste.[8][9]

  • Sharps: Any sharps, such as needles or broken glassware, contaminated with Pyrromethene 597 should be placed in a designated sharps container.[12]

• Container Labeling:

  • Clearly label the waste container with the words "Hazardous Waste".[9]

  • The label must include the full chemical name: "Pyrromethene 597" or "1,3,5,7,8-pentamethyl-2,6-di-tert-butylpyrromethene - BF2 complex".[2] Avoid using abbreviations.[9]

  • Indicate the approximate concentration and quantity of the waste.

  • Include the date of waste generation.

• Storage of Waste:

  • Store the sealed waste container in a designated and secure area, away from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1][11]

  • Ensure the storage area is well-ventilated.[2]

  • Liquid waste containers should be stored in secondary containment to prevent spills.[8][11]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[2][10]

  • Follow their specific procedures for waste collection and documentation.

Visualization of the Disposal Workflow

The following diagram illustrates the logical flow of the Pyrromethene 597 disposal procedure.

Caption: Workflow for the proper disposal of Pyrromethene 597 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of Pyrromethene 597, fostering a culture of safety and compliance within the research environment.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. uni-muenster.de [uni-muenster.de]
• 3. aptus.co.jp [aptus.co.jp]
• 4. fishersci.com [fishersci.com]
• 5. lcvu.vu.nl [lcvu.vu.nl]
• 6. ethz.ch [ethz.ch]
• 7. aptus.co.jp [aptus.co.jp]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 10. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 11. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 12. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Pyrromethene 597

Essential safety and logistical information for researchers, scientists, and drug development professionals on the proper handling and disposal of Pyrromethene 597.

This guide provides immediate, procedural, and step-by-step instructions for the safe handling of Pyrromethene 597, a fluorescent dye commonly used in laboratory settings. Adherence to these protocols is critical to ensure personal safety and maintain a secure research environment.

Hazard Identification and Personal Protective Equipment (PPE)

Pyrromethene 597 is classified as a substance that can cause skin and serious eye irritation.[1] Therefore, the use of appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: GHS Classification for Pyrromethene 597

Classification	Hazard Statement
Skin corrosion/irritation (Category 2)	H315: Causes skin irritation[1]
Serious eye damage/eye irritation (Category 2A)	H319: Causes serious eye irritation[1]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Pyrromethene 597

Protection Type	Specific Recommendations	Rationale
Respiratory Protection	NIOSH-approved N95 or P1 particulate respirator[2][3][4]	To prevent inhalation of the fine dye powder, which can cause respiratory irritation.[3][5]
Eye and Face Protection	Chemical safety goggles or a full-face shield[1][2][4]	To protect eyes from dust particles that can cause serious irritation.[1]
Hand Protection	Nitrile or neoprene gloves[1][2][4]	To prevent skin contact and potential irritation.[1]
Body Protection	Laboratory coat or disposable coveralls[4]	To protect skin and clothing from contamination with the dye powder.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Pyrromethene 597 is crucial to minimize the risk of exposure and contamination.

Preparation

• Ventilation: Always handle Pyrromethene 597 powder in a well-ventilated area, preferably within a certified chemical fume hood.[4]

• Work Surface: Cover the work surface with a disposable absorbent pad to easily contain and clean up any spills.[4]

• Assemble Equipment: Before handling the dye, ensure all necessary equipment, such as spatulas, weighing paper, and sealable containers, are within reach.[4]

• Don PPE: Put on all required personal protective equipment as outlined in Table 2.

Weighing and Dispensing

• Container Handling: Open the Pyrromethene 597 container carefully to avoid creating airborne dust.[4]

• Transfer: Use a dedicated, clean spatula to transfer the desired amount of dye powder.[4] All weighing and dispensing must be performed inside a fume hood or other ventilated enclosure.[4]

• Secure Container: Tightly close the primary container immediately after use.[3]

Use in Experiments

• Solution Preparation: When preparing solutions, add the Pyrromethene 597 powder slowly to the solvent to minimize dust generation.

• Avoid Inhalation: Do not handle the dry powder in a way that could cause it to become airborne.[5]

Post-Handling

• Decontamination: Clean all equipment and the work surface thoroughly. Decontaminate surfaces by scrubbing with alcohol.[1]

• Waste Disposal: Dispose of all contaminated disposable materials, including gloves, weighing paper, and absorbent pads, as hazardous waste according to the disposal plan below.[4]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the dye and before leaving the laboratory.[1][4]

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately.

Table 3: First Aid Measures for Pyrromethene 597 Exposure

Exposure Route	First Aid Instructions
Eye Contact	Immediately flush eyes with large amounts of water, separating eyelids with fingers to ensure adequate flushing.[1] Remove contact lenses if present and easy to do.[1][6] Seek prompt medical attention.[1]
Skin Contact	Wash the affected area with plenty of soap and water.[1][6] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical advice.[6]
Inhalation	Move the individual to fresh air.[1][6] If not breathing, provide artificial respiration.[6] Consult a physician.[6]
Ingestion	Rinse mouth with water.[3][6] Do not induce vomiting.[7] Seek medical attention.[6]

Disposal Plan

Proper disposal of Pyrromethene 597 and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Solid Waste

• Collection: Collect all dry waste contaminated with Pyrromethene 597, including used PPE, absorbent pads, and weighing paper, in a designated and clearly labeled hazardous waste container.[4]

• Storage: Keep the hazardous waste container sealed and store it in a designated, secure area.

• Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[3] Do not dispose of solid dye waste in the regular trash.[4]

Liquid Waste

• Collection: Collect all solutions containing Pyrromethene 597 in a designated, sealed, and clearly labeled hazardous waste container.[4]

• pH Neutralization: If permissible by your institution's safety protocols and the waste profile, neutralize acidic or basic solutions before collection.

• Disposal: Dispose of the liquid hazardous waste through your institution's hazardous waste management program. Do not pour solutions containing Pyrromethene 597 down the drain.[3]

Experimental Protocols and Data

While specific experimental protocols will vary depending on the application, the handling and disposal procedures outlined above are universally applicable.

Table 4: Physical and Chemical Properties of Pyrromethene 597

Property	Value
Molecular Formula	C22H33BF2N2[1]
Molecular Weight	374.32 g/mol [1]
Appearance	Solid
Melting Point	256-261 °C[1]
Solubility	No data available for water solubility.[1] Soluble in various organic solvents such as ethanol (B145695) and methanol.[8][9]
Stability	Stable under recommended storage conditions.[1]
Incompatible Materials	Strong acids/alkalis, strong oxidizing/reducing agents.[1]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Pyrromethene 597 in a laboratory setting.

Caption: Workflow for the safe handling of Pyrromethene 597.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. aptus.co.jp [aptus.co.jp]
• 4. benchchem.com [benchchem.com]
• 5. chandye.com [chandye.com]
• 6. uni-muenster.de [uni-muenster.de]
• 7. fishersci.com [fishersci.com]
• 8. aptus.co.jp [aptus.co.jp]
• 9. ntrs.nasa.gov [ntrs.nasa.gov]